Piperazine-bis(ethyl octadeca-9,12-dienoate)

Core Science & Biosynthesis

A Technical Guide to the Synthesis of Piperazine-bis(ethyl octadeca-9,12-dienoate): A Key Cationic Lipid for Nanoparticle Formulations

Abstract

Piperazine-bis(ethyl octadeca-9,12-dienoate) is an emerging cationic lipid that is integral to the development of advanced drug delivery systems, particularly in the formation of Lipid Nanoparticles (LNPs).[1][2][3] Its unique structure, featuring a central piperazine core flanked by two unsaturated fatty acid chains derived from linoleic acid, provides the requisite amphiphilicity and structural characteristics for encapsulating and delivering therapeutic payloads. This guide provides a comprehensive, in-depth exploration of a robust and reliable synthetic pathway for this molecule. We will dissect the strategic considerations behind the chosen methodology, present a detailed, self-validating experimental protocol, and outline the necessary analytical techniques for product characterization and quality control. This document is intended for researchers, chemists, and drug development professionals seeking to synthesize and utilize this critical lipid component.

Synthetic Strategy and Retrosynthetic Analysis

The synthesis of Piperazine-bis(ethyl octadeca-9,12-dienoate) is fundamentally an N,N'-diacylation of the piperazine ring. A logical retrosynthetic analysis disconnects the two amide bonds, revealing piperazine and two equivalents of an activated linoleic acid derivative as the key precursors.

While direct amidation between an amine (piperazine) and an ester (ethyl linoleate) is possible, this reaction typically requires harsh conditions (high temperatures and pressures) or specialized catalysts and often results in modest yields. A more efficient and widely adopted strategy in organic synthesis involves the activation of the carboxylic acid (linoleic acid) to a more reactive species, such as an acyl chloride. This activated intermediate readily reacts with the nucleophilic secondary amines of the piperazine core under mild conditions to form the desired amide bonds with high efficiency.

This two-step approach—activation followed by coupling—ensures a controlled, high-yielding reaction, which is paramount for producing high-purity materials required in pharmaceutical applications.

Caption: Retrosynthetic analysis of the target molecule.

Reagents and Core Materials

Successful synthesis relies on the quality of the starting materials. The following table summarizes the key reagents required for this protocol.

Reagent	CAS No.	Molar Mass ( g/mol )	Key Considerations
Linoleic Acid	60-33-3	280.45	High purity (>98%) is essential. Prone to oxidation; store under inert gas.
Thionyl Chloride	7719-09-7	118.97	Highly corrosive and moisture-sensitive. Use in a well-ventilated fume hood.
Piperazine (Anhydrous)	110-85-0	86.14	Hygroscopic; use the anhydrous form and handle under inert atmosphere.
Triethylamine (Et₃N)	121-44-8	101.19	Dry over KOH or distill before use. Acts as an HCl scavenger.
Dichloromethane (DCM)	75-09-2	84.93	Anhydrous/synthesis grade. Aprotic solvent for the reaction.

Detailed Synthesis Protocol

This protocol is divided into two primary stages: the activation of linoleic acid to linoleoyl chloride, and the subsequent coupling with piperazine.

Stage 1: Preparation of Linoleoyl Chloride (Activated Precursor)

The conversion of the carboxylic acid to the highly reactive acyl chloride is the critical first step. Thionyl chloride is an effective and common reagent for this transformation; its byproducts (SO₂ and HCl) are gaseous, which simplifies purification.

Experimental Protocol:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet/scrubber (to neutralize HCl and SO₂ fumes). Maintain the system under a dry nitrogen or argon atmosphere.

• Reaction: Charge the flask with linoleic acid (2.0 eq). Add thionyl chloride (2.2 eq) dropwise via the dropping funnel at room temperature over 30 minutes.

• Heating: After the addition is complete, gently heat the reaction mixture to 70-75°C and maintain for 2-3 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Purification: Allow the mixture to cool to room temperature. Remove the excess thionyl chloride by distillation under reduced pressure. The resulting crude linoleoyl chloride (a pale yellow oil) is typically used in the next step without further purification.

Causality and Trustworthiness: Using a slight excess of thionyl chloride ensures the complete conversion of the carboxylic acid. The removal of excess reagent under vacuum is critical, as any remaining thionyl chloride would react with piperazine in the subsequent step, reducing the yield and complicating purification.

Stage 2: N,N'-Diacylation of Piperazine

This stage involves the formation of the two amide bonds by reacting piperazine with the freshly prepared linoleoyl chloride. The reaction is performed at low temperature to control its exothermic nature and in the presence of a non-nucleophilic base to neutralize the HCl generated.

Caption: Step-by-step workflow for the N,N'-Diacylation of piperazine.

Experimental Protocol:

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere, dissolve anhydrous piperazine (1.0 eq) and dry triethylamine (2.2 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the stirred solution to 0°C using an ice-water bath.

• Addition: Dissolve the crude linoleoyl chloride (2.1 eq) from Stage 1 in a small volume of anhydrous DCM and add it dropwise to the piperazine solution over 1-2 hours, maintaining the internal temperature below 5°C. The formation of triethylamine hydrochloride salt will be observed as a white precipitate.

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for an additional hour before removing the ice bath and allowing it to warm to room temperature. Continue stirring for 12-16 hours to ensure the reaction goes to completion.

• Work-up:

  • Quench the reaction by slowly adding deionized water.

  • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M HCl (to remove excess triethylamine and piperazine), saturated aqueous NaHCO₃ (to remove any unreacted acyl chloride and acidic impurities), and finally with brine.

  • Dry the separated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude residue using flash column chromatography on silica gel. A gradient elution system, for example, starting with 100% hexanes and gradually increasing the polarity with ethyl acetate (e.g., 0% to 30% ethyl acetate in hexanes), is typically effective for isolating the pure product.

Product Characterization and Quality Control

Thorough analytical characterization is mandatory to confirm the identity and purity of the synthesized Piperazine-bis(ethyl octadeca-9,12-dienoate).

Analysis Technique	Expected Result / Observation
¹H NMR (CDCl₃, 400 MHz)	δ ~5.3-5.4 ppm: Multiplet, vinylic protons (-CH=CH-). δ ~3.5-3.7 ppm: Broad multiplet, piperazine ring protons (-N-CH ₂-CH ₂-N-). δ ~2.7-2.8 ppm: Triplet, allylic protons (=CH-CH ₂-CH=). δ ~2.2-2.3 ppm: Triplet, methylene protons alpha to carbonyl (-CH ₂-C=O). δ ~2.0-2.1 ppm: Multiplet, allylic protons (-CH ₂-CH=). δ ~1.2-1.4 ppm: Broad multiplet, aliphatic chain protons. δ ~0.8-0.9 ppm: Triplet, terminal methyl protons (-CH₃).
¹³C NMR (CDCl₃, 100 MHz)	δ ~171-173 ppm: Amide carbonyl carbon (C=O). δ ~127-131 ppm: Vinylic carbons (-C H=C H-). δ ~40-45 ppm: Piperazine ring carbons. δ ~20-35 ppm: Aliphatic chain carbons. δ ~14 ppm: Terminal methyl carbon.
FTIR (Thin Film)	~2925 cm⁻¹: C-H stretch (aliphatic). ~1645 cm⁻¹: C=O stretch (tertiary amide). ~1460 cm⁻¹: C-H bend. ~1250 cm⁻¹: C-N stretch.
High-Resolution MS (ESI+)	Calculation for C₄₀H₇₀N₂O₂: [M+H]⁺ expected at m/z 615.5465. The observed mass should be within ±5 ppm of the theoretical value.
Purity (HPLC)	>98% purity is desirable for biological applications. A reverse-phase C18 column with a mobile phase gradient of acetonitrile and water is a suitable starting point for method development.

Conclusion

The synthetic pathway detailed in this guide, centered on the activation of linoleic acid to linoleoyl chloride followed by a controlled N,N'-diacylation of piperazine, represents a robust and scalable method for producing high-purity Piperazine-bis(ethyl octadeca-9,12-dienoate). The principles of causality behind each step—from the choice of an activated intermediate to the specific conditions of the coupling reaction and purification—are designed to ensure a reliable and reproducible outcome. Proper characterization using a suite of analytical techniques is essential to validate the structure and purity of the final product, ensuring its suitability for advanced applications in drug delivery and nanoparticle formulation.

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An In-Depth Technical Guide to Piperazine-bis(ethyl octadeca-9,12-dienoate): A Key Cationic Lipid for Advanced Drug Delivery

This guide provides a comprehensive technical overview of Piperazine-bis(ethyl octadeca-9,12-dienoate), a novel cationic lipid integral to the development of Lipid Nanoparticles (LNPs) for therapeutic applications. Designed for researchers, scientists, and professionals in drug development, this document synthesizes core chemical principles with practical insights into the synthesis, characterization, and application of this pivotal molecule.

Introduction: The Emergence of a Novel Cationic Lipid

The landscape of modern medicine is increasingly shaped by advancements in nucleic acid-based therapeutics, such as mRNA vaccines and siRNA therapies. The success of these modalities is intrinsically linked to the development of sophisticated delivery vehicles, among which Lipid Nanoparticles (LNPs) have emerged as the clinical standard. At the heart of these LNPs are ionizable cationic lipids, which are critical for encapsulating the nucleic acid payload and facilitating its delivery into target cells.

Piperazine-bis(ethyl octadeca-9,12-dienoate) has been identified as a promising cationic lipid for LNP formulations, as referenced in patent WO2023036148A1.[1][2][3][4] Its unique structure, featuring a central piperazine core flanked by two ethyl linoleate chains, is designed to offer a favorable balance of properties for effective drug delivery. The piperazine moiety provides a pH-responsive element, becoming protonated in the acidic environment of the endosome to trigger cargo release, while the unsaturated fatty acid tails contribute to the fluidity and fusogenicity of the LNP structure.

This guide will delve into the known chemical properties of this lipid, propose a representative synthetic pathway based on established organic chemistry principles, detail the analytical techniques for its characterization, and discuss its pivotal role in the formulation of LNPs.

Physicochemical and Structural Properties

The chemical structure and properties of Piperazine-bis(ethyl octadeca-9,12-dienoate) are fundamental to its function as a cationic lipid. A summary of its key identifiers and properties is presented below.

Property	Value	Source
IUPAC Name	Piperazine-1,4-diylbis(ethane-2,1-diyl) (9Z,9'Z,12Z,12'Z)-bis(octadeca-9,12-dienoate)	Inferred from structure
CAS Number	2832061-33-1	[3][4][5]
Molecular Formula	C44H78N2O4	[3]
Molecular Weight	699.1 g/mol	[3]
Appearance	Likely a colorless to pale yellow oil at room temperature	Inferred from linoleate esters[6]
Solubility	Expected to be soluble in organic solvents (e.g., ethanol, chloroform, DMSO) and poorly soluble in water	Inferred from lipid-like structure
Purity	Commercially available at ≥98%	[7]
Storage	Recommended storage at -20°C for long-term stability	[8][9]

Synthesis and Purification: A Representative Protocol

While the specific synthesis protocol for Piperazine-bis(ethyl octadeca-9,12-dienoate) is detailed in the proprietary patent WO2023036148A1, a chemically sound and representative pathway can be proposed based on the principles of amide bond formation. The most logical approach involves the N,N'-diacylation of a piperazine derivative with an activated form of a linoleic acid derivative.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process: first, the preparation of an activated linoleic acid derivative, and second, its coupling with a suitable piperazine precursor. A plausible route is the reaction of piperazine with 2-(2-chloroethoxy)ethan-1-ol followed by esterification with linoleic acid, or more directly, the acylation of piperazine with an activated ethyl linoleate derivative. A common and effective method for forming the amide bonds in N,N'-diacyl piperazines is through the use of an acyl chloride.

The overall proposed reaction is as follows:

Caption: Proposed synthesis of the target molecule.

Step-by-Step Experimental Protocol (Representative)

• Preparation of Linoleoyl Chloride:

  • To a solution of linoleic acid (2.2 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane or toluene) under an inert atmosphere (e.g., nitrogen or argon), add oxalyl chloride or thionyl chloride (2.5 equivalents) dropwise at 0°C.

  • A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the evolution of gas ceases.

  • The solvent and excess reagent are removed under reduced pressure to yield the crude linoleoyl chloride, which is typically used immediately in the next step.

• N,N'-Diacylation of Piperazine:

  • Dissolve piperazine (1.0 equivalent) and a non-nucleophilic base (e.g., triethylamine or diisopropylethylamine, 2.5 equivalents) in an anhydrous aprotic solvent (e.g., dichloromethane) and cool to 0°C.

  • Slowly add the freshly prepared linoleoyl chloride (2.2 equivalents) dissolved in the same solvent to the piperazine solution.

  • The reaction mixture is stirred at 0°C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 12-24 hours. The progress of the reaction should be monitored by a suitable technique such as Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, the reaction mixture is washed sequentially with a dilute aqueous acid solution (e.g., 1M HCl) to remove excess base and piperazine, followed by a saturated aqueous sodium bicarbonate solution to neutralize any remaining acid, and finally with brine.

  • The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the pure Piperazine-bis(ethyl octadeca-9,12-dienoate).

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity, purity, and structure of the synthesized lipid. The following techniques are standard for the characterization of such molecules.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the piperazine ring protons, the methylene protons of the ethyl groups, and the various protons of the linoleate chains, including the distinctive signals for the vinyl protons of the double bonds. The integration of these signals should correspond to the number of protons in each environment. Due to the restricted rotation around the amide bond, the signals for the piperazine protons may appear as broad or multiple peaks.[2][4][10]

• ¹³C NMR: The carbon NMR spectrum will confirm the presence of the carbonyl carbons of the amide groups (typically in the 165-175 ppm region), the carbons of the piperazine ring, and the various sp² and sp³ hybridized carbons of the linoleate chains.[2]

Mass Spectrometry (MS)

Electrospray ionization mass spectrometry (ESI-MS) would be used to determine the molecular weight of the compound. The spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 699.1. High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.[3][11]

Infrared (IR) Spectroscopy

The IR spectrum will provide information about the functional groups present in the molecule. Key expected absorption bands include:

• A strong C=O stretching vibration for the tertiary amide carbonyl group, typically around 1630-1670 cm⁻¹.[12]

• C-N stretching vibrations for the amide group.

• C-H stretching vibrations for the aliphatic and vinylic protons.

• The absence of N-H stretching bands (around 3300-3500 cm⁻¹) would confirm the di-substitution of the piperazine nitrogen atoms.

The diagram below illustrates a typical workflow for the synthesis and characterization of a novel cationic lipid.

Caption: Workflow for novel cationic lipid development.

Application in Lipid Nanoparticle (LNP) Formulation

Piperazine-bis(ethyl octadeca-9,12-dienoate) is designed for use as a cationic lipid in LNP formulations for the delivery of nucleic acids. The general process for forming these LNPs involves the rapid mixing of a lipid mixture dissolved in an organic solvent (typically ethanol) with an aqueous solution of the nucleic acid at a low pH.[12]

At this acidic pH, the piperazine nitrogen atoms are protonated, leading to a positive charge that facilitates the complexation with the negatively charged phosphate backbone of the nucleic acid. This mixture is then neutralized to a physiological pH, resulting in the formation of LNPs with a relatively neutral surface charge, which is important for stability and reducing toxicity in vivo.

The key roles of this cationic lipid in the LNP formulation are:

• Encapsulation: To efficiently encapsulate and protect the nucleic acid payload from degradation.

• Endosomal Escape: After cellular uptake via endocytosis, the acidic environment of the endosome leads to the protonation of the piperazine nitrogens. This positive charge is thought to promote the interaction with negatively charged lipids in the endosomal membrane, leading to membrane destabilization and the release of the nucleic acid into the cytoplasm.

The performance of LNPs formulated with this lipid would be assessed by measuring parameters such as particle size, polydispersity index (PDI), encapsulation efficiency, and in vitro and in vivo transfection efficiency.

Conclusion

Piperazine-bis(ethyl octadeca-9,12-dienoate) represents a significant addition to the toolbox of cationic lipids for LNP-mediated drug delivery. Its unique chemical structure, combining a pH-responsive piperazine core with fusogenic linoleate tails, is rationally designed to address the key challenges of nucleic acid delivery. While specific details of its synthesis and performance are proprietary, this guide provides a robust framework for understanding its chemical properties, a representative synthetic approach, and the analytical methods required for its characterization. As the field of nucleic acid therapeutics continues to expand, the development and characterization of novel lipids such as this will be paramount to the creation of safer and more effective medicines.

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An In-Depth Technical Guide to the Mechanism of Action of Piperazine-bis(ethyl octadeca-9,12-dienoate) in Lipid Nanoparticle-Mediated Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Abstract

Piperazine-bis(ethyl octadeca-9,12-dienoate) has emerged as a critical component in the rapidly advancing field of drug delivery, specifically as a cationic lipid in the formulation of Lipid Nanoparticles (LNPs).[1][2][3][4] This guide provides a comprehensive analysis of its mechanism of action, not in the traditional pharmacological sense of a bioactive molecule, but as a key enabler of nucleic acid delivery. We will delve into its structural contributions to LNP formation, its pivotal role in the encapsulation and protection of genetic material, and its function in facilitating endosomal escape and cytosolic delivery of payloads. This document will serve as a technical resource for researchers and professionals in the pharmaceutical and biotechnology sectors, offering insights into the rational design and experimental validation of LNP-based therapeutic platforms incorporating this novel cationic lipid.

Introduction: The Rise of Cationic Lipids in Genetic Medicine

The advent of mRNA vaccines and gene therapies has underscored the critical need for safe and effective delivery vehicles. Lipid nanoparticles have become the leading platform for nucleic acid delivery, owing to their biocompatibility, scalability, and ability to protect fragile payloads from degradation. At the heart of these delivery systems are cationic lipids, which play a multifaceted role in the formulation's success. Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel cationic lipid that has garnered attention for its utility in LNP synthesis.[1][2][3] This guide will elucidate its mechanism of action within the context of LNP-mediated delivery.

Molecular Architecture and Physicochemical Properties

The chemical structure of Piperazine-bis(ethyl octadeca-9,12-dienoate) is central to its function. It is comprised of a central piperazine ring, a protonatable amine group, linked via ethyl esters to two octadeca-9,12-dienoate (linoleate) tails.

• The Cationic Headgroup: Piperazine Moiety The piperazine ring contains two amine groups. At physiological pH, these amines can be protonated, conferring a positive charge to the lipid. This cationic nature is fundamental to its ability to interact with negatively charged nucleic acids (mRNA, siRNA, etc.) through electrostatic interactions, facilitating encapsulation.

• The Hydrophobic Tails: Linoleate Chains The two linoleate tails are unsaturated fatty acid chains. Their kinked structure, due to the cis double bonds, influences the packing of the lipids within the nanoparticle, contributing to the overall morphology and stability of the LNP. These hydrophobic tails are also crucial for the lipid's interaction with cellular membranes.

• Ester Linkages The ethyl ester linkages between the piperazine headgroup and the linoleate tails are a key design feature. These ester bonds are susceptible to hydrolysis by intracellular esterases. This biodegradability is a critical safety feature, as the breakdown of the cationic lipid into smaller, more readily cleared components can mitigate potential long-term toxicity associated with lipid accumulation.

Mechanism of Action in LNP Formulation and Function

The "mechanism of action" of Piperazine-bis(ethyl octadeca-9,12-dienoate) is a multi-step process that spans the entire lifecycle of the LNP, from formulation to payload delivery.

LNP Assembly and Nucleic Acid Encapsulation

LNPs are typically formed through a rapid mixing process, such as microfluidics, where an ethanolic lipid solution is mixed with an aqueous solution containing the nucleic acid payload.

• Electrostatic Complexation: In the acidic aqueous buffer, the piperazine headgroup of Piperazine-bis(ethyl octadeca-9,12-dienoate) becomes protonated, leading to a strong electrostatic interaction with the negatively charged phosphate backbone of the nucleic acid. This interaction is the primary driving force for the encapsulation of the payload.

• Nanoparticle Formation: As the ethanol is diluted, the lipids self-assemble into a core-shell structure. The cationic lipid and nucleic acid form a complex at the core, which is then surrounded by other lipid components, such as helper lipids (e.g., phospholipids, cholesterol) and PEGylated lipids. The unsaturated linoleate tails of Piperazine-bis(ethyl octadeca-9,12-dienoate) contribute to a less ordered, more fluid lipid bilayer, which can enhance encapsulation efficiency and stability.

Caption: LNP formation via microfluidic mixing.

Cellular Uptake and Endosomal Escape

Once administered, LNPs circulate in the bloodstream and are taken up by target cells, primarily through endocytosis.

• Endocytosis: The PEGylated lipids on the surface of the LNP help to shield the nanoparticle from opsonization and clearance, prolonging its circulation time. Upon reaching the target cells, the LNPs are internalized into endosomes.

• Endosomal Escape: The "Proton Sponge" Effect: The acidic environment of the late endosome (pH 5-6) is critical for the next step. The piperazine headgroup of Piperazine-bis(ethyl octadeca-9,12-dienoate) can become further protonated in this acidic milieu. This influx of protons into the endosome, driven by the buffering capacity of the piperazine, leads to an influx of chloride ions and water, causing osmotic swelling and eventual rupture of the endosomal membrane. This "proton sponge" effect is a key mechanism for the release of the nucleic acid payload into the cytoplasm.

Caption: Mechanism of LNP endosomal escape.

Intracellular Payload Release and Biodegradation

Once in the cytoplasm, the nucleic acid is released from the LNP to engage with the cellular machinery (e.g., ribosomes for mRNA translation).

• Payload Dissociation: The neutral pH of the cytoplasm leads to the deprotonation of the piperazine headgroup, reducing its affinity for the nucleic acid and facilitating its release.

• Lipid Biodegradation: The ester linkages of Piperazine-bis(ethyl octadeca-9,12-dienoate) are cleaved by intracellular esterases, breaking down the molecule into its constituent parts: the piperazine core, ethanol, and linoleic acid. This biodegradation is crucial for minimizing cytotoxicity and ensuring the clearance of the lipid components. Linoleic acid, an essential fatty acid, can be incorporated into normal cellular metabolic pathways.[5][6]

Experimental Protocols for Characterization

To validate the proposed mechanism of action, a series of biophysical and cell-based assays are essential.

LNP Formulation and Physicochemical Characterization

Protocol: LNP Formulation by Microfluidics

• Lipid Stock Preparation: Prepare a stock solution of Piperazine-bis(ethyl octadeca-9,12-dienoate), helper lipids (e.g., DSPC, cholesterol), and a PEG-lipid in ethanol at a defined molar ratio.

• Nucleic Acid Solution: Prepare a solution of the nucleic acid payload in an acidic aqueous buffer (e.g., citrate buffer, pH 4.0).

• Microfluidic Mixing: Use a microfluidic mixing device (e.g., NanoAssemblr) to rapidly mix the lipid-ethanol solution with the nucleic acid-aqueous solution at a specific flow rate ratio.

• Dialysis and Concentration: Dialyze the resulting LNP suspension against a physiological buffer (e.g., PBS, pH 7.4) to remove ethanol and raise the pH. Concentrate the LNPs as needed using centrifugal filters.

Table 1: Key Physicochemical Characterization Techniques

Parameter	Technique	Purpose
Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	To determine the average particle size and size distribution of the LNPs.
Zeta Potential	Laser Doppler Electrophoresis	To measure the surface charge of the LNPs, which influences their stability and interaction with cells.
Encapsulation Efficiency	RiboGreen Assay (for RNA) or PicoGreen Assay (for DNA)	To quantify the percentage of nucleic acid successfully encapsulated within the LNPs.
Morphology	Cryogenic Transmission Electron Microscopy (Cryo-TEM)	To visualize the structure and morphology of the LNPs.

In Vitro Evaluation of LNP Function

Protocol: In Vitro Transfection and Gene Expression Assay

• Cell Culture: Plate target cells (e.g., HeLa, HEK293) in a suitable culture medium and allow them to adhere overnight.

• LNP Treatment: Treat the cells with LNPs encapsulating a reporter gene (e.g., GFP mRNA or luciferase mRNA) at various concentrations.

• Incubation: Incubate the cells for a specified period (e.g., 24-48 hours) to allow for LNP uptake, endosomal escape, and protein expression.

• Quantification of Gene Expression:

  • For GFP, visualize and quantify the percentage of fluorescent cells using flow cytometry or fluorescence microscopy.

  • For luciferase, lyse the cells and measure the luciferase activity using a luminometer.

Protocol: Endosomal Escape Assay

• Cell Preparation: Plate cells in a suitable imaging dish.

• Labeling: Label the endosomes with a pH-sensitive dye (e.g., LysoTracker Red) and the LNP payload with a fluorescent label (e.g., Cy5-siRNA).

• Live-Cell Imaging: Treat the cells with the labeled LNPs and perform time-lapse confocal microscopy.

• Analysis: Co-localization of the LNP payload with the endosomal marker will indicate endosomal entrapment. The appearance of the payload signal in the cytoplasm, separate from the endosomal marker, will signify endosomal escape.

The Role of Linoleic Acid and Piperazine Scaffolds

While the primary mechanism of action of Piperazine-bis(ethyl octadeca-9,12-dienoate) is as a structural component of LNPs, the biological activities of its constituent parts, linoleic acid and piperazine, are worth considering for potential secondary effects.

• Linoleic Acid: As an essential omega-6 fatty acid, linoleic acid is a precursor to arachidonic acid and a series of bioactive oxylipins that can modulate inflammation and other cellular processes.[6][7] High concentrations of linoleic acid have been associated with both pro- and anti-inflammatory effects.[6][8] The release of linoleic acid following the biodegradation of the cationic lipid could potentially influence the local cellular environment.

• Piperazine Derivatives: The piperazine scaffold is a common feature in many pharmacologically active compounds, with a wide range of biological targets.[9] However, in the context of Piperazine-bis(ethyl octadeca-9,12-dienoate), the piperazine core is primarily functionalized for its role in LNP formation and is not expected to have a specific pharmacological effect at the concentrations used for drug delivery.

Conclusion and Future Perspectives

Piperazine-bis(ethyl octadeca-9,12-dienoate) exemplifies the rational design of cationic lipids for nucleic acid delivery. Its mechanism of action is intricately linked to its molecular structure, enabling efficient encapsulation of genetic payloads and their delivery into the cytoplasm of target cells. The key features of this cationic lipid, including its protonatable piperazine headgroup for nucleic acid complexation and endosomal escape, and its biodegradable ester linkages for improved safety, make it a promising component for the development of next-generation LNP-based therapeutics.

Future research will likely focus on optimizing the structure of such cationic lipids to further enhance delivery efficiency to specific cell types and to fine-tune the immunogenicity of the LNP formulations. A deeper understanding of the interactions between the lipid components and the cellular machinery will continue to drive the innovation of safer and more potent gene therapies.

References

• Endogenous Derivatives of Linoleic Acid and their Stable Analogs Are Potential Pain Mediators. National Center for Biotechnology Information. [Link]

• Piperazine-bis(ethyl octadeca-9,12-dienoate) (CAT#: GLJF-1125-HX113) - Creative Biolabs. [Link]

• US20210155640A1 - Linoleic acid derivatives, pharmaceutical composition or food ...

• Linoleic Acid: A Narrative Review of the Effects of Increased Intake in the Standard American Diet and Associations with Chronic Disease - NIH. [Link]

• Differentiating the Biological effects of linoleic acid from arachidonic acid in health and disease | Request PDF - ResearchGate. [Link]

• Bicyclic homologs of piperazine. IX. Synthesis and pharmacological properties of phenothiazine and of 10,11-dihydrodibenzocycloheptene derivatives of 3,8-diazabicyclo[3.2.1]octanes - PubMed. [Link]

• Effects of Dietary Linoleic Acid on Blood Lipid Profiles: A Systematic Review and Meta-Analysis of 40 Randomized Controlled Trials - MDPI. [Link]

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Spectroscopic Profile of Piperazine-bis(ethyl octadeca-9,12-dienoate): A Technical Guide

This technical guide provides an in-depth analysis of the spectroscopic characteristics of Piperazine-bis(ethyl octadeca-9,12-dienoate), a cationic lipid with significant potential in drug delivery systems.[1][2] Aimed at researchers, scientists, and professionals in drug development, this document elucidates the expected Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopic data for this molecule. The insights provided herein are grounded in established principles of spectroscopic interpretation and data from closely related chemical structures, offering a robust framework for the characterization of this compound.

Introduction

Piperazine-bis(ethyl octadeca-9,12-dienoate) (CAS No. 2832061-33-1) is a diester derivative of piperazine, featuring two octadeca-9,12-dienoate chains linked to the piperazine core via ethyl ester groups.[3][4] Its molecular formula is C₄₄H₇₈N₂O₄, with a molecular weight of 699.12 g/mol . The structure combines the hydrophilic piperazine core with lipophilic fatty acid chains, making it an amphiphilic molecule suitable for the formation of lipid nanoparticles (LNPs) for therapeutic delivery. A comprehensive understanding of its spectroscopic signature is paramount for its synthesis, purification, and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. For Piperazine-bis(ethyl octadeca-9,12-dienoate), both ¹H and ¹³C NMR will provide a detailed map of the molecular skeleton. The expected chemical shifts are predicted based on the analysis of similar structures, including piperazine derivatives and long-chain unsaturated esters.[5][6]

Predicted ¹H NMR Data

The proton NMR spectrum is anticipated to show distinct signals for the piperazine ring, the ethyl linker, and the unsaturated fatty acid chains.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Piperazine ring protons (-NCH₂CH₂N-)	~2.5 - 2.8	Broad singlet	8H
Ethyl linker protons (-NCH₂CH₂O-)	~2.6 - 2.9	Multiplet	4H
Ethyl linker protons (-CH₂O-)	~4.1 - 4.3	Triplet	4H
Ester α-methylene protons (-CH₂COO-)	~2.2 - 2.4	Triplet	4H
Allylic protons (=CHCH₂CH=)	~2.7 - 2.9	Multiplet	4H
Olefinic protons (-CH=CH-)	~5.2 - 5.5	Multiplet	8H
Methylene protons of fatty acid chain (-CH₂-)	~1.2 - 1.7	Multiplet	~36H
Terminal methyl protons (-CH₃)	~0.8 - 0.9	Triplet	6H

Predicted ¹³C NMR Data

The carbon NMR spectrum will complement the proton data, confirming the carbon framework of the molecule.

Carbon Atom	Predicted Chemical Shift (δ, ppm)
Piperazine ring carbons (-NCH₂CH₂N-)	~53 - 55
Ethyl linker carbons (-NCH₂CH₂O-)	~56 - 58
Ethyl linker carbons (-CH₂O-)	~62 - 64
Ester carbonyl carbon (-COO-)	~173 - 175
Ester α-methylene carbon (-CH₂COO-)	~33 - 35
Allylic carbons (=CHCH₂CH=)	~25 - 27
Olefinic carbons (-CH=CH-)	~127 - 131
Methylene carbons of fatty acid chain (-CH₂-)	~22 - 32
Terminal methyl carbon (-CH₃)	~14

Experimental Protocol for NMR Analysis

A robust protocol for acquiring high-quality NMR spectra is crucial for accurate structural verification.

• Sample Preparation : Dissolve 10-20 mg of Piperazine-bis(ethyl octadeca-9,12-dienoate) in approximately 0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), in a standard 5 mm NMR tube. The choice of solvent is critical to ensure complete dissolution and minimize solvent interference with the analyte signals.

• Internal Standard : Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Instrumentation : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve optimal signal dispersion and resolution, which is particularly important for resolving the complex methylene region of the fatty acid chains.

• ¹H NMR Acquisition :

  • Acquire the spectrum using a standard pulse sequence (e.g., zg30).

  • Set the spectral width to cover the expected range of proton signals (e.g., 0-10 ppm).

  • Employ a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition :

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain a spectrum with singlets for each carbon.

  • Set the spectral width to encompass all expected carbon resonances (e.g., 0-200 ppm).

  • A larger number of scans will be necessary (e.g., 1024 or more) due to the lower natural abundance of ¹³C.

• Data Processing : Process the acquired free induction decay (FID) with an appropriate window function (e.g., exponential multiplication) to enhance the signal-to-noise ratio. Perform Fourier transformation, phase correction, and baseline correction to obtain the final spectrum.

Caption: Workflow for NMR spectroscopic analysis.

Mass Spectrometry (MS)

Mass spectrometry provides critical information about the molecular weight and elemental composition of a molecule, as well as structural details through the analysis of its fragmentation patterns.

Predicted Mass Spectrum

For Piperazine-bis(ethyl octadeca-9,12-dienoate), electrospray ionization (ESI) is a suitable soft ionization technique that would likely produce a prominent protonated molecular ion.

Ion	Predicted m/z	Description
[M+H]⁺	700.1	Protonated molecular ion
[M+Na]⁺	722.1	Sodium adduct

Fragmentation Analysis

Under collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS), the molecule is expected to fragment at its weakest bonds. Key fragmentation pathways would involve the cleavage of the ester linkages and the piperazine ring.[7][8]

• Loss of the octadeca-9,12-dienoate chain : A significant fragmentation pathway would be the loss of one of the fatty acid chains, leading to a fragment corresponding to the remaining portion of the molecule.

• Cleavage of the piperazine ring : The piperazine ring can undergo characteristic ring-opening fragmentation, providing further structural confirmation.[7][8]

• Formation of acylium ions : Cleavage of the C-O bond of the ester can lead to the formation of an acylium ion from the fatty acid chain.

Experimental Protocol for MS Analysis

• Sample Preparation : Prepare a dilute solution of the compound (e.g., 1-10 µg/mL) in a solvent compatible with electrospray ionization, such as methanol or acetonitrile.

• Instrumentation : Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) to obtain accurate mass measurements, which are essential for confirming the elemental composition.

• Ionization : Employ electrospray ionization (ESI) in positive ion mode.

• MS Scan : Acquire a full scan mass spectrum to identify the protonated molecular ion and any adducts.

• MS/MS Analysis : Select the [M+H]⁺ ion for collision-induced dissociation (CID) to generate a fragmentation spectrum. Vary the collision energy to optimize the fragmentation pattern and obtain comprehensive structural information.

• Data Analysis : Analyze the accurate mass of the parent ion to confirm the molecular formula. Interpret the fragmentation pattern to elucidate the structure of the molecule.

Caption: Predicted major fragmentation pathways in MS/MS.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The IR spectrum of Piperazine-bis(ethyl octadeca-9,12-dienoate) will be dominated by absorptions from the ester and hydrocarbon components.

Predicted IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretch (alkene)	3000 - 3100	Medium
C-H stretch (alkane)	2850 - 2960	Strong
C=O stretch (ester)	1735 - 1750	Strong
C=C stretch (alkene)	1640 - 1680	Medium to Weak
C-O stretch (ester)	1150 - 1250	Strong
C-N stretch (piperazine)	1020 - 1220	Medium

The presence of a strong absorption band around 1740 cm⁻¹ is a key indicator of the ester functional group. The C-H stretching vibrations of the long alkyl chains will also be prominent.

Experimental Protocol for IR Analysis

Attenuated Total Reflectance (ATR) is a convenient and widely used sampling technique for obtaining IR spectra of liquid or solid samples.

• Instrumentation : Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., a diamond or zinc selenide crystal).

• Background Spectrum : Record a background spectrum of the clean, empty ATR crystal. This is crucial to subtract the absorbance of the ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Application : Place a small drop of the neat liquid sample directly onto the ATR crystal. If the sample is a solid, ensure good contact between the sample and the crystal surface.

• Spectrum Acquisition : Acquire the sample spectrum over the mid-IR range (e.g., 4000 - 400 cm⁻¹). Co-add multiple scans (e.g., 16-32) to improve the signal-to-noise ratio.

• Data Processing : The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning : After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft tissue.

Caption: Step-by-step workflow for ATR-FTIR analysis.

Conclusion

This technical guide provides a comprehensive overview of the expected spectroscopic data for Piperazine-bis(ethyl octadeca-9,12-dienoate). While actual experimental data is invaluable, the predictive analysis presented here, based on the well-understood spectroscopic behavior of its constituent chemical moieties, offers a solid foundation for the identification and structural verification of this important molecule. The detailed experimental protocols provided for NMR, MS, and IR spectroscopy are designed to be self-validating and ensure the acquisition of high-quality, reproducible data, which is essential for advancing research and development in the field of drug delivery.

References

• Liu, Y., Fan, Y., Ji, Y., Huang, Z., & Chen, H. (1990). Mass spectrometric research on piperazine derivatives. Journal of Chinese Mass Spectrometry Society, 11(1), 82-86.
• Liao, X., Rong, C., Cao, S., Wu, X., & Zhang, J. (2005). Spectrum analysis of substituted piperzine derivatives. Journal of Wuhan Institute of Chemical Technology, 27(1), 40-42.
• Guo, Z., Xu, D., Zhang, Y., Wang, R., Zou, B., & Chang, J. (2019). Determination of BZP, TFMPP and mCPP in blood by ultra performance of liquid chromatography-mass spectrometry. Chinese Journal of Forensic Medicine, 34(3), 257-260.

• Sari, S., Ünalan, S., & Yılmaz, M. (2019). Synthesis and characterization of unsaturated diacyl and alkyl-acyl piperazine derivatives. Turkish Journal of Chemistry, 43(6), 1633-1645. Available at: [Link]

• PubChem. (n.d.). 1-(2-Hydroxyethyl)piperazine. National Center for Biotechnology Information. Retrieved from [Link]

• Pursiainen, J., & Rissanen, K. (1991). NMR Spectroscopic and Potentiometric Study on Complexation Thermodynamics of Some N,N'Bis(2-hydroxyethyl)piperazine Complexes. Acta Chemica Scandinavica, 45, 837-842.
• Sundaraganesan, N., & Ilakiamani, S. (2007). Spectral investigation and normal coordinate analysis of piperazine. Indian Journal of Pure & Applied Physics, 46, 833-838.

• NIST. (n.d.). Piperazine. National Institute of Standards and Technology. Retrieved from [Link]

• Creative Biolabs. (n.d.). Piperazine-bis(ethyl octadeca-9,12-dienoate). Retrieved from [Link]

• NIST. (n.d.). 9,12-Octadecadienoic acid, ethyl ester. National Institute of Standards and Technology. Retrieved from [Link]

• PubChem. (n.d.). Ethyl octadeca-9,12-dienoate. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). CID 160184872. National Center for Biotechnology Information. Retrieved from [Link]

• MCE. (n.d.). Piperazine-bis(ethyl octadeca-9,12-dienoate). Retrieved from [Link]

• Journal of the Chinese Chemical Society. (2018). Synthesis, Characterization, Computational Studies, and Evaluation of Neuroprotective Effects of New Piperazine Compounds. Journal of the Chinese Chemical Society, 65(10), 1185-1194.
• TÜBİTAK Academic Journals. (2022). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity. Turkish Journal of Chemistry, 46(2), 484-499.

• ResearchGate. (n.d.). ATR-FTIR spectra of piperazine, arginine and piperazine + arginine based composite membranes. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectrum of SBA/Pip and neat piperazine. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) piperazine (b) COP-1. Retrieved from [Link]

• MDPI. (2020). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 25(24), 5935.

• ResearchGate. (n.d.). Mass spectra and major fragmentation patterns of piperazine designer drugs. Retrieved from [Link]

• Mass Spectrometry Reviews. (2012). Mass fragmentation characteristics of piperazine analogues. Mass Spectrometry Reviews, 31(4), 434-445.
• PubMed. (2004). Mass spectrometric studies on small open-chain piperazine-containing ligands and their transition metal complexes. Journal of the American Society for Mass Spectrometry, 15(11), 1637-1647.

• ResearchGate. (n.d.). FTIR spectrum of (a) piperazine, (b) BTCA, (c) BTCA-P-Cu-CP, and (d) BTCA-P-Cu-MCP. Retrieved from [Link]

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Piperazine-bis(ethyl octadeca-9,12-dienoate) patent WO2023036148A1 details

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Whitepaper: A Technical Guide to the In Silico Modeling of the Novel Cationic Lipid, Piperazine-bis(ethyl octadeca-9,12-dienoate)

Abstract

The rational design of lipid nanoparticles (LNPs) for nucleic acid delivery hinges on a molecular-level understanding of their constituent components. Piperazine-bis(ethyl octadeca-9,12-dienoate), a novel cationic lipid, has emerged as a promising candidate for LNP formulations.[1][2][3] This technical guide provides a comprehensive, in-depth methodology for the in silico modeling of this lipid using all-atom molecular dynamics (MD) simulations. We eschew a rigid template, instead presenting a logical, field-proven workflow that moves from first principles—parameterization of a novel molecule—through system construction, simulation, and detailed analysis. The causality behind each procedural choice is explained to empower researchers not only to replicate the protocol but also to adapt it for their own investigations into lipid-based drug delivery systems.

Introduction: The Rationale for Modeling a Novel LNP Component

Cationic lipids are the cornerstone of LNP technology, responsible for encapsulating and delivering anionic cargo like mRNA and siRNA. The specific structure of the lipid—its headgroup, linker, and tail domains—dictates the nanoparticle's stability, fusogenicity, and ultimate delivery efficacy. Piperazine-bis(ethyl octadeca-9,12-dienoate) (Figure 1) features a unique piperazine-based cationic headgroup and two unsaturated linoleate tails.[4][5]

In silico modeling, particularly all-atom MD simulation, serves as a "computational microscope" to probe the behavior of this lipid at a resolution unattainable by most experimental techniques.[6] By simulating its behavior within a lipid bilayer, we can predict critical physicochemical properties that influence LNP performance, such as:

• Lipid packing and membrane fluidity.

• Headgroup hydration and interaction with counter-ions.

• The conformational landscape of the acyl chains.

• Overall bilayer stability and structural integrity.

This guide provides the necessary protocols to build, simulate, and analyze a hydrated bilayer of Piperazine-bis(ethyl octadeca-9,12-dienoate), offering foundational insights for its application in drug development.

Figure 1: Chemical Structure of Piperazine-bis(ethyl octadeca-9,12-dienoate)

• Formula: C₄₄H₇₈N₂O₄

• Molecular Weight: 699.10 g/mol [1]

• CAS Number: 2832061-33-1[7]

The Modeling Workflow: A Three-Phase Approach

We advocate a three-phase workflow for robust and reproducible membrane simulations. This structure ensures that the foundational model is sound before proceeding to computationally expensive production simulations and subsequent analysis.

Caption: The three-phase workflow for in silico lipid modeling.

Phase 1: Pre-Simulation & Foundational Setup

This initial phase is the most critical for ensuring the physical realism of the model. The adage "garbage in, garbage out" is particularly true for MD simulations; an improperly parameterized or constructed system will yield meaningless results.

Causality in Force Field Selection and Parameterization

Expertise-Driven Choice: We select the CHARMM36 (C36) all-atom force field as our foundation.[8] The C36 force field is exceptionally well-validated for a wide variety of lipids, demonstrating high fidelity in reproducing experimental bilayer properties like area per lipid and acyl chain order.[8][9][10] Its compatibility with widely-used simulation packages like GROMACS and NAMD is another significant advantage.[11]

The Parameterization Challenge: Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel molecule and will not have pre-existing parameters in the standard C36 release. Therefore, we must generate a valid molecular topology.

Protocol 1: Step-by-Step Parameterization Strategy

• Fragment-Based Approach: Deconstruct the lipid into three fragments: the linoleate tails, the ethyl ester linkers, and the core piperazine headgroup.

• Tail & Linker Parameter Analogy: The linoleate tails and ethyl ester groups are common chemical moieties. We can confidently transfer parameters (bond lengths, angles, dihedrals, charges) for these fragments from existing lipids and small molecules within the C36 force field. This is a standard and reliable practice.

• Headgroup Parameter Generation (The Critical Step): The cationic piperazine headgroup requires careful parameterization.

  • Charge Derivation: Perform quantum mechanics (QM) calculations (e.g., Hartree-Fock with a 6-31G* basis set) on a capped fragment of the headgroup (e.g., N,N'-diethylpiperazine). Use a validated procedure like the RESP (Restrained Electrostatic Potential) fitting to derive the partial atomic charges. This ensures the electrostatic representation is physically sound.

  • Dihedral Fitting: While most bond and angle parameters can be transferred by analogy, the dihedral parameters governing the rotation around the C-N bonds of the piperazine ring are crucial for its conformational flexibility. Perform a QM-level potential energy surface scan by rotating key dihedral angles. Fit the resulting energy profile to the CHARMM functional form to derive the appropriate dihedral parameters.

• Topology Assembly & Validation: Combine the parameters for all fragments into a unified topology file (.itp format for GROMACS). A crucial self-validation step is to perform a short energy minimization and MD simulation of a single lipid molecule in vacuo to ensure there are no explosive forces or unrealistic bond vibrations, which would indicate a flaw in the topology.

Building the Bilayer Simulation System

Trustworthiness Through Established Tools: Manually placing lipids into a bilayer is tedious and prone to error. We leverage the CHARMM-GUI Membrane Builder [12], an authoritative and widely-used web server, to generate the initial system coordinates. This tool automates the process, ensuring a well-packed, realistic starting structure.

Protocol 2: System Construction using CHARMM-GUI

• Upload Topology: Provide the newly generated topology and a coordinate file for a single Piperazine-bis(ethyl octadeca-9,12-dienoate) molecule to the Membrane Builder.

• Specify System Dimensions: For initial characterization, a bilayer patch of 64-128 lipids per leaflet is sufficient. This size balances computational cost with the need to minimize finite-size effects.[13]

• Solvation: Solvate the system with a water model compatible with C36, such as TIP3P .[14] A hydration level of at least 15-20 water molecules per lipid is recommended to simulate a fully hydrated environment.

• Ionization: Since the lipid is cationic, counter-ions must be added to neutralize the system. Add Chloride (Cl⁻) ions to achieve a net charge of zero.

• Download Files: CHARMM-GUI will provide GROMACS-compatible coordinate (.gro), topology (.top), and MD parameter (.mdp) files, which serve as the direct input for Phase 2.

Phase 2: The Molecular Dynamics Simulation Protocol

The goal of this phase is to relax the system from its initial, artificially generated state to a state of thermodynamic equilibrium before collecting data for analysis. All steps are typically performed using a simulation package like GROMACS.[15][16]

Caption: The multi-stage equilibration and production workflow.

Energy Minimization & Equilibration

Causality of the Multi-Step Process: A sudden, unrestrained simulation of the initial structure would likely cause the system to become unstable. We employ a multi-step equilibration protocol with gradually released restraints to allow different components of the system (solvent, ions, lipid tails, lipid headgroups) to relax gently into a low-energy configuration.[17]

Protocol 3: Step-by-Step Equilibration

• Energy Minimization: Run a steepest descent energy minimization for ~5,000-10,000 steps to remove any steric clashes from the initial build.

• NVT Equilibration (Constant Volume): Perform a short simulation (e.g., 1 ns) in the NVT ensemble (constant Number of particles, Volume, and Temperature).[17] Apply strong position restraints to all heavy atoms of the lipids. This allows the water and ions to equilibrate around the fixed lipids.

• NPT Equilibration (Constant Pressure): Switch to the NPT ensemble (constant Number of particles, Pressure, and Temperature) using a semi-isotropic pressure coupling scheme, which allows the box dimensions in the x-y plane to fluctuate independently of the z-axis.[18] This is critical for allowing the bilayer to find its natural surface area. Run a series of short NPT simulations (~5-10 ns each), gradually reducing the force constant of the position restraints on the lipids until they are completely removed.

Parameter	Setting	Rationale
Integrator	leap-frog	Standard for MD, efficient and stable.
Time Step	2 fs	Requires constraining H-bonds (e.g., LINCS).
Temperature	310 K (or desired T)	Use a thermostat like Nosé-Hoover.
Pressure	1 bar	Use a barostat like Parrinello-Rahman.
Pressure Coupling	Semi-isotropic	Allows bilayer area to equilibrate properly.[18]
Electrostatics	Particle Mesh Ewald (PME)	Accurately treats long-range electrostatic interactions.
Cutoffs	1.2 nm	Standard for van der Waals and short-range electrostatics.

Table 1: Recommended MD parameters for lipid bilayer simulations.

Production Simulation

Once the system is equilibrated (verified by monitoring properties like temperature, pressure, density, and area per lipid until they plateau), the production simulation can begin. This is the unrestrained NPT simulation from which all analytical data will be derived. For lipid bilayers, simulation times of at least 100-500 ns are required to capture the slow dynamics of lipid lateral diffusion and ensure adequate sampling of conformational states.[19]

Phase 3: Trajectory Analysis

Analysis of the production trajectory transforms raw coordinate data into meaningful biophysical insights. A wide range of properties can be calculated, and many standard tools are available within the GROMACS suite.[20][21]

Property	GROMACS Tool	Biophysical Insight
Area per Lipid (APL)	gmx energy	A fundamental measure of lipid packing. Calculated as (Box-X * Box-Y) / (# lipids per leaflet).[22]
Bilayer Thickness	gmx density	Often measured as the peak-to-peak distance in the electron density profile of the phosphate groups (or a proxy atom).
Deuterium Order Parameter (SCD)	gmx order	Measures the orientational order of C-H bonds along the acyl chains, indicating chain flexibility and membrane fluidity.[22]
Electron Density Profile	gmx density	Shows the distribution of atomic density along the axis perpendicular to the bilayer (z-axis), revealing the location of different molecular groups.
Lateral Diffusion	gmx msd	Quantifies the rate at which lipids move in the plane of the bilayer, a direct measure of membrane fluidity.
Headgroup Orientation	gmx h2order	Can be calculated by defining a vector within the headgroup and measuring its angle relative to the bilayer normal.
Radial Distribution Function (RDF)	gmx rdf	Calculates the probability of finding one group (e.g., water) at a certain distance from another (e.g., a piperazine nitrogen), revealing hydration shells and ion pairing.

Table 2: Key analyses for lipid bilayer simulations.

Self-Validating the Simulation: The results from these analyses serve as a validation of the entire protocol. For instance, if the simulation results in a gel-like state (very low APL, high SCD values) at a temperature where the lipid should be fluid, it may indicate an issue with the force field parameters or equilibration protocol. Comparing calculated properties to those of similar, experimentally characterized lipids provides an essential reality check.

Conclusion and Authoritative Outlook

This guide has detailed a robust, scientifically-grounded workflow for the in silico modeling of the novel cationic lipid Piperazine-bis(ethyl octadeca-9,12-dienoate). By following this three-phase approach—rigorous parameterization, careful system construction, and comprehensive analysis—researchers can generate reliable, predictive models of its behavior in a bilayer environment.

The insights gained from such simulations are not merely academic. The calculated area per lipid, bilayer thickness, and chain order parameters directly inform our understanding of how this lipid will pack within an LNP and how it might accommodate a drug or nucleic acid cargo. The analysis of headgroup hydration and ion-pairing can provide hypotheses about the lipid's role in endosomal escape. Ultimately, this in silico characterization provides a powerful, cost-effective method to screen and rationalize the design of novel lipids, accelerating the development of next-generation LNP-based therapeutics.

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A Technical Guide to the Predicted Biodegradability and Experimental Validation of Piperazine-bis(ethyl octadeca-9,12-dienoate)

For: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Executive Summary

This technical guide provides a predictive assessment of the biodegradability of Piperazine-bis(ethyl octadeca-9,12-dienoate), a novel lipophilic compound. In the absence of direct empirical data, this document outlines a scientifically grounded hypothesis based on first principles of chemical structure and known metabolic pathways. We predict a two-stage degradation process: an initial, rapid hydrolysis of the ester linkages followed by the biodegradation of the resulting fatty acid and piperazine moieties. The octadeca-9,12-dienoate (linoleate) portion is expected to be readily biodegradable. The piperazine ring is predicted to be the rate-limiting and more persistent component, likely demonstrating inherent, but not ready, biodegradability.[1] To validate this hypothesis, a comprehensive experimental workflow is detailed, centered on the internationally recognized OECD 301B (CO₂ Evolution) test.[2][3][4] This guide provides the necessary theoretical foundation and practical methodology for drug development professionals to rigorously assess the environmental fate of this and structurally similar molecules.

Structural Analysis and Predicted Biodegradation Pathway

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a symmetrical molecule composed of a central piperazine ring linked via ester bonds to two ethyl octadeca-9,12-dienoate side chains. The biodegradability of the parent compound can be predicted by examining the likely fate of these constituent parts.

Predicted Two-Stage Degradation:

• Primary Degradation: Ester Hydrolysis: The ester linkages are the most chemically and biologically labile points of the molecule. We hypothesize that the initial and most rapid step in biodegradation will be the enzymatic hydrolysis of these bonds by common environmental esterases.[5][6] This abiotic or biotic cleavage will release three distinct molecules: the piperazine core, and two molecules of ethyl linoleate (the ethyl ester of octadeca-9,12-dienoic acid).

• Ultimate Biodegradation of Intermediates:

  • Fate of Ethyl Linoleate: Linoleic acid is an unsaturated fatty acid. Its metabolic breakdown via beta-oxidation is a well-understood and fundamental biochemical process in many organisms.[7][8][9] The fatty acid is catabolized into acetyl-CoA units, which then enter the citric acid cycle for complete mineralization to carbon dioxide and water.[7][9] Studies have shown that linoleic acid and its conjugated isomers are readily oxidized by metabolic systems.[10] The ethyl ester group is also expected to be rapidly hydrolyzed and metabolized.

  • Fate of the Piperazine Ring: The piperazine ring, a cyclic diamine, is expected to be the more persistent fragment.[1][11] While not considered "readily" biodegradable, piperazine is classified as "inherently" degradable, meaning it will eventually be broken down by adapted microbial populations.[1] Studies have identified specific bacterial strains, such as Paracoccus sp., isolated from activated sludge, that can utilize piperazine as a sole source of carbon and nitrogen.[12] The degradation of such cyclic amines is a known, albeit sometimes slow, microbial process.[13][14][15][16]

Visualization of Predicted Pathway

The following diagram illustrates the hypothesized sequence of degradation, from the parent molecule to its ultimate mineralization.

Caption: Predicted two-stage biodegradation pathway.

Experimental Validation: Ready Biodegradability (OECD 301B)

To empirically determine the biodegradability and validate the aforementioned hypothesis, the OECD 301B: Ready Biodegradability – CO₂ Evolution Test is the recommended methodology.[2][4] This stringent aerobic test measures the ultimate biodegradation (mineralization) of an organic compound to CO₂ over a 28-day period.[3][17] A substance is considered "readily biodegradable" if it reaches ≥60% of its theoretical CO₂ production (ThCO₂) within a 10-day window during the 28-day test.[18][19][20]

Experimental Design and Rationale

The experiment is designed to quantify the rate and extent of mineralization in a controlled, aerobic aqueous environment inoculated with a diverse microbial population.

Parameter	Specification	Rationale & Justification
Test Guideline	OECD 301B (Modified Sturm Test)	Gold standard for assessing ready biodegradability of water-soluble or poorly soluble, non-volatile chemicals.[2][3][4] Measures ultimate degradation to CO₂, providing the most definitive evidence of complete removal.
Inoculum	Activated sludge from a domestic wastewater treatment plant.	Provides a high concentration and diversity of environmentally relevant microorganisms capable of degrading a wide range of organic compounds.[18][21]
Test Substance Conc.	10-20 mg Total Organic Carbon (TOC) / L	Sufficient concentration for accurate CO₂ measurement while minimizing potential toxicity of the test substance to the microbial inoculum.[2][17]
Test Duration	28 days	Standard duration for ready biodegradability tests, allowing sufficient time for microbial adaptation and degradation to occur.[3][4][19]
Temperature	22 ± 2°C	Optimal temperature range for mesophilic microbial activity, ensuring consistent and reproducible degradation rates.[2][17]
Aeration	Continuous bubbling with CO₂-free air	Maintains aerobic conditions essential for the metabolic pathways being studied and purges the evolved CO₂ for trapping and quantification.[2]
Measurement	Evolved CO₂ trapped in Ba(OH)₂ or NaOH and quantified by titration or TOC analyzer.	Direct and accurate measurement of the primary end-product of aerobic mineralization, allowing for calculation of %ThCO₂.[2][21]

Experimental Protocol: Step-by-Step

• Preparation of Mineral Medium: Prepare a mineral salt medium (as specified in OECD 301B) in several large glass bottles. This medium provides essential inorganic nutrients for microbial growth but lacks a carbon source.

• Inoculum Collection and Preparation: Collect fresh activated sludge. Allow it to settle, and use the supernatant, or homogenize and filter it to achieve a consistent microbial suspension.

• Test Substance Preparation: Accurately weigh the test substance, Piperazine-bis(ethyl octadeca-9,12-dienoate). Given its lipophilic nature, it may be necessary to aid dispersion using a suitable method like sonication or coating onto an inert support (e.g., silica gel), ensuring the support material is accounted for in blank controls.

• Vessel Setup: Prepare the following parallel incubation vessels:

  • Test Vessels (n=3): Mineral medium + Inoculum + Test Substance.

  • Blank Controls (n=2): Mineral medium + Inoculum (to measure endogenous CO₂ from the sludge).

  • Reference Controls (n=2): Mineral medium + Inoculum + Positive Control (e.g., Sodium Benzoate) to verify the viability of the inoculum.[21]

  • Toxicity Controls (n=2): Mineral medium + Inoculum + Test Substance + Reference Substance to check for inhibitory effects of the test substance.[21]

• Incubation and Aeration: Incubate all vessels in the dark at a constant temperature (22°C).[2] Continuously sparge each vessel with CO₂-free air. Pass the effluent gas from each vessel through a series of traps containing a known concentration of barium hydroxide or sodium hydroxide to capture the evolved CO₂.

• Sampling and Analysis: On days 0, 2, 7, 14, 21, 28 (and intermediate days as needed), perform the following:

  • CO₂ Quantification: Remove the CO₂ traps and quantify the captured carbonate, typically by titration with standardized HCl.

  • Analytical Chemistry (LC-MS): Carefully withdraw a small aqueous sample from each test vessel for chemical analysis. This is a critical step for mechanistic insight. Use Liquid Chromatography-Mass Spectrometry (LC-MS) to quantify the disappearance of the parent compound and the appearance/disappearance of predicted intermediates (piperazine, ethyl linoleate).[22][23][24]

Visualization of OECD 301B Workflow

This diagram outlines the physical setup and process flow for the CO₂ Evolution test.

Caption: Workflow for the OECD 301B CO₂ Evolution Test.

Data Interpretation and Expected Outcomes

The combination of respirometry (CO₂ evolution) and specific chemical analysis (LC-MS) provides a powerful, self-validating system.

Data Type	Expected Outcome for Piperazine-bis(ethyl octadeca-9,12-dienoate)	Interpretation
% ThCO₂ Evolution	A biphasic curve. An initial rapid phase of CO₂ evolution (first 7-14 days) followed by a much slower, prolonged phase. The final value at Day 28 is expected to be below the 60% threshold for "ready" biodegradability.	The initial fast phase corresponds to the mineralization of the two linoleate side chains. The slow phase corresponds to the more recalcitrant piperazine ring. Failure to meet the 60% pass level would classify the substance as not readily biodegradable .
LC-MS: Parent Compound	Rapid disappearance from the aqueous phase within the first 7 days.	Confirms rapid primary degradation (hydrolysis) of the parent molecule.
LC-MS: Intermediates	Transient appearance and subsequent disappearance of ethyl linoleate. A gradual decrease in the concentration of piperazine over the 28-day period.	Provides direct evidence for the hypothesized two-stage pathway. The persistence of piperazine would be confirmed as the rate-limiting step for ultimate biodegradation.
Control Vessels	Reference control should exceed 60% degradation. Toxicity control should not show significant inhibition compared to the reference. Blank CO₂ should be minimal.	Validates the health and activity of the inoculum and confirms that the test substance is not acutely toxic to the microorganisms at the tested concentration.

Conclusion and Further Steps

Based on structural analysis, Piperazine-bis(ethyl octadeca-9,12-dienoate) is predicted to undergo rapid primary degradation via ester hydrolysis but will likely fail to meet the stringent criteria for "ready biodegradability" due to the expected persistence of the piperazine core. The fatty acid chains will be readily mineralized, while the piperazine ring will undergo slower, inherent biodegradation.

Should the OECD 301B test confirm this prediction, further studies, such as an OECD 302 (Inherent Biodegradability) test, may be warranted to determine the ultimate environmental fate over a longer timeframe and with adapted microbial communities.

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Foreword: The Imperative for Novel Ionizable Lipids in Gene Therapy

An In-Depth Technical Guide to Piperazine-bis(ethyl octadeca-9,12-dienoate) for Advanced Lipid Nanoparticle Formation

For Researchers, Scientists, and Drug Development Professionals

The advent of mRNA-based therapeutics, underscored by the rapid development of COVID-19 vaccines, has illuminated the critical role of lipid nanoparticles (LNPs) as a premier non-viral delivery platform. At the heart of these sophisticated delivery vehicles lies the ionizable lipid, a component meticulously engineered to navigate the complex journey from administration to cytosolic delivery of nucleic acid payloads. While early successes have been achieved with established lipids, the quest for enhanced potency, improved safety profiles, and tissue-specific targeting necessitates a continuous exploration of novel chemical scaffolds.

This guide delves into a promising new class of ionizable lipids built around a piperazine core, with a specific focus on Piperazine-bis(ethyl octadeca-9,12-dienoate) . As a Senior Application Scientist, my objective is to provide not just a protocol, but a foundational understanding of why this molecular architecture is significant, how to effectively formulate it into LNPs, and the critical parameters for validating its performance. We will bridge theoretical concepts with practical, field-proven methodologies to empower researchers in their pursuit of next-generation genetic medicines.

The Piperazine Core: A Strategic Choice for Ionizable Lipid Design

The selection of the headgroup for an ionizable lipid is a critical determinant of its ultimate biological activity. The piperazine ring, a six-membered heterocycle containing two nitrogen atoms, offers a unique and advantageous scaffold for LNP applications.

Inherent pH-Sensitivity and pKa Tuning: The dual amine structure of the piperazine core provides two potential sites for protonation. This characteristic is fundamental to the function of an ionizable lipid, which must remain largely neutral at physiological pH (~7.4) to minimize toxicity and non-specific interactions in circulation, yet become positively charged in the acidic environment of the endosome (pH ~5.5-6.5). This pH-triggered protonation is crucial for two key events: electrostatic interaction with the negatively charged endosomal membrane and subsequent membrane disruption, facilitating the release of the mRNA payload into the cytoplasm.[1] The specific chemical environment around the piperazine nitrogens can be modified to fine-tune the pKa, optimizing this pH-sensitive switch for maximal endosomal escape and transfection efficiency.[2]

Potential for Enhanced Biodegradability and Safety: The structure of piperazine-based lipids can incorporate biodegradable linkages, such as ester bonds.[1] This is a significant advantage over some earlier generation ionizable lipids, as it allows the lipid to be broken down into smaller, non-toxic components after delivering its payload, reducing the potential for lipid accumulation and associated long-term toxicity, a critical consideration for therapies requiring repeated dosing.[1][3]

Structural Uniqueness for Novel Functionality: The distinct stereochemistry of the piperazine ring can influence the packing of lipids within the nanoparticle, potentially leading to more fluid or fusogenic particles.[1] Studies on novel piperazine-derived lipids like '244cis' have shown that these unique structural properties can enhance membrane fusion and lead to superior protein expression compared to conventional LNPs.[1]

Piperazine-bis(ethyl octadeca-9,12-dienoate): A Profile

This specific molecule represents a modern iteration of the piperazine scaffold. While detailed performance data is primarily located within patent literature, its structure provides clues to its intended function.[4][5][6][7]

Property	Value	Source
Molecular Formula	C44H78N2O4	[4][8]
Molecular Weight	699.1 g/mol	[4]
CAS Number	2832061-33-1	[4][8]
Lipid Tails	2x Octadeca-9,12-dienoate (Linoleate derivative)	Inferred from name
Linker	Ethyl Ester	Inferred from name
Headgroup	Piperazine	Inferred from name

The presence of linoleate-derived lipid tails is a noteworthy feature. Unsaturated fatty acid chains are known to increase the fluidity of lipid membranes, a property that is hypothesized to facilitate the fusion of the LNP with the endosomal membrane, thereby enhancing the release of the mRNA cargo into the cytoplasm.[1]

Representative Synthesis Pathway

While the exact synthesis is proprietary, a general approach for creating such lipids involves a multi-step process, often beginning with the functionalization of the piperazine core. A plausible synthetic route could involve the reaction of a piperazine derivative with a suitable linker molecule, followed by esterification with the lipid tails (octadeca-9,12-dienoic acid ethyl ester). The synthesis of similar piperazine-based lipids has been described in the literature, often involving reductive amination or amide coupling reactions to attach the lipid tails to the core.[9]

LNP Formulation: A Self-Validating Protocol

The formation of LNPs is a rapid, self-assembly process driven by the controlled mixing of a lipid-containing organic phase with a nucleic acid-containing aqueous phase. Microfluidic mixing is the gold standard for achieving reproducible, monodisperse nanoparticles.[10][11]

Core Principle: pH-Driven Encapsulation

The protocol's success hinges on a critical pH gradient. The aqueous buffer containing the mRNA is acidic (pH ~4.0). At this pH, the piperazine headgroup of the ionizable lipid becomes protonated (positively charged). When the ethanolic lipid solution is rapidly mixed with the aqueous phase, the positively charged ionizable lipids form electrostatic complexes with the negatively charged phosphate backbone of the mRNA. This interaction neutralizes the charge and initiates the collapse and self-assembly of all lipid components into a nanoparticle core, effectively encapsulating the mRNA. Subsequent dialysis or buffer exchange to a physiological pH (e.g., PBS at pH 7.4) deprotonates the surface-exposed ionizable lipids, resulting in a near-neutral particle that is stable in circulation.

Experimental Protocol: Microfluidic LNP Formulation

Materials:

• Piperazine-bis(ethyl octadeca-9,12-dienoate)

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) (Helper Lipid)

• Cholesterol (Structural Lipid)

• 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2000) (PEGylated Lipid)

• mRNA (e.g., encoding Luciferase for assay)

• Ethanol (200 proof, RNase-free)

• Citrate Buffer (50 mM, pH 4.0, RNase-free)

• Phosphate-Buffered Saline (PBS), pH 7.4 (RNase-free)

Step-by-Step Methodology:

• Preparation of Lipid Stock Solution (Organic Phase):

  • Dissolve Piperazine-bis(ethyl octadeca-9,12-dienoate), DSPC, Cholesterol, and DMG-PEG 2000 in 200 proof ethanol to prepare individual stock solutions.

  • Combine the lipid stocks in a single vial to create the final lipid mixture. A common starting molar ratio for novel ionizable lipids is 50:10:38.5:1.5 (Ionizable Lipid : DSPC : Cholesterol : PEG-Lipid).[10]

  • Causality: This ratio is a well-established starting point. The ionizable lipid is the largest component, driving payload encapsulation. DSPC and cholesterol provide structural integrity to the particle. The PEG-lipid controls particle size during formation and provides a steric barrier to prevent aggregation and opsonization in vivo.

• Preparation of mRNA Solution (Aqueous Phase):

  • Dilute the mRNA stock in 50 mM citrate buffer (pH 4.0) to the desired final concentration. The concentration will depend on the desired final LNP concentration and the N:P ratio.

  • Causality: The acidic pH is non-negotiable as it ensures the ionizable lipid is charged upon mixing, which is the driving force for encapsulation.

• Microfluidic Mixing:

  • Set up a microfluidic mixing system (e.g., NanoAssemblr®).

  • Load the lipid stock solution (organic phase) and the mRNA solution (aqueous phase) into separate syringes.

  • Set the flow rate ratio to 3:1 (Aqueous:Organic) .

  • Initiate mixing at a total flow rate appropriate for the system (e.g., 12 mL/min).

  • Collect the resulting milky-white LNP solution.

  • Causality: The rapid, controlled mixing ensures uniform nanoparticle formation and prevents the lipids from precipitating, leading to a low polydispersity index (PDI).

• Purification and Buffer Exchange:

  • Immediately dialyze the collected LNP solution against sterile PBS (pH 7.4) for at least 6 hours, or overnight, using a dialysis cassette (e.g., 10 kDa MWCO).

  • This step removes the ethanol and exchanges the acidic buffer for a physiological buffer.

  • Causality: Removing ethanol is critical for biocompatibility. Shifting to pH 7.4 neutralizes the LNP surface, which is essential for stability in storage and for reducing non-specific interactions in a biological environment.

• Sterilization and Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm syringe filter.

  • Store the LNPs at 4°C for short-term use.

Visualization of Key Processes

LNP Self-Assembly Workflow

Caption: Workflow for LNP formation using microfluidic mixing.

Mechanism of LNP-Mediated mRNA Delivery

Caption: Cellular mechanism of mRNA delivery by an ionizable LNP.

Critical Quality Attributes: A Self-Validating System

Every batch of LNPs must be rigorously characterized to ensure it meets critical quality attributes (CQAs). These parameters are not just for quality control; they are predictive of the formulation's in vivo performance.

Parameter	Methodology	Typical Target Values	Rationale for Importance
Particle Size (Z-average)	Dynamic Light Scattering (DLS)	80 - 150 nm	Size dictates biodistribution. Particles <200 nm are generally required to avoid rapid clearance by the reticuloendothelial system.[10]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	A measure of the homogeneity of the particle population. A low PDI indicates a monodisperse, uniform batch, which is critical for consistent performance.[10]
Zeta Potential	Laser Doppler Electrophoresis	Near-neutral at pH 7.4	Confirms the surface charge neutralization after buffer exchange, which is key for stability and minimizing non-specific binding in vivo.
mRNA Encapsulation Efficiency (EE)	Quant-iT RiboGreen Assay	> 90%	Determines the percentage of mRNA successfully encapsulated within the LNPs. High EE is crucial for therapeutic efficacy and accurate dosing.

Protocol: Measuring Encapsulation Efficiency

• Dilute a small aliquot of the LNP formulation in a TE buffer.

• Divide the diluted sample into two wells of a 96-well plate.

• To one well, add a lysis buffer (e.g., 0.5% Triton X-100) to disrupt the LNPs and release all mRNA. To the other well, add only TE buffer.

• Add the RiboGreen reagent to both wells and incubate in the dark.

• Measure the fluorescence (Excitation ~480 nm, Emission ~520 nm).

• Calculate EE% = 100 * (1 - [Fluorescence of intact LNP] / [Fluorescence of lysed LNP]).

  • Trustworthiness: This assay directly measures the amount of accessible (unencapsulated) vs. total mRNA, providing a robust and direct measure of encapsulation success.

Conclusion: Integrating Piperazine-bis(ethyl octadeca-9,12-dienoate) into Your Workflow

Piperazine-bis(ethyl octadeca-9,12-dienoate) stands as a representative of the next wave of ionizable lipids, leveraging a novel piperazine core to potentially offer advantages in efficacy and safety. While public data on this specific molecule is emerging, the principles governing its use are well-established within the broader class of piperazine-based lipids and the field of LNP formulation. By understanding the causal relationships behind each step—the rationale for the piperazine core, the pH-driven mechanism of encapsulation, and the interpretation of critical quality attributes—researchers can confidently incorporate this and similar novel lipids into their drug development pipelines. The provided protocols and frameworks serve as a robust starting point for formulation, optimization, and validation, paving the way for the development of more potent and safer genetic medicines.

References

• 1. Novel piperazine‐based ionizable lipid nanoparticles allow the repeated dose of mRNA to fibrotic lungs with improved potency and safety - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Novel piperazine-based ionizable lipid nanoparticles allow the repeated dose of mRNA to fibrotic lungs with improved potency and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biocat.com [biocat.com]
• 5. targetmol.cn [targetmol.cn]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Piperazine-bis(ethyl octadeca-9,12-dienoate) | 阳离子脂质 | MCE [medchemexpress.cn]
• 8. Piperazine-bis(ethyl octadeca-9,12-dienoate) - Creative Biolabs [creative-biolabs.com]
• 9. Design and Synthesis of Piperazine-Based Compounds Conjugated to Humanized Ferritin as Delivery System of siRNA in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mRNA lipid nanoparticle formulation, characterization and evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cytivalifesciences.com [cytivalifesciences.com]

A Technical Guide to Piperazine-bis(ethyl octadeca-9,12-dienoate): A Novel Cationic Lipid for Advanced Nucleic Acid Delivery

Abstract: This technical guide provides a comprehensive overview of Piperazine-bis(ethyl octadeca-9,12-dienoate), a novel ionizable cationic lipid designed for the formulation of lipid nanoparticles (LNPs) for therapeutic nucleic acid delivery. First disclosed in patent WO2023036148A1, this molecule uniquely combines the privileged piperazine scaffold with biodegradable linoleate lipid tails.[1][2][3][4][5] We will detail the scientific rationale for its design, a robust and reproducible synthetic pathway, methods for its characterization, and its application in the formulation of high-transfection efficiency LNPs. This document is intended for researchers, chemists, and drug development professionals in the fields of pharmaceutics, gene therapy, and vaccine development, offering expert insights into the compound's synthesis and its pivotal role in next-generation drug delivery systems.

Introduction: The Convergence of Privileged Scaffolds and Lipid Nanotechnology

The landscape of modern medicine is being reshaped by the therapeutic potential of nucleic acids, such as mRNA and siRNA. The clinical realization of these therapies, exemplified by the rapid development of mRNA-based COVID-19 vaccines, is critically dependent on sophisticated delivery systems. Lipid nanoparticles (LNPs) have emerged as the most clinically advanced platform for protecting and delivering these delicate payloads into target cells.[6][7][8]

At the heart of every effective LNP is an ionizable cationic lipid. This component is ingeniously designed to be near-neutral at physiological pH, minimizing toxicity, but to become positively charged in the acidic environment of an endosome, facilitating payload release. The design of novel cationic lipids is therefore a key driver of innovation in the field.

The Piperazine Moiety: A "Privileged Structure" in Medicinal Chemistry

The piperazine ring, a six-membered heterocycle with two opposing nitrogen atoms, is a cornerstone of medicinal chemistry, often referred to as a "privileged scaffold".[9] Its prevalence in FDA-approved drugs stems from its ability to confer favorable pharmacokinetic properties, including improved aqueous solubility and oral bioavailability.[10] The two nitrogen atoms provide a synthetically tractable framework and can act as hydrogen bond acceptors, enhancing target affinity.[10] Piperazine derivatives have found broad application in treating a multitude of conditions, from neurological disorders to infectious diseases and cancer.[11][12] This history of biocompatibility and versatile chemistry makes the piperazine core an ideal candidate for the headgroup of a novel cationic lipid.

Linoleic Acid: A Functional and Biodegradable Lipid Tail

The lipid tails of a cationic lipid are not merely passive hydrophobic anchors. Their structure, particularly the degree of unsaturation, profoundly influences the fluidity and fusogenicity of the LNP, which are critical for endosomal escape. Linoleic acid (octadeca-9,12-dienoic acid) is a naturally occurring polyunsaturated fatty acid. Its inclusion provides the necessary fluidity for membrane disruption while also offering a key advantage: biodegradability. Ester linkages connecting the lipid tails to the headgroup are susceptible to hydrolysis by endogenous esterases, allowing the lipid to be safely metabolized and cleared from the body, mitigating the risks of long-term lipid accumulation and toxicity.

Piperazine-bis(ethyl octadeca-9,12-dienoate) represents a rational fusion of these two components: a proven, biocompatible cationic core with functional, biodegradable lipid tails, engineered specifically for the challenges of nucleic acid delivery.

Discovery and Origin

The first public disclosure of Piperazine-bis(ethyl octadeca-9,12-dienoate) is found in patent application WO2023036148A1 .[1][2][3][4][5] The compound is explicitly described as a cationic lipid for use in preparing lipid nanoparticles. The patent highlights that LNPs formulated with this lipid exhibit high transfection efficiency and good safety profiles, with the synthesis being amenable to industrial scale-up.[2]

The core inventive step lies in the rational design of the molecule. The central piperazine ring serves as the ionizable headgroup. The two secondary amine protons have a pKa that allows the molecule to be efficiently protonated in the acidic endosome (pH ~5.5-6.5) while remaining largely neutral in the bloodstream (pH ~7.4). This pH-dependent charge is the key to both efficacy and safety. The ethyl linker provides spacing and flexibility, while the dual linoleate tails are designed to integrate into the lipid bilayer of the nanoparticle and ultimately fuse with the endosomal membrane.

Synthesis and Characterization

The synthesis of Piperazine-bis(ethyl octadeca-9,12-dienoate) is a straightforward and efficient process, achievable through a two-step sequence involving the formation of a diol intermediate followed by esterification.

Proposed Synthetic Pathway

The synthesis begins with the commercially available precursor 1,4-Bis(2-hydroxyethyl)piperazine, which is then coupled with two equivalents of linoleic acid.

Caption: Proposed two-step synthesis of the target cationic lipid.

Detailed Experimental Protocol: Esterification

This protocol describes the laboratory-scale synthesis of the title compound from its precursors.

Materials:

• 1,4-Bis(2-hydroxyethyl)piperazine (1.0 eq)

• Linoleic acid (2.1 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) (2.2 eq)

• 4-Dimethylaminopyridine (DMAP) (0.2 eq)

• Dichloromethane (DCM), anhydrous

• Argon or Nitrogen gas supply

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Procedure:

• Reaction Setup: To a dry, round-bottom flask under an inert atmosphere (Argon), add 1,4-Bis(2-hydroxyethyl)piperazine (1.0 eq), linoleic acid (2.1 eq), and DMAP (0.2 eq). Dissolve the components in anhydrous DCM.

  • Causality Insight: An inert atmosphere is critical to prevent air oxidation of the polyunsaturated linoleic acid tails, which would otherwise lead to impurities.

• Coupling Agent Addition: Cool the reaction mixture to 0 °C in an ice bath. In a separate flask, dissolve DCC (2.2 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over 30 minutes.

  • Causality Insight: DCC is the carbodiimide coupling agent that activates the carboxylic acid of linoleic acid, making it susceptible to nucleophilic attack by the hydroxyl groups of the piperazine diol. DMAP serves as a catalyst for this esterification. Slow addition at 0 °C controls the exothermic reaction and minimizes side product formation.

• Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, a white precipitate (dicyclohexylurea, DCU) will have formed. Filter the reaction mixture to remove the DCU precipitate. Wash the filtrate sequentially with saturated sodium bicarbonate solution, water, and brine.

  • Causality Insight: The bicarbonate wash neutralizes and removes any unreacted linoleic acid and acidic impurities.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the resulting crude oil by silica gel column chromatography using a hexanes/ethyl acetate gradient to yield the final product as a pale yellow oil.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Physicochemical and Spectroscopic Data

The identity of Piperazine-bis(ethyl octadeca-9,12-dienoate) is confirmed by its physicochemical properties and spectroscopic data.

Property	Value	Source
CAS Number	2832061-33-1	[1][5][9][11][12][13][14]
Molecular Formula	C₄₄H₇₈N₂O₄	[5][9][11]
Molecular Weight	699.1 g/mol	[5][9][11]
Appearance	Pale yellow oil	(Predicted)
¹H NMR	Signals expected for linoleate vinyl protons (~5.3 ppm), ester methylene (~4.1 ppm), and piperazine ring protons (~2.5 ppm).	(Predicted)
HRMS (ESI+)	[M+H]⁺ calculated for C₄₄H₇₉N₂O₄⁺ at m/z 700.6085	(Predicted)

Application in Lipid Nanoparticle (LNP) Formulation

The primary application of Piperazine-bis(ethyl octadeca-9,12-dienoate) is as the core functional component in LNPs for nucleic acid delivery.[1][3] A typical LNP formulation consists of four key components.

• Ionizable Cationic Lipid: (e.g., Piperazine-bis(ethyl octadeca-9,12-dienoate)) for nucleic acid encapsulation and endosomal release.

• Helper Lipid: (e.g., 1,2-distearoyl-sn-glycero-3-phosphocholine, DSPC) to provide structural integrity.

• Steroid: (e.g., Cholesterol) to stabilize the nanoparticle and modulate membrane fluidity.

• PEGylated Lipid: (e.g., DMG-PEG 2000) to control particle size and provide a hydrophilic corona that prevents aggregation and opsonization, increasing circulation time.

Experimental Workflow for LNP Formulation

Modern LNP synthesis relies on rapid mixing techniques, such as microfluidics, to ensure uniform and controlled particle formation.

Caption: Workflow for LNP formulation using microfluidic mixing.

• Self-Validating Protocol: The process is self-validating through in-process controls. Particle size, polydispersity index (PDI), and zeta potential are measured after dialysis using Dynamic Light Scattering (DLS). Encapsulation efficiency is determined using a fluorescent dye assay (e.g., RiboGreen assay), which quantifies the amount of nucleic acid protected within the nanoparticles. A successful formulation will yield particles typically between 80-120 nm with a PDI < 0.2 and an encapsulation efficiency > 90%.

Proposed Mechanism of Action in Nucleic Acid Delivery

The efficacy of LNPs formulated with Piperazine-bis(ethyl octadeca-9,12-dienoate) is predicated on a pH-responsive mechanism that navigates the biological barriers to intracellular delivery.

Caption: Proposed mechanism of LNP-mediated nucleic acid delivery.

• Encapsulation: During formulation at acidic pH (~4.0), the piperazine nitrogens are protonated, becoming positively charged. This facilitates strong electrostatic interactions with the negatively charged phosphate backbone of the nucleic acid, driving encapsulation and condensation of the payload.

• Circulation: After buffer exchange to physiological pH (~7.4), the piperazine headgroups become deprotonated and are largely charge-neutral. This "stealth" characteristic prevents non-specific binding to blood components and healthy tissues, reducing toxicity and increasing circulation time.

• Cellular Uptake: The LNPs are typically taken up by target cells through receptor-mediated endocytosis.

• Endosomal Escape: As the endosome matures, its internal pH drops. This acidic environment protonates the piperazine headgroups again, imparting a strong positive charge to the LNP. These cationic LNPs then interact with the anionic lipids of the endosomal membrane, leading to membrane destabilization and the release of the nucleic acid payload into the cell's cytoplasm, where it can be translated (mRNA) or engage with its target (siRNA).

Conclusion and Future Directions

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a promising new entrant in the critical field of ionizable cationic lipids. Its design thoughtfully combines the well-established safety and versatility of the piperazine scaffold with the functional and biodegradable properties of linoleic acid. The straightforward synthesis and demonstrated utility in forming high-efficiency LNPs, as indicated by its patent origin, position it as a valuable tool for researchers and developers working on the frontier of genetic medicine. Future investigations should focus on in vivo studies to fully characterize its efficacy, biodistribution, and safety profile across different nucleic acid payloads and disease models.

References

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Role of Piperazine Derivatives in Modern Drug Discovery.

• de Oliveira, R., de Freitas, R. M. (2018). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology. Retrieved from [Link]

• Szabo-Scandic. (n.d.). Produktinformation: Piperazine-bis(ethyl octadeca-9,12-dienoate). Retrieved from [Link]

• WIPO Patentscope. (2023). WO/2023/036148 CATIONIC LIPID COMPOUND AND USE THEREOF. Retrieved from [Link]

• MCE (MedChemExpress). (n.d.). Piperazine-bis(ethyl octadeca-9,12-dienoate). Retrieved from [Link]

• Creative Biolabs. (n.d.). Piperazine-bis(ethyl octadeca-9,12-dienoate) (CAT#: GLJF-1125-HX113). Retrieved from [Link]

• European Patent Office. (1994). EP 0338385 B1: bis-(2-Hydroxy-ethyl)-piperazine. Retrieved from [Link]

• Paunovska, K., Loughrey, D., Sago, C. D., et al. (2022). Design of cationic ionizable lipids for the delivery of therapeutic nucleic acids. Nature Reviews Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US5455352A - Preparation of N-(2-hydroxyethyl)-piperazine.

• CD Bioparticles. (2022). Enzyme-Catalyzed One-Step Synthesis of Ionizable Cationic Lipids for Lipid Nanoparticle-Based mRNA COVID-19 Vaccines. Retrieved from [Link]

• Google Patents. (n.d.). US4338443A - Synthesis of N-(2-hydroxyethyl)piperazine.
• Google Patents. (n.d.). WO2018081480A1 - Lipid nanoparticle formulations.

• Kumar, V., Singh, P., Kaur, K., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Medicinal Chemistry. Retrieved from [Link]

• Tenchov, R., Bird, R., Curtze, A. E., & Zhou, Q. (2024). Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery. International Journal of Pharmaceutics: X. Retrieved from [Link]

• New Jersey Institute of Technology. (2022). Enzyme-Catalyzed One-Step Synthesis of Ionizable Cationic Lipids for Lipid Nanoparticle-Based mRNA COVID-19 Vaccines.

• Ghasemi, S., & Bordbar, A. (2024). Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery. International Journal of Pharmaceutics: X. Retrieved from [Link]

• ResearchGate. (2024). (PDF) Optimization of Lipid-Based Nanoparticles Formulation Loaded with Biological Product Using A Novel Design Vortex Tube Reactor via Flow Chemistry. Retrieved from [Link]

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• 5. targetmol.cn [targetmol.cn]
• 6. Enzyme-Catalyzed One-Step Synthesis of Ionizable Cationic Lipids for Lipid Nanoparticle-Based mRNA COVID-19 Vaccines - CD Bioparticles [cd-bioparticles.net]
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• 8. Comprehensive analysis of lipid nanoparticle formulation and preparation for RNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. 2832061-33-1|Piperazine-1,4-diylbis(ethane-2,1-diyl) (9E,9'E,12E,12'E)-bis(octadeca-9,12-dienoate)|BLD Pharm [bldpharm.com]
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• 14. alfachemic.com [alfachemic.com]

Protocols & Analytical Methods

Application Notes: Formulation and Characterization of Piperazine-bis(ethyl octadeca-9,12-dienoate) Lipid Nanoparticles for RNA Delivery

Introduction: The Critical Role of Ionizable Lipids in RNA Delivery

The advent of RNA-based therapeutics, underscored by the rapid development and deployment of mRNA vaccines, has revolutionized modern medicine.[1][2] The success of these therapies is intrinsically linked to the efficacy of their delivery vehicles, with lipid nanoparticles (LNPs) emerging as the clinical gold standard.[3][4] A canonical LNP formulation consists of four key components: an ionizable lipid, a helper lipid, cholesterol, and a polyethylene glycol (PEG)-lipid.[1][5][6] Among these, the ionizable lipid is paramount, serving the dual crucial functions of encapsulating the negatively charged RNA payload and facilitating its escape from the endosome into the cytoplasm, where it can be translated into protein.[3][7][8]

Ionizable lipids are engineered to have a pKa in the range of 6.2-6.8, allowing them to maintain a neutral charge at physiological pH (around 7.4) and become protonated and thus positively charged within the acidic environment of the endosome (pH 5.0-6.0).[6][9] This pH-dependent charge switching is the key to their success. During LNP formulation at a low pH, the positive charge facilitates complexation with RNA.[10] After administration and cellular uptake via endocytosis, the acidification of the endosome protonates the lipid.[7][9] This leads to electrostatic interactions with negatively charged lipids on the endosomal membrane, inducing a structural transition from a bilayer to a non-bilayer hexagonal (HII) phase.[3][8] This phase transition destabilizes the endosomal membrane, allowing the encapsulated RNA to be released into the cytoplasm, a critical step known as endosomal escape.[3][7][8][9]

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel ionizable lipid designed for potent RNA delivery. Its piperazine core and dual ester-linked linoleate tails are engineered to optimize encapsulation and endosomal release. Recent studies on piperazine-derived lipids have demonstrated their ability to form stable LNPs that effectively deliver mRNA to various cell types, including immune cells.[11] This application note provides a comprehensive, step-by-step protocol for the formulation of LNPs using Piperazine-bis(ethyl octadeca-9,12-dienoate) via microfluidic mixing, followed by detailed methods for their physicochemical characterization.

Mechanism of LNP Endosomal Escape

The diagram below illustrates the widely accepted mechanism by which ionizable lipids facilitate the release of RNA cargo from the endosome into the cytosol.

Caption: Workflow for LNP formulation using microfluidics.

Purification and Buffer Exchange

Causality: Dialysis is essential to remove the ethanol solvent, which can be cytotoxic, and to exchange the acidic citrate buffer for a physiological buffer like PBS (pH 7.4). [12]This buffer exchange also neutralizes the surface charge of the LNPs, which is important for in vivo stability.

• Transfer the collected LNP solution to a dialysis cassette (e.g., 10K MWCO).

• Perform dialysis against 1X PBS (pH 7.4) at 4°C. Change the dialysis buffer at least three times over 18-24 hours with a buffer volume at least 1000 times that of the sample volume.

• After dialysis, recover the purified LNP formulation from the cassette and filter it through a 0.22 µm sterile filter.

• Store the final LNP formulation at 4°C for short-term use or at -80°C for long-term storage.

Protocol Part 2: Physicochemical Characterization of LNPs

Characterization is a critical quality control step to ensure the formulated LNPs meet the required specifications for size, homogeneity, surface charge, and payload encapsulation.

Size and Polydispersity Index (PDI) Measurement

Method: Dynamic Light Scattering (DLS)

Causality: DLS measures the hydrodynamic diameter and size distribution of nanoparticles in suspension. Particle size is a critical attribute as it influences biodistribution, cellular uptake, and immunogenicity. The Polydispersity Index (PDI) is a measure of the heterogeneity of particle sizes in the sample; a PDI value below 0.2 is indicative of a monodisperse and homogenous population, which is desirable for clinical applications.

• Allow the DLS instrument (e.g., Malvern Zetasizer) to warm up and equilibrate at 25°C.

• Dilute a small aliquot of the purified LNP solution in 1X PBS to an appropriate concentration for measurement (e.g., 0.1 mg/mL).

• Transfer the diluted sample to a clean cuvette.

• Perform the measurement using a scattering angle of 173°.

• Record the Z-average diameter (nm) and the Polydispersity Index (PDI). Perform measurements in triplicate.

Parameter	Target Specification	Rationale
Z-Average Diameter	80 - 150 nm	Optimal range for cellular uptake and avoiding rapid clearance.
PDI	< 0.2	Indicates a monodisperse and uniform LNP population.

Zeta Potential Measurement

Method: Electrophoretic Light Scattering (ELS)

Causality: Zeta potential is an indicator of the surface charge of the nanoparticles. For LNPs with a PEGylated surface, a near-neutral zeta potential at physiological pH is expected and desired to minimize non-specific interactions with blood components and reduce immunogenicity.

• Dilute a small aliquot of the purified LNP solution in nuclease-free water or 0.1X PBS to an appropriate concentration.

• Transfer the sample to a disposable folded capillary cell.

• Perform the measurement on an ELS-capable instrument.

• Record the zeta potential in millivolts (mV). Perform measurements in triplicate.

Parameter	Target Specification	Rationale
Zeta Potential	-10 mV to +10 mV	A near-neutral surface charge indicates successful PEG shielding and predicts better in vivo stability.

mRNA Encapsulation Efficiency (EE)

Method: Quant-iT™ RiboGreen™ Assay

Causality: This assay quantifies the amount of mRNA that is successfully encapsulated within the LNPs versus the total amount of mRNA in the formulation. High encapsulation efficiency (>90%) is critical for ensuring an accurate and potent therapeutic dose. The assay uses a fluorescent dye (RiboGreen) that exhibits a significant increase in fluorescence upon binding to nucleic acids. By measuring fluorescence before and after lysing the LNPs with a detergent like Triton X-100, the amount of protected (encapsulated) RNA can be determined.

• Prepare RNA Standards: Prepare a standard curve of your specific mRNA (0-1000 ng/mL) in TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5).

• Sample Preparation (in a 96-well plate):

  • Total RNA Measurement: In designated wells, add a diluted aliquot of your LNP formulation and lyse the particles by adding Triton X-100 to a final concentration of 0.5-1.0%. This releases all encapsulated mRNA.

  • Free RNA Measurement: In a separate set of wells, add the same diluted aliquot of your LNP formulation without any detergent. This measures only the unencapsulated mRNA on the exterior of the particles.

• Dye Addition: Prepare the RiboGreen working solution by diluting the reagent 1:100 in TE buffer. Add the working solution to all standard and sample wells.

• Incubation & Measurement: Incubate the plate for 5-10 minutes at room temperature, protected from light. Measure the fluorescence using a plate reader with excitation at ~480 nm and emission at ~520 nm.

• Calculation:

  • Determine the concentration of "Total RNA" and "Free RNA" from the standard curve.

  • Calculate the Encapsulation Efficiency (EE) using the following formula:

  EE (%) = [(Total RNA - Free RNA) / Total RNA] x 100

Parameter	Target Specification	Rationale
Encapsulation Efficiency	> 90%	Ensures a high payload and accurate dosing of the RNA therapeutic.

Summary of Expected LNP Characteristics

The table below summarizes the target specifications for LNPs formulated using this protocol.

Characteristic	Method	Target Specification	Reference
Hydrodynamic Diameter	DLS	80 - 150 nm
Polydispersity Index (PDI)	DLS	< 0.2
Zeta Potential (at pH 7.4)	ELS	-10 mV to +10 mV
Encapsulation Efficiency	RiboGreen Assay	> 90%

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Large Particle Size (>200 nm)	- Poor lipid solubility- Suboptimal mixing parameters- Reagent degradation	- Ensure complete dissolution of lipids in ethanol, warm if necessary.- Increase the Total Flow Rate (TFR) on the microfluidic system.- Use fresh, high-quality reagents.
High PDI (>0.3)	- Inefficient mixing- Aggregation post-formulation	- Confirm the FRR is 3:1 (Aqueous:Organic).- Ensure rapid collection and immediate dilution or dialysis post-formulation.- Check for any clogs in the microfluidic cartridge.
Low Encapsulation Efficiency (<80%)	- Incorrect pH of aqueous buffer- Suboptimal lipid:mRNA ratio- mRNA degradation	- Verify the pH of the citrate buffer is ~4.0.- Optimize the N:P ratio (amine of ionizable lipid to phosphate of RNA).- Use RNase-free techniques and reagents throughout the process.
Zeta Potential is Highly Charged	- Incomplete PEG shielding- Insufficient dialysis	- Verify the molar percentage of the PEG-lipid.- Increase dialysis time and/or frequency of buffer changes.

References

• Accounts of Chemical Research. (2025, October 8). Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape.
• National Institutes of Health (NIH). Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome.
• Ni, H., et al. (2022, August 15). Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo.
• BOC Sciences. Ionizable Lipids for RNA Delivery.
• BOC Sciences. (2025, February 10).
• PMC. Cytosolic delivery of nucleic acids: The case of ionizable lipid nanoparticles.
• MDPI. Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy.
• MDPI. (2026, January 2). Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability.
• Inside Therapeutics. (2025, February 10).
• PubMed. (2025, October 21). Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape.
• Cell and Gene. (2025, April 3). Ionizable Lipids To Optimize RNA-LNP Delivery.
• Barnett Technical Services.
• iQuant™ RiboGreen Assay Protocol.
• JoVE. (2022, December 22).
• Inside Therapeutics. (2025, February 10). Microfluidic synthesis of lipid nanoparticles.
• bioRxiv. (2023, November 13).
• PMC - NIH.
• Mitchell Lab. (2023, January 20).
• DTU Inside. (2024, October 28). Enhancing RNA encapsulation quantification in lipid nanoparticles Sustainable alternatives to Triton X-100 in the RiboGreen assay.
• PMC. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery.
• Waters Corporation. An Automated Sample Preparation Protocol to Determine the Encapsulation Efficiency of RNA-Loaded Lipid Nanoparticles Using Andrew+ Pipetting Robot.
• Princeton University. (2024, June 17). Ribogreen Fluorescent Assay Kinetics to Measure Ribonucleic Acid Loading into Lipid Nanoparticle Carriers.
• (2022, March 17).
• PMC - NIH.
• PMC - NIH. (2024, January 29).
• Ni, H., et al. (2022, August 15). Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo.
• BioCat GmbH.
• TargetMol.
• BLD Pharm. Piperazine-1,4-diylbis(ethane-2,1-diyl) (9E,9'E,12E,12'E)
• MedChemExpress. Piperazine-bis(ethyl octadeca-9,12-dienoate)
• Creative Biolabs. Piperazine-bis(ethyl octadeca-9,12-dienoate)

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• 5. Novel piperazine‐based ionizable lipid nanoparticles allow the repeated dose of mRNA to fibrotic lungs with improved potency and safety - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Minimizing the ratio of ionizable lipid in lipid nanoparticles for in vivo base editing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. targetmol.cn [targetmol.cn]
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Method for formulating siRNA LNPs with Piperazine-bis(ethyl octadeca-9,12-dienoate)

Application Note & Protocol

Microfluidic Formulation of siRNA Lipid Nanoparticles Utilizing Piperazine-bis(ethyl octadeca-9,12-dienoate) for Targeted Gene Silencing

Abstract

Small interfering RNA (siRNA) presents a powerful therapeutic modality for sequence-specific gene silencing, but its clinical translation is hampered by challenges in stability and cellular delivery.[1][2][3] Lipid nanoparticles (LNPs) have emerged as the leading platform for systemic siRNA delivery, exemplified by the FDA-approved drug Onpattro®.[4][5] The cornerstone of these LNPs is the ionizable cationic lipid, which is critical for encapsulating the negatively charged siRNA and facilitating its endosomal escape into the cytoplasm.[2][5] This document provides a detailed methodology for the formulation of siRNA-LNPs using a novel piperazine-based ionizable lipid, Piperazine-bis(ethyl octadeca-9,12-dienoate), leveraging the precise and scalable control of microfluidic mixing.[6][7][8] We present a comprehensive protocol covering solution preparation, microfluidic synthesis, downstream purification, and essential biophysical characterization, designed for researchers in drug development and nanomedicine.

Introduction: The Role of Piperazine-Based Ionizable Lipids

The efficacy of an LNP delivery system is largely dictated by the properties of its ionizable lipid.[5][9] These lipids are ingeniously designed to be cationic at a low pH (typically ~4.0), enabling strong electrostatic interactions with the anionic phosphate backbone of siRNA during formulation.[2] Upon entering the bloodstream, the LNP encounters a physiological pH of 7.4, where the ionizable lipid becomes nearly neutral. This neutrality is crucial for reducing nonspecific interactions with serum proteins and minimizing toxicity.[2] Once the LNP is taken up by a target cell via endocytosis, the endosome matures and its internal pH drops to ~6.2-6.5. This acidic environment protonates the ionizable lipid again, disrupting the endosomal membrane and releasing the siRNA payload into the cytoplasm to engage with the RNA-induced silencing complex (RISC).[2][3]

Piperazine-containing ionizable lipids represent a promising new class of materials for nucleic acid delivery. Studies have shown that LNPs formulated with piperazine-derived lipids can preferentially deliver mRNA to immune cells in vivo without the need for active targeting ligands, suggesting that the lipid headgroup chemistry can influence cellular tropism.[10] The unique structure of Piperazine-bis(ethyl octadeca-9,12-dienoate), with its piperazine core and unsaturated lipid tails derived from linoleic acid, is hypothesized to enhance both encapsulation efficiency and endosomal escape, making it an attractive candidate for potent siRNA delivery.[5]

This guide details a robust protocol for LNP formulation using a microfluidic device, which offers superior control over particle size, polydispersity, and encapsulation efficiency compared to traditional bulk mixing methods.[7][11][12]

Experimental Workflow Overview

The formulation process is a multi-step procedure that requires careful preparation and execution. The overall workflow involves preparing a lipid mixture in ethanol and an siRNA solution in a low-pH aqueous buffer, followed by rapid mixing in a microfluidic device to induce LNP self-assembly. The resulting particle suspension is then purified to remove the organic solvent and unencapsulated siRNA, and finally characterized to ensure it meets quality specifications.

Figure 1: Overall workflow for the formulation of siRNA-LNPs.

Materials and Equipment

Lipids and Nucleic Acids

• Ionizable Lipid: Piperazine-bis(ethyl octadeca-9,12-dienoate)

• Helper Phospholipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC) (Avanti Polar Lipids)

• Structural Lipid: Cholesterol (Sigma-Aldrich)

• PEG-Lipid: 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2000) (Avanti Polar Lipids)

• Payload: Custom-synthesized siRNA duplex (e.g., targeting Luciferase or a gene of interest)

Reagents and Buffers

• Ethanol, 200 proof, molecular biology grade

• Citric Acid Monohydrate

• Sodium Citrate Dihydrate

• Phosphate Buffered Saline (PBS), RNase-free, pH 7.4

• Nuclease-free water

• Quant-iT™ RiboGreen™ RNA Assay Kit (Thermo Fisher Scientific)

• Triton™ X-100

Equipment

• Microfluidic mixing system (e.g., NanoAssemblr® Benchtop Instrument from Precision NanoSystems, or a custom setup with syringe pumps and a micromixer chip [e.g., Staggered Herringbone Micromixer]).[7][13]

• Syringes (1 mL to 10 mL, gas-tight)

• Tubing (e.g., PEEK or FEP)

• Dynamic Light Scattering (DLS) instrument for size, PDI, and zeta potential measurement (e.g., Malvern Zetasizer)

• Fluorescence plate reader

• Dialysis cassettes (e.g., Slide-A-Lyzer™, 10K MWCO) or Tangential Flow Filtration (TFF) system.[14][15][16]

• Sterile, RNase-free microcentrifuge tubes and consumables

• Vortex mixer and centrifuge

Step-by-Step Protocol

Part 1: Preparation of Solutions

1.1 Lipid Stock Solution (in Ethanol)

This solution contains all four lipid components dissolved in ethanol. The molar ratio of the lipids is a critical parameter that influences the stability, delivery efficiency, and overall performance of the LNPs.[8][17]

Component	Molar Ratio (%)	Stock Conc. (mM)	Volume for 1 mL Final Mix (µL)
Piperazine-bis(ethyl octadeca-9,12-dienoate)	50	25	400
DSPC	10	25	80
Cholesterol	38.5	25	308
DMG-PEG2000	1.5	25	24
Ethanol (to final volume)	N/A	N/A	188
Total	100	12.5 mM	1000

Table 1: Example formulation for a 12.5 mM total lipid stock solution.

Procedure:

• Prepare individual stock solutions of each lipid in 200-proof ethanol at a concentration of 25 mM. Store at -20°C.

• On the day of formulation, bring the lipid stock solutions to room temperature.

• In a sterile, RNase-free glass vial, combine the volumes of each lipid stock as detailed in Table 1.

• Add ethanol to reach the final volume.

• Vortex thoroughly to ensure a clear, homogenous solution.

Scientist's Note: The 50:10:38.5:1.5 molar ratio is a well-established starting point for siRNA-LNP formulations, balancing encapsulation efficiency (ionizable lipid), structural integrity (DSPC and cholesterol), and circulation time (PEG-lipid).[8] This ratio should be optimized for specific applications. The PEG-lipid is particularly important for controlling particle size and preventing aggregation, but higher concentrations can sometimes hinder cellular uptake.[18]

1.2 siRNA Aqueous Solution

Procedure:

• Prepare a 50 mM citrate buffer at pH 4.0 using nuclease-free water. Filter-sterilize the buffer.

• Dissolve the lyophilized siRNA duplex in the citrate buffer to achieve a final concentration (e.g., 0.2 mg/mL). The optimal concentration may vary depending on the desired siRNA-to-lipid ratio.

• Ensure the siRNA is fully dissolved by gentle pipetting. Do not vortex.

Scientist's Note: The acidic (pH 4.0) buffer is critical for ensuring the primary and secondary amines of the piperazine headgroup are fully protonated (positively charged). This positive charge is essential for electrostatic complexation with the negatively charged siRNA during the rapid mixing process, driving high encapsulation efficiency.[2][19]

Part 2: Microfluidic Formulation

This step uses a microfluidic device to rapidly mix the lipid-ethanol and siRNA-aqueous phases, leading to a rapid decrease in solvent polarity and triggering the self-assembly of the lipids around the siRNA core.[6][7]

Procedure:

• System Priming: Prime the microfluidic system according to the manufacturer's instructions. Typically, one fluidic line is primed with ethanol and the other with the aqueous buffer (citrate, pH 4.0).

• Load Syringes: Load the prepared Lipid Stock Solution into a syringe for the "Solvent" or "Ethanol" inlet. Load the siRNA Aqueous Solution into a separate syringe for the "Aqueous" inlet.

• Set Flow Parameters: Set the desired Total Flow Rate (TFR) and Flow Rate Ratio (FRR).

  • Total Flow Rate (TFR): The sum of the flow rates of both inlets (e.g., 12 mL/min). Higher TFRs generally lead to smaller particles due to faster mixing.[11]

  • Flow Rate Ratio (FRR): The ratio of the aqueous phase flow rate to the ethanol phase flow rate (e.g., 3:1). The FRR determines the final ethanol concentration and significantly impacts particle size and encapsulation.[12][14]

• Initiate Mixing: Start the syringe pumps to drive the fluids through the micromixer. The rapid mixing at the channel interface causes nanoprecipitation and LNP formation.

• Collect Product: Discard the initial output volume (dead volume) and then collect the translucent, milky-white LNP suspension in a sterile, RNase-free tube.

Parameter	Recommended Starting Value	Rationale
Total Flow Rate (TFR)	2 - 12 mL/min	Higher TFR increases mixing speed, generally resulting in smaller, more uniform LNPs.[11]
Flow Rate Ratio (FRR) (Aq:Org)	3:1	Controls the rate of polarity change. An FRR of 3:1 is a standard starting point for robust LNP formation.[12]
N/P Ratio	~ 6:1	Molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the siRNA. Affects charge and encapsulation.

Table 2: Recommended microfluidic formulation parameters.

Part 3: Downstream Processing (Purification)

The collected LNP suspension contains approximately 25% ethanol (for a 3:1 FRR), which must be removed. Purification also serves to remove any unencapsulated siRNA and exchange the acidic formulation buffer for a physiological buffer (e.g., PBS, pH 7.4).[16][20]

Procedure (Dialysis Method):

• Transfer the crude LNP suspension into a dialysis cassette (e.g., 10K MWCO).

• Place the cassette in a beaker containing 1 L of cold (4°C) PBS, pH 7.4.

• Stir the dialysis buffer gently with a magnetic stir bar.

• Perform dialysis for at least 4 hours, with buffer changes every 2 hours. An overnight dialysis is also common.

• After dialysis, carefully recover the purified LNP suspension from the cassette.

• Sterile-filter the final product through a 0.22 µm syringe filter. Store at 4°C.

Scientist's Note: Dialysis is a simple and effective method for small-scale purification.[14][21] For larger volumes or more rapid processing, Tangential Flow Filtration (TFF) is the industry-standard method.[15] Proper purification is crucial, as residual ethanol can compromise LNP stability and integrity.[20] The buffer exchange to pH 7.4 neutralizes the surface charge of the LNPs, preparing them for in vivo use.

Quality Control and Characterization

Thorough characterization is essential to ensure the formulated LNPs are suitable for their intended application.

Figure 2: Conceptual diagram of a formulated siRNA-LNP.

Parameter	Technique	Typical Specification	Importance
Mean Particle Size (Z-average)	Dynamic Light Scattering (DLS)	70 - 120 nm	Affects biodistribution, cellular uptake, and clearance.[3]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Measures the homogeneity of the particle population.[12]
Zeta Potential	Electrophoretic Light Scattering	-10 mV to +10 mV	Indicates surface charge at neutral pH; should be near-neutral.
Encapsulation Efficiency (EE)	RiboGreen™ Assay	> 90%	The percentage of siRNA successfully encapsulated within the LNPs.[22]

Table 3: Key quality attributes and typical specifications for siRNA-LNPs.

5.1 Size and PDI Measurement (DLS)

• Dilute a small aliquot of the purified LNP suspension in PBS (pH 7.4).

• Measure the hydrodynamic diameter (Z-average) and PDI using a DLS instrument.

5.2 Zeta Potential Measurement

• Dilute the LNP sample in an appropriate low-conductivity buffer or water.

• Measure the electrophoretic mobility to determine the surface charge (zeta potential).

5.3 Encapsulation Efficiency (RiboGreen Assay) This assay quantifies the amount of siRNA protected inside the LNPs.[22][23]

• Prepare two sets of LNP samples diluted in TE buffer.

• To one set, add a surfactant (e.g., 0.5% Triton X-100) to disrupt the LNPs and release all the siRNA (Total siRNA). The other set remains intact (Free siRNA).

• Add the RiboGreen reagent, which fluoresces upon binding to RNA, to both sets.

• Measure the fluorescence (Excitation ~480 nm, Emission ~520 nm).

• Calculate the Encapsulation Efficiency using the formula: EE (%) = [(Fluorescence_Total - Fluorescence_Free) / Fluorescence_Total] x 100

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the formulation of siRNA-LNPs using the novel ionizable lipid Piperazine-bis(ethyl octadeca-9,12-dienoate). By employing precise microfluidic mixing, researchers can achieve reproducible synthesis of monodisperse nanoparticles with high siRNA encapsulation efficiency.[6][12] The provided methodologies for purification and characterization ensure the production of high-quality LNPs suitable for preclinical evaluation. While the outlined parameters serve as a robust starting point, optimization of lipid ratios and flow conditions is encouraged to tailor LNP properties for specific therapeutic targets and applications.

References

• 1. LNP for siRNA delivery: an introduction - Inside Therapeutics [insidetx.com]
• 2. Recent advances in siRNA delivery mediated by lipid-based nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. siRNA Functionalized Lipid Nanoparticles (LNPs) in Management of Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buffer optimization of siRNA-lipid nanoparticles mitigates lipid oxidation and RNA-lipid adduct formation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ionizable lipids key role in novel RNA-lipid nanoparticle therapies - Inside Therapeutics [insidetx.com]
• 6. Fundamentals of microfluidic mixing for LNP synthesis - Inside Therapeutics [insidetx.com]
• 7. Microfluidic Fabrication of Lipid Nanoparticles for the Delivery of Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. precigenome.com [precigenome.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. Lipid nanoparticles - Browse Our Selection [darwin-microfluidics.com]
• 14. Dialysis in lipid nanoparticle synthesis - Inside Therapeutics [insidetx.com]
• 15. Lipid nanoparticle purification by spin centrifugation-dialysis (SCD): a facile and high-throughput approach for small scale preparation of siRNA-lipid complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Nanoparticle purification for stability - Inside Tx [insidetx.com]
• 17. ozbiosciences.com [ozbiosciences.com]
• 18. Biophysical characterization of siRNA-loaded lipid nanoparticles with different PEG content in an aqueous system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 20. unchainedlabs.com [unchainedlabs.com]
• 21. researchgate.net [researchgate.net]
• 22. Production of siRNA-Loaded Lipid Nanoparticles using a Microfluidic Device [jove.com]
• 23. researchgate.net [researchgate.net]

Application &amp; Protocol Guide: Piperazine-bis(ethyl octadeca-9,12-dienoate) for Advanced In Vivo Gene Delivery

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of Piperazine-bis(ethyl octadeca-9,12-dienoate), a novel cationic lipid, for the formulation of Lipid Nanoparticles (LNPs) for in vivo gene delivery. We present detailed protocols for the formulation, characterization, and in vivo administration of these LNPs for therapeutic applications such as gene therapy and mRNA vaccines. The protocols are designed to be self-validating, with an emphasis on the scientific rationale behind each step to ensure reproducibility and efficacy.

Introduction: A Novel Cationic Lipid for Gene Delivery

The field of gene therapy has been revolutionized by non-viral delivery vectors, with Lipid Nanoparticles (LNPs) emerging as a clinically validated and highly promising platform.[1][2][3] The success of LNP-based therapeutics, including the first FDA-approved siRNA therapy, Onpattro, and mRNA-based COVID-19 vaccines, hinges on the properties of their constituent lipids.[4][5] At the core of these formulations is the ionizable cationic lipid, which is critical for encapsulating nucleic acid payloads, facilitating endosomal escape, and ensuring efficient delivery to target cells.[5][6]

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel cationic lipid designed for robust in vivo gene delivery.[7][8][9] Its unique structure, featuring a piperazine core and linoleate-derived lipid tails, is hypothesized to provide an optimal balance of nucleic acid complexation and biocompatibility. The unsaturated lipid tails may contribute to membrane fluidity and fusogenicity, potentially enhancing endosomal escape, a critical step for successful cytoplasmic delivery of the genetic payload.[10]

Proposed Mechanism of Action

The proposed mechanism for LNP-mediated gene delivery using Piperazine-bis(ethyl octadeca-9,12-dienoate) follows a multi-step process. At a low pH during formulation, the piperazine core becomes protonated, enabling electrostatic interaction with the negatively charged phosphate backbone of nucleic acids (e.g., mRNA, siRNA, plasmid DNA).[11][12] This interaction facilitates the encapsulation of the genetic material within the LNP. Once administered in vivo, the LNPs circulate and are taken up by target cells, primarily through endocytosis.[13][14][15] The acidic environment of the endosome again leads to the protonation of the piperazine moiety, which is thought to interact with anionic lipids in the endosomal membrane, leading to its destabilization and the release of the nucleic acid cargo into the cytoplasm.[10][12]

Figure 1: Proposed mechanism of LNP-mediated gene delivery.

Protocol: LNP Formulation with Piperazine-bis(ethyl octadeca-9,12-dienoate)

This protocol describes the formulation of LNPs encapsulating a genetic payload using a microfluidic mixing platform.[16] This method allows for rapid, reproducible, and scalable production of uniformly sized nanoparticles with high encapsulation efficiency.[16][17]

Materials

• Cationic Lipid: Piperazine-bis(ethyl octadeca-9,12-dienoate)

• Helper Lipid: 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol [18]

• PEG-Lipid: 1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000] (DMG-PEG 2K)

• Nucleic Acid: mRNA, siRNA, or plasmid DNA

• Solvents: Ethanol (200 proof, molecular biology grade), Citrate Buffer (50 mM, pH 4.0), Phosphate-Buffered Saline (PBS), pH 7.4

Equipment

• Microfluidic mixing system (e.g., NanoAssemblr®)

• Syringe pumps

• Sterile syringes and tubing

• Dialysis cassettes (10 kDa MWCO)

• Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

• Fluorometer and nucleic acid quantification assay (e.g., RiboGreen®)

LNP Formulation Workflow

The formulation process involves the rapid mixing of a lipid-in-ethanol solution with an aqueous solution of the nucleic acid. The change in solvent polarity drives the self-assembly of the lipids into nanoparticles, encapsulating the payload.

Figure 2: LNP formulation workflow.

Step-by-Step Protocol

• Preparation of Solutions:

  • Prepare a 25 mg/mL stock solution of the lipid mixture in ethanol. The molar ratio of the components is crucial for LNP stability and efficacy. A recommended starting ratio is 50:10:38.5:1.5 (Piperazine-bis(ethyl octadeca-9,12-dienoate) : DSPC : Cholesterol : DMG-PEG 2K).

  • Dissolve the nucleic acid in 50 mM citrate buffer (pH 4.0) to the desired concentration (e.g., 0.2 mg/mL).

• Microfluidic Mixing:

  • Set up the microfluidic mixing system according to the manufacturer's instructions.[16]

  • Load the lipid-ethanol solution into one syringe and the nucleic acid-buffer solution into another.

  • Set the flow rate ratio to 3:1 (aqueous:ethanolic). A total flow rate of 12 mL/min is a good starting point.

  • Initiate mixing to produce the LNP formulation.

• Purification and Buffer Exchange:

  • Transfer the resulting LNP solution to a dialysis cassette.

  • Dialyze against sterile PBS (pH 7.4) for at least 18 hours at 4°C, with three buffer changes. This step removes the ethanol and raises the pH, resulting in a stable, neutral-charged LNP suspension.

• Sterilization and Storage:

  • Recover the dialyzed LNP formulation.

  • Sterilize by passing through a 0.22 µm syringe filter.

  • Store at 4°C. Do not freeze.

Quality Control and Characterization

Consistent LNP characteristics are vital for reproducible in vivo results. Key parameters to measure include:

Parameter	Method	Typical Specification	Rationale
Particle Size (Z-average)	Dynamic Light Scattering (DLS)	80 - 150 nm	Influences biodistribution and cellular uptake.
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Indicates a homogenous particle size distribution.
Zeta Potential	Laser Doppler Velocimetry	-10 mV to +10 mV (at pH 7.4)	Near-neutral surface charge reduces non-specific interactions in vivo.
Encapsulation Efficiency	Ribogreen Assay (or similar)	> 90%	Ensures a high payload of the therapeutic nucleic acid.[17]

To determine encapsulation efficiency:

• Measure the fluorescence of the intact LNP sample.

• Add a detergent (e.g., 1% Triton X-100) to disrupt the LNPs and release the encapsulated nucleic acid.

• Measure the total fluorescence.

• Calculate the efficiency: EE% = (1 - (Fluorescence_before_lysis / Fluorescence_after_lysis)) * 100

Protocol: In Vivo Gene Delivery Study

This protocol outlines a general procedure for evaluating the in vivo efficacy of the formulated LNPs in a murine model.

Animal Model and Care

• Species: BALB/c or C57BL/6 mice, 6-8 weeks old.

• Housing: Maintain animals in accordance with institutional guidelines for animal care and use.

• Acclimatization: Allow animals to acclimate for at least one week before the start of the study.

Experimental Design

A typical in vivo study design involves systemic administration of the LNPs and subsequent analysis of gene expression in target organs.

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Cell-specific targeting using Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs

Commencing Data Gathering

I'm starting a deep dive into Piperazine-bis(ethyl octadeca-9,12-dienoate), specifically regarding its LNP applications for targeted delivery. I'm focusing on its structure, how it works, and any existing protocols. I'm building a solid foundation before I start analyzing and planning any experiments.

Defining Structural Parameters

I've moved from data collection to analyzing the retrieved information. I'm focusing on the structural details of Piperazine-bis(ethyl octadeca-9,12-dienoate) within LNPs and their implications for targeted delivery. My plan is to start generating structured application notes and protocols, beginning with a clear explanation of how this compound works within the system. Quantitative data is the priority for creating actionable protocols. I'm actively identifying authoritative sources to underpin the experimental designs.

Developing a Structured Outline

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Reviewing Key Literature

I've made headway! I've now found a very relevant research paper, "Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo", which details the construction, synthesis and application of lipid nanoparticles. This builds upon my initial search, now giving application notes a great launchpad.

Analyzing Formulation Gaps

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Framing Application Note

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Outlining the Protocols

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Application Notes and Protocols for the Characterization of Piperazine-bis(ethyl octadeca-9,12-dienoate) Lipid Nanoparticles

Introduction: The Critical Role of Novel Ionizable Lipids in Next-Generation Therapeutics

Lipid nanoparticles (LNPs) have emerged as a leading platform for the delivery of nucleic acid-based therapeutics, a prominence underscored by the rapid development and success of mRNA vaccines.[][2] At the heart of these delivery vehicles are ionizable lipids, which are critical for encapsulating the nucleic acid payload and facilitating its release into the cytoplasm of target cells.[][3][4] Piperazine-bis(ethyl octadeca-9,12-dienoate) represents a novel class of ionizable lipids designed to enhance the potency and safety of LNP formulations.[5][6][7] The unique piperazine core of this lipid is hypothesized to influence the pKa and endosomal escape properties of the resulting LNPs, potentially leading to improved therapeutic outcomes.[6]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the essential protocols for the thorough characterization of LNPs formulated with Piperazine-bis(ethyl octadeca-9,12-dienoate). We will delve into the critical quality attributes (CQAs) of these LNPs, including their physicochemical properties, morphology, and stability, and provide detailed, step-by-step methodologies for their assessment.

I. LNP Formulation via Microfluidics: A Prerequisite for Robust Characterization

Consistent and reproducible LNP formulation is the foundation of meaningful characterization. Microfluidic mixing has become the gold standard for producing LNPs with uniform size and high encapsulation efficiency.[8][9][10][11] This technique involves the rapid and controlled mixing of a lipid-in-ethanol solution with an aqueous solution containing the nucleic acid cargo.[11][12]

The precise control over mixing parameters afforded by microfluidics, such as flow rate ratio (FRR) and total flow rate (TFR), directly influences the resulting LNP's physicochemical characteristics.[13]

Below is a generalized workflow for LNP formulation using a microfluidic device:

Caption: Workflow for LNP formulation using microfluidics.

II. Physicochemical Characterization: Defining the Core Attributes

The physicochemical properties of LNPs are paramount as they dictate their in vivo behavior, including circulation time, cellular uptake, and biodistribution.[14][15]

A. Size and Polydispersity Index (PDI) by Dynamic Light Scattering (DLS)

Principle: DLS measures the time-dependent fluctuations in the intensity of scattered light caused by the Brownian motion of particles in suspension.[16][17][18][19][20] The rate of these fluctuations is related to the particle's diffusion coefficient, which is then used to calculate the hydrodynamic diameter via the Stokes-Einstein equation.[17] The PDI is a measure of the heterogeneity of particle sizes in the sample.[10]

Protocol:

• Sample Preparation: Dilute the LNP formulation in a suitable buffer (e.g., 0.1x PBS) to a concentration appropriate for the DLS instrument to avoid multiple scattering events.[17][21]

• Instrument Setup: Equilibrate the DLS instrument to the desired temperature (typically 25°C). Ensure the selected cuvette is clean and free of dust.

• Measurement:

  • Pipette the diluted LNP sample into the cuvette.

  • Place the cuvette in the instrument.

  • Allow the sample to thermally equilibrate for at least 2 minutes.

  • Perform the measurement, typically consisting of multiple runs averaged by the instrument software.

• Data Analysis: The software will report the Z-average diameter (intensity-weighted mean hydrodynamic size) and the PDI.

Expected Values: For systemic delivery, a Z-average diameter of 80-120 nm and a PDI < 0.2 are generally considered desirable.[14][15]

B. Zeta Potential by Electrophoretic Light Scattering (ELS)

Principle: ELS measures the velocity of charged particles in a solution under an applied electric field.[22][23][24][25][26] This velocity, or electrophoretic mobility, is then used to calculate the zeta potential, which is the electrical potential at the slipping plane of the particle.[22][24] The zeta potential is a critical indicator of colloidal stability and influences interactions with biological membranes.[14][15]

Protocol:

• Sample Preparation: Dilute the LNP formulation in a low ionic strength buffer (e.g., 0.1x PBS or deionized water) to an appropriate concentration for the ELS instrument.[21] High ionic strength buffers can compress the electrical double layer and lead to an underestimation of the zeta potential.[21]

• Instrument Setup: Use a dedicated folded capillary cell for zeta potential measurements. Ensure the cell is clean and properly filled to avoid air bubbles.

• Measurement:

  • Load the diluted sample into the capillary cell.

  • Place the cell in the instrument.

  • The instrument will apply an electric field and measure the Doppler shift of the scattered light to determine the particle velocity.

• Data Analysis: The software will calculate the zeta potential from the electrophoretic mobility.

Expected Values: For PEGylated LNPs at physiological pH, the zeta potential is expected to be close to neutral (-5 to +5 mV).[15] The pKa of the ionizable lipid, which can be determined by titration, is a key parameter influencing the pH-dependent surface charge.[15]

C. Nucleic Acid Encapsulation Efficiency (EE) by RiboGreen Assay

Principle: The RiboGreen assay utilizes a fluorescent dye that exhibits a significant increase in fluorescence upon binding to nucleic acids.[27][28][29][30] By measuring the fluorescence before and after lysing the LNPs with a detergent (e.g., Triton X-100), the amount of encapsulated nucleic acid can be determined.[29]

Protocol:

• Reagent Preparation:

  • Prepare a Triton X-100 solution (e.g., 2% in TE buffer).

  • Prepare a diluted RiboGreen reagent solution in TE buffer according to the manufacturer's instructions. Protect from light.

  • Prepare a standard curve of the free nucleic acid in TE buffer.

• Sample Preparation (in a 96-well plate):

  • Intact LNPs (for unencapsulated nucleic acid): Add the LNP sample to wells containing TE buffer and the RiboGreen reagent.

  • Lysed LNPs (for total nucleic acid): Add the LNP sample to wells containing the Triton X-100 solution, incubate to ensure complete lysis, and then add the RiboGreen reagent.[27][29]

• Measurement: Read the fluorescence intensity of the plate using a plate reader with appropriate excitation and emission wavelengths (e.g., ~480 nm excitation, ~520 nm emission).[27]

• Calculation:

  • Determine the concentration of unencapsulated and total nucleic acid from the standard curve.

  • Calculate the encapsulation efficiency using the following formula: EE (%) = [(Total Nucleic Acid - Unencapsulated Nucleic Acid) / Total Nucleic Acid] x 100

Expected Values: A high encapsulation efficiency (>90%) is desirable for clinical applications.[13][31]

Parameter	Technique	Typical Desirable Range	Significance
Size (Z-average)	Dynamic Light Scattering (DLS)	80 - 120 nm	Influences circulation time, cellular uptake, and biodistribution.[14]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Indicates a monodisperse and homogenous LNP population.[10][15]
Zeta Potential	Electrophoretic Light Scattering (ELS)	-5 to +5 mV (at physiological pH)	Predicts colloidal stability and interactions with biological components.[15]
Encapsulation Efficiency (EE)	RiboGreen Assay	> 90%	Ensures efficient delivery of the nucleic acid payload.[13][31]
Table 1: Summary of Key Physicochemical Characterization Parameters.

III. Biophysical and Stability Characterization

Beyond the fundamental physicochemical properties, a deeper understanding of the LNP's morphology and stability is crucial for development and regulatory purposes.

A. Morphology by Cryogenic Transmission Electron Microscopy (Cryo-TEM)

Principle: Cryo-TEM allows for the visualization of LNPs in their near-native, hydrated state by rapidly freezing a thin film of the sample in liquid ethane.[32][33][34] This vitrification process prevents the formation of ice crystals that can damage the LNP structure.[33] Cryo-TEM provides direct evidence of particle size, shape, and internal structure.[32][35][36]

Protocol:

• Grid Preparation: Apply a small volume (e.g., 3 µL) of the LNP formulation to a TEM grid.

• Blotting and Plunging: Blot the grid to create a thin aqueous film and immediately plunge it into liquid ethane to vitrify the sample.

• Imaging: Transfer the vitrified grid to a cryo-electron microscope and acquire images at low electron doses to minimize beam-induced damage.

• Data Analysis: Analyze the images to assess the morphology of the LNPs, including their size distribution, shape (e.g., spherical), and internal structure (e.g., presence of a dense core).

Expected Observations: LNPs should appear as spherical vesicles with a dense core, indicating successful encapsulation of the nucleic acid. The size distribution observed by cryo-TEM can be compared with DLS data, though it's important to note that DLS measures the hydrodynamic diameter while TEM measures the physical diameter.[18][35]

Caption: Comprehensive LNP characterization workflow.

B. Stability Assessment

Principle: The stability of the LNP formulation is evaluated by monitoring its critical quality attributes over time under various storage conditions (e.g., temperature, pH).[37][][39][40][41] This is essential for determining the shelf-life and appropriate storage conditions for the final product.

Protocol:

• Study Design: Aliquot the LNP formulation into appropriate vials and store them at different temperatures (e.g., 4°C, -20°C, and -80°C).[37][41] Include an accelerated stability condition (e.g., 25°C) if necessary.[39]

• Time Points: Define specific time points for analysis (e.g., 0, 1, 3, and 6 months).

• Analysis: At each time point, retrieve a vial from each storage condition and allow it to equilibrate to room temperature.

• Characterization: Perform the full suite of physicochemical characterization assays: DLS for size and PDI, ELS for zeta potential, and the RiboGreen assay for encapsulation efficiency.[37]

• Data Evaluation: Analyze the data for any significant changes in the measured parameters over time.

Expected Outcome: A stable formulation will show minimal changes in size, PDI, zeta potential, and encapsulation efficiency over the duration of the study at the intended storage temperature.

IV. Conclusion

The thorough characterization of Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs is a non-negotiable step in the development of novel nucleic acid therapeutics. The protocols outlined in this application note provide a robust framework for assessing the critical quality attributes that govern the safety and efficacy of these advanced drug delivery systems. By systematically evaluating the size, surface charge, encapsulation efficiency, morphology, and stability, researchers can gain the necessary insights to optimize LNP formulations and accelerate their path to clinical translation.

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• Martin, A. D., et al. (2024). A careful look at lipid nanoparticle characterization: analysis of benchmark formulations for encapsulation of RNA cargo size gradient. PubMed Central. Retrieved from [Link]

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• Creative Biostructure. (n.d.). Cryo-EM Applications in Lipid Nanoparticle Characterization. Retrieved from [Link]

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• Ball, R. L., et al. (2016). Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization. International Journal of Nanomedicine. Retrieved from [Link]

• Waters | Wyatt Technology. (2024, September 6). Comprehensive assessment of LNP size, particle concentration, and zeta potential. Retrieved from [Link]

• Lee, S. M., et al. (2022). Piperazine-based lipids formulate into stable lipid nanoparticles.... ResearchGate. Retrieved from [Link]

• Yaghmur, A., & Mu, H. (2015). Recent Advances in Cryo-TEM Imaging of Soft Lipid Nanoparticles. AIMS Press. Retrieved from [Link]

• Beloqui, A., et al. (2019). Short Term Stability Testing of Efavirenz-Loaded Solid Lipid Nanoparticle (SLN) and Nanostructured Lipid Carrier (NLC) Dispersions. PubMed Central. Retrieved from [Link]

• Kou, L., et al. (2021). Determination of lipid content and stability in lipid nanoparticles using ultra high-performance liquid chromatography in combination with a Corona Charged Aerosol Detector. PubMed Central. Retrieved from [Link]

• Kim, M., et al. (2023). Novel piperazine-based ionizable lipid nanoparticles allow the repeated dose of mRNA to fibrotic lungs with improved potency and safety. PubMed Central. Retrieved from [Link]

• Kim, M., et al. (2025, October 11). (PDF) Novel piperazine-based ionizable lipid nanoparticles allow the repeated dose of mRNA to fibrotic lungs with improved potency and safety. ResearchGate. Retrieved from [Link]

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Application Notes and Protocols for Piperazine-bis(ethyl octadeca-9,12-dienoate) in Vaccine Development

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Novel Cationic Lipid for Advanced Vaccine Formulations

The landscape of vaccine technology is rapidly evolving, with a significant shift towards subunit, nucleic acid, and other next-generation vaccine platforms. These advanced vaccines, while offering improved safety profiles, often exhibit reduced immunogenicity compared to traditional live-attenuated or whole-inactivated vaccines. This necessitates the inclusion of adjuvants—substances that enhance the body's immune response to an antigen.[1][2] Piperazine-bis(ethyl octadeca-9,12-dienoate), a novel cationic lipid, has emerged as a promising candidate for the development of sophisticated vaccine delivery systems, particularly Lipid Nanoparticles (LNPs).[3][4][5][6] Its unique chemical structure suggests its potential to be a key component in formulations designed to protect and efficiently deliver vaccine antigens, such as mRNA or recombinant proteins, to target immune cells.

This document serves as a comprehensive guide for researchers and drug development professionals on the application of Piperazine-bis(ethyl octadeca-9,12-dienoate) in vaccine development. It provides an in-depth overview of its proposed mechanism of action, detailed protocols for the formulation of Lipid Nanoparticle (LNP)-based adjuvants, and methods for their characterization and quality control.

Chemical and Physical Properties

Property	Value	Source
Chemical Name	Piperazine-bis(ethyl octadeca-9,12-dienoate)	[3][4][7]
Synonyms	Piperazine-1,4-diylbis(ethane-2,1-diyl) (9E,9'E,12E,12'E)-bis(octadeca-9,12-dienoate)	[7]
CAS Number	2832061-33-1	[4][7]
Molecular Formula	C44H78N2O4	[3][7]
Molecular Weight	699.10 g/mol	[3]
Category	Cationic Lipid	[3][4]

Proposed Mechanism of Action: Enhancing Immune Responses through LNP Delivery

As a cationic lipid, Piperazine-bis(ethyl octadeca-9,12-dienoate) is anticipated to exert its adjuvant effect primarily through its role in the formation of LNPs. These LNPs serve as a delivery vehicle for the vaccine antigen, protecting it from degradation and facilitating its uptake by Antigen Presenting Cells (APCs), such as dendritic cells and macrophages.[8][9]

The proposed mechanism involves several key steps:

• Antigen Encapsulation and Protection : The cationic headgroup of Piperazine-bis(ethyl octadeca-9,12-dienoate) electrostatically interacts with negatively charged antigens, such as mRNA or certain proteins, facilitating their encapsulation within the core of the LNP. This encapsulation protects the antigen from enzymatic degradation in the extracellular environment.[10][11]

• Enhanced Cellular Uptake : The net positive charge of the LNPs at physiological pH promotes interaction with the negatively charged cell membranes of APCs, leading to enhanced endocytosis.[8][12]

• Endosomal Escape : Once inside the APC, the cationic lipid is thought to facilitate the disruption of the endosomal membrane, allowing the antigen to escape into the cytoplasm. This is a critical step for mRNA vaccines, which need to be translated by the cell's ribosomal machinery, and for protein antigens to be processed for presentation.[10]

• APC Activation and Antigen Presentation : The delivery of the antigen to the cytoplasm, along with the intrinsic immunostimulatory properties of some cationic lipids, can lead to the activation of APCs.[2] Activated APCs then process the antigen and present it on their surface via Major Histocompatibility Complex (MHC) class I and class II molecules to activate T-cells, initiating a robust and specific immune response.[9][13]

Caption: Proposed mechanism of LNP-mediated antigen delivery and APC activation.

Protocols for LNP-based Adjuvant Formulation

The following protocols provide a general framework for the formulation of LNP-based vaccine adjuvants using Piperazine-bis(ethyl octadeca-9,12-dienoate). Optimization of the lipid composition and process parameters will be necessary for specific antigens and applications.

Protocol 1: Preparation of Lipid Stock Solutions

• Materials :

  • Piperazine-bis(ethyl octadeca-9,12-dienoate)

  • Helper lipid (e.g., DOPE or DSPC)

  • Cholesterol

  • PEGylated lipid (e.g., DSPE-PEG2000)

  • Ethanol (anhydrous, USP grade)

• Procedure :

  • Individually dissolve each lipid in ethanol to a final concentration of 10-50 mg/mL.

  • Vortex or sonicate briefly to ensure complete dissolution.

  • Store lipid stock solutions at -20°C under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Protocol 2: LNP Formulation using Microfluidic Mixing

This protocol describes the formulation of LNPs using a microfluidic mixing device, which allows for precise control over particle size and polydispersity.[14]

• Materials :

  • Lipid stock solutions (from Protocol 1)

  • Antigen (e.g., mRNA, recombinant protein) in an appropriate aqueous buffer (e.g., citrate or acetate buffer, pH 4.0)

  • Microfluidic mixing device and pump system

• Procedure :

  • Prepare the lipid mixture by combining the lipid stock solutions in the desired molar ratio. A common starting ratio for cationic lipid:helper lipid:cholesterol:PEG-lipid is 50:10:38.5:1.5.

  • Dilute the antigen to the desired concentration in the aqueous buffer.

  • Set up the microfluidic system according to the manufacturer's instructions.

  • Load the lipid mixture into one syringe and the antigen solution into another.

  • Set the flow rates of the two pumps to achieve the desired flow rate ratio (FRR) of the aqueous phase to the organic phase (typically 3:1 to 5:1).

  • Initiate the mixing process. The rapid mixing of the two streams will induce the self-assembly of the lipids into LNPs, encapsulating the antigen.

  • Collect the resulting LNP dispersion.

  • Immediately proceed to buffer exchange to remove the ethanol and raise the pH.

Caption: General workflow for LNP-based vaccine formulation.

Protocol 3: Buffer Exchange and Concentration

• Materials :

  • LNP dispersion (from Protocol 2)

  • Dialysis cassette (with appropriate molecular weight cut-off) or Tangential Flow Filtration (TFF) system

  • Sterile phosphate-buffered saline (PBS), pH 7.4

• Procedure (Dialysis) :

  • Transfer the LNP dispersion to a pre-wetted dialysis cassette.

  • Place the cassette in a beaker containing sterile PBS (at least 1000x the volume of the LNP dispersion).

  • Stir the PBS gently at 4°C.

  • Perform at least two buffer exchanges over 12-24 hours.

• Procedure (TFF) :

  • Set up the TFF system with an appropriate hollow fiber or flat sheet membrane.

  • Concentrate the LNP dispersion to the desired volume.

  • Perform diafiltration against sterile PBS to remove ethanol and exchange the buffer.

Characterization and Quality Control

Thorough characterization of the formulated LNPs is crucial to ensure consistency, stability, and efficacy.

Parameter	Method	Typical Specification
Particle Size and Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	80 - 150 nm, PDI < 0.2
Zeta Potential	Laser Doppler Electrophoresis (LDE)	Slightly positive or near neutral at pH 7.4
Encapsulation Efficiency	RiboGreen assay (for mRNA) or other suitable quantification method	> 90%
Purity and Integrity of Encapsulated Antigen	Gel electrophoresis, HPLC	No significant degradation
Sterility	Standard microbiological testing	Sterile
Endotoxin Levels	Limulus Amebocyte Lysate (LAL) assay	Within acceptable limits

Safety and Toxicity Considerations

While cationic lipids are effective adjuvants, they can also be associated with dose-dependent toxicity.[15] The use of ionizable cationic lipids, which are neutral at physiological pH and become charged in the acidic environment of the endosome, is a strategy to mitigate toxicity.[11] Preclinical safety and toxicity studies are essential to determine the appropriate dose and to evaluate any potential local or systemic inflammatory responses.[2][16]

Conclusion

Piperazine-bis(ethyl octadeca-9,12-dienoate) represents a promising new tool in the arsenal of vaccine development. Its properties as a cationic lipid make it a strong candidate for the formulation of LNP-based adjuvants for a variety of vaccine antigens. The protocols and information provided in this guide offer a starting point for researchers to explore the potential of this novel excipient in the creation of safe and effective next-generation vaccines. Further research and optimization are necessary to fully realize its potential and to tailor its application for specific vaccine candidates.

References

• Bhatt, P., et al. (2022). Emerging Trends in Lipid-Based Vaccine Delivery: A Special Focus on Developmental Strategies, Fabrication Methods, and Applications. Pharmaceuticals. [Link]

• Henriksen-Lacey, M., et al. (2007). The adjuvant mechanism of cationic dimethyldioctadecylammonium liposomes. Immunology. [Link]

• Malburet, C., et al. (2022). Size and Charge Characterization of Lipid Nanoparticles for mRNA Vaccines. Analytical Chemistry. [Link]

• OZ Biosciences. (2023). Lipid Nanoparticle Development for Bivalent mRNA Vaccine. [Link]

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Application Notes and Protocols: Dosing Considerations for Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs in Mice

For Researchers, Scientists, and Drug Development Professionals

Abstract

The advent of lipid nanoparticles (LNPs) has revolutionized the landscape of nucleic acid therapeutics, underscored by the success of mRNA-based vaccines.[1][2][3] The ionizable cationic lipid is a critical component of these delivery systems, dictating both the efficacy and safety of the formulation.[4][5] Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel, patent-pending cationic lipid for LNP generation.[6][7][8] As with any new excipient, establishing a well-defined dosing strategy in preclinical models is paramount for advancing therapeutic candidates. This guide provides a comprehensive framework for researchers initiating in vivo studies with Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs in mice. We will delve into the critical considerations for dose selection, study design, and key analytical endpoints, drawing upon established principles from the broader field of LNP-mediated drug delivery.

Introduction to Piperazine-bis(ethyl octadeca-9,12-dienoate) and its Role in LNPs

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel cationic lipid that serves as the ionizable component within an LNP formulation.[6][7][8] The general composition of LNPs for nucleic acid delivery typically includes four key components:

• Ionizable Cationic Lipid: This lipid is positively charged at a low pH, which facilitates the encapsulation of negatively charged nucleic acids (like mRNA or siRNA) during the formulation process.[9] In the physiological pH of the bloodstream, it becomes more neutral, and upon endosomal uptake into cells, the acidic environment of the endosome protonates the lipid, promoting endosomal escape of the payload into the cytoplasm.[4][5] The specific structure of the ionizable lipid significantly influences the LNP's biodistribution, potency, and toxicity profile.[4][5][10]

• Helper Lipid: A phospholipid, such as DSPC or DOPE, aids in the structural integrity of the LNP.[9][11]

• Cholesterol: This structural lipid modulates membrane fluidity and stability.[9][11]

• PEG-Lipid: A polyethylene glycol-conjugated lipid helps to control particle size during formation and provides a hydrophilic shield that reduces opsonization and clearance by the mononuclear phagocyte system, thereby extending circulation time.[9][11]

Given that Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel entity, direct in vivo data is not yet publicly available. Therefore, the dosing considerations and protocols outlined herein are based on established methodologies for other well-characterized ionizable lipids such as SM-102, ALC-0315, and DLin-MC3-DMA.[4][5][12]

Pre-Dosing Essential: LNP Formulation and Characterization

Before any in vivo experiment, it is crucial to meticulously formulate and characterize the Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs. This ensures reproducibility and allows for the correlation of physicochemical properties with biological outcomes.

Key Characterization Parameters:

Parameter	Method	Importance
Size (Hydrodynamic Diameter)	Dynamic Light Scattering (DLS)	Affects cellular uptake, biodistribution, and circulation time.[13]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	Measures the uniformity of particle size; a lower PDI (<0.2) is ideal for consistent performance.[13]
Zeta Potential	Laser Doppler Velocimetry	Indicates the surface charge of the LNPs, which can influence stability and interactions with biological components.[13]
Encapsulation Efficiency	RiboGreen Assay or similar	Determines the percentage of the nucleic acid payload successfully encapsulated within the LNPs.[14][15]

A consistent and well-characterized LNP formulation is the foundation of a reliable in vivo study.[16] Microfluidic mixing is a commonly used method for producing uniform LNPs with high encapsulation efficiency.[14]

Core Directive: Designing a Dose-Response Study in Mice

The primary objective for initial in vivo studies with a novel LNP formulation is to establish a therapeutic window by evaluating both efficacy and toxicity across a range of doses. A dose-escalation study is the standard approach.

Animal Model and Husbandry

• Animal Model: C57BL/6 mice are a frequently used strain for in vivo LNP studies.[11][14][15] The choice of strain may be adapted based on the specific disease model.

• Age and Sex: Typically, 6-8 week old female mice are used.[14] It is important to be consistent with the age and sex of the animals within a study to minimize variability.

• Acclimation: Animals should be acclimated to the facility for at least one week before the start of the study.[17]

Route of Administration

The intended therapeutic application will dictate the route of administration. For systemic delivery, intravenous (IV) injection via the tail vein is the most common method for LNPs.[12][14][15] Other routes include:

• Subcutaneous (SC): Often leads to localized expression and uptake by lymph nodes.[5][18]

• Intramuscular (IM): Commonly used for vaccines and can also result in systemic distribution.[12][17]

After intravenous administration, LNPs predominantly accumulate in the liver, with some distribution to the spleen and lungs.[19][20]

Dose Selection and Rationale

For a novel LNP, it is advisable to start with a wide dose range. Based on data from other mRNA-LNPs, a starting point for a dose-escalation study could be:

• Low Dose: 0.05 - 0.1 mg/kg (of nucleic acid payload)

• Mid Dose: 0.5 - 1.0 mg/kg

• High Dose: 2.0 - 5.0 mg/kg

Some studies have investigated doses up to 10 mg/kg, but toxicity becomes a significant concern at these higher concentrations.[21] The dose is typically calculated based on the amount of encapsulated nucleic acid per kilogram of body weight.[15]

Causality Behind Dose Selection: The rationale for this dose range is to identify a dose that is high enough to produce a measurable therapeutic effect (e.g., protein expression) while remaining below the threshold for significant toxicity. The ionizable lipid component of LNPs can induce dose-dependent inflammatory responses and liver enzyme elevation.[21][22][23]

Experimental Protocol: Intravenous Administration of Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs in Mice

This protocol outlines a typical workflow for a dose-response study.

Materials

• Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs encapsulating a reporter mRNA (e.g., Firefly Luciferase)

• Sterile, pyrogen-free phosphate-buffered saline (PBS)

• C57BL/6 mice (6-8 weeks old)

• Insulin syringes with 29G needles[15]

• Anesthesia (e.g., isoflurane)

• D-luciferin (for luciferase-based assays)[15]

• Blood collection tubes (e.g., EDTA-coated)

• In Vivo Imaging System (IVIS) or similar

Step-by-Step Procedure

• LNP Preparation: Dilute the stock LNP solution with sterile PBS to the desired final concentrations for each dose group. Ensure the final injection volume is consistent across all animals (typically 100 µL for IV injection).[12][15][24]

• Animal Grouping: Randomly assign mice to different dose groups, including a vehicle control group (PBS). A typical group size is n=3-5 mice.

• Dosing:

  • Restrain the mouse using an appropriate method.

  • Wipe the tail with 70% alcohol.

  • Carefully inject 100 µL of the prepared LNP solution or PBS into the lateral tail vein.[15][24]

• Monitoring: Observe the mice for any signs of acute toxicity, such as changes in behavior, weight loss, or ruffled fur, for at least 24-48 hours post-injection.[14][21]

• Efficacy Assessment (Example: Luciferase Expression):

  • At a predetermined time point (e.g., 6, 24, or 48 hours post-injection), administer D-luciferin via intraperitoneal injection.[14][15]

  • After a consistent waiting period (e.g., 10 minutes), anesthetize the mice and perform whole-body bioluminescence imaging using an IVIS.[15][24]

  • Following in vivo imaging, euthanize the mice and harvest organs (liver, spleen, lungs, etc.) for ex vivo imaging to quantify organ-specific expression.[14][20]

• Toxicity Assessment:

  • Collect blood via cardiac puncture at the time of euthanasia.

  • Perform a complete blood count (CBC) and serum chemistry analysis, paying close attention to liver enzymes (ALT, AST).[23]

  • Harvest organs for histological analysis (e.g., H&E staining) to look for signs of tissue damage or inflammation.

Data Analysis

• Quantify the bioluminescent signal (total flux) from the in vivo and ex vivo images.

• Analyze the serum chemistry and CBC data for dose-dependent changes.

• Evaluate the histology slides for any pathological findings.

Visualizing the Workflow

Caption: Workflow for a dose-response study of novel LNPs in mice.

Interpreting the Results and Next Steps

The data gathered from this initial study will be critical for the further development of Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs.

Potential Outcomes and Interpretations:

Outcome	Interpretation	Next Steps
High Efficacy, Low Toxicity	The LNP formulation has a favorable therapeutic window at the tested doses.	Proceed to efficacy studies in a relevant disease model.
Dose-Dependent Efficacy and Toxicity	A clear relationship exists between dose, therapeutic effect, and adverse events.	Select an optimal dose for further studies that balances efficacy and safety.
Low Efficacy, Even at High Doses	The LNP formulation may be suboptimal for the chosen payload or target.	Re-evaluate the LNP composition (e.g., lipid ratios, PEGylation).
High Toxicity, Even at Low Doses	The Piperazine-bis(ethyl octadeca-9,12-dienoate) lipid may have inherent toxicity.	Consider chemical modifications to the lipid or explore alternative formulations.

Conclusion

The preclinical evaluation of a novel LNP formulation, such as one containing Piperazine-bis(ethyl octadeca-9,12-dienoate), requires a systematic and rigorous approach. While specific data for this new lipid is not yet in the public domain, the principles and protocols established for other ionizable lipid-based LNPs provide a robust framework for initial in vivo studies. By carefully characterizing the LNP formulation and conducting a well-designed dose-escalation study in mice, researchers can effectively determine the therapeutic window and make informed decisions for the continued development of these promising drug delivery platforms.

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Application Note: Quantitative Analysis of Piperazine-bis(ethyl octadeca-9,12-dienoate)

Introduction

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel cationic lipid that plays a pivotal role in the formulation of Lipid Nanoparticles (LNPs)[1][2]. These LNPs are at the forefront of advanced drug delivery systems, particularly for nucleic acid-based therapeutics such as mRNA vaccines and gene therapies. The precise quantification of this lipid component is critical during all phases of drug development and manufacturing, from formulation optimization and stability studies to final product quality control. This document provides a comprehensive guide to the analytical techniques and detailed protocols for the accurate quantification of Piperazine-bis(ethyl octadeca-9,12-dienoate).

Physicochemical Properties and Analytical Considerations

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a diester molecule composed of a central piperazine ring linked via ethyl groups to two octadeca-9,12-dienoate (linoleate) fatty acid chains[3]. Its cationic nature, conferred by the piperazine core, is essential for its function in encapsulating and delivering anionic nucleic acids. The long, unsaturated fatty acid chains contribute to the overall lipophilicity and influence the fluidity of the LNP structure.

The dual nature of this molecule—a polar, basic piperazine head and large, nonpolar lipid tails—presents unique challenges and opportunities for its analytical determination. The lack of a strong chromophore in its native state necessitates the use of universal detection methods or derivatization for UV-Vis based quantification[4].

Recommended Analytical Techniques

Based on the structural characteristics of Piperazine-bis(ethyl octadeca-9,12-dienoate), several analytical techniques are suitable for its quantification. The choice of method will depend on the specific requirements of the analysis, such as sensitivity, selectivity, and the complexity of the sample matrix.

• High-Performance Liquid Chromatography (HPLC) with universal detectors like Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is a primary technique for intact molecule analysis.

• Liquid Chromatography-Mass Spectrometry (LC-MS) offers high sensitivity and selectivity, making it ideal for trace-level quantification and analysis in complex biological matrices.

• Gas Chromatography-Mass Spectrometry (GC-MS) can be employed for the quantification of the constituent fatty acid chains after derivatization.

• Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy provides a direct, primary method for quantification without the need for a specific reference standard of the analyte.

High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD)

Principle: HPLC-CAD is a powerful technique for the quantification of non-volatile analytes, including lipids that lack a UV chromophore[5]. The column eluent is nebulized, and the resulting aerosol particles are charged, with the magnitude of the charge being proportional to the mass of the analyte.

Rationale for Use: This method is highly suitable for the routine quality control of Piperazine-bis(ethyl octadeca-9,12-dienoate) in lipid formulations. It provides a consistent response for non-volatile analytes, allowing for accurate quantification against a reference standard.

Experimental Workflow: HPLC-CAD

Caption: Workflow for HPLC-CAD quantification.

Detailed Protocol: HPLC-CAD

1. Sample Preparation:

• Accurately weigh a known amount of the LNP formulation.
• Dissolve the sample in a solvent mixture capable of disrupting the LNP structure and solubilizing the lipids, such as a 2:1 (v/v) mixture of chloroform and methanol.
• Vortex and sonicate the sample to ensure complete dissolution of the lipids.
• Filter the sample through a 0.22 µm PTFE syringe filter to remove any particulate matter.

2. HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size).
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid.
• Gradient Program:
• 0-2 min: 80% B
• 2-15 min: Gradient to 100% B
• 15-20 min: Hold at 100% B
• 20.1-25 min: Return to 80% B (equilibration)
• Flow Rate: 1.0 mL/min.
• Column Temperature: 40 °C.
• Injection Volume: 10 µL.

3. CAD Settings:

• Nebulizer Temperature: 35 °C.
• Gas: Nitrogen at 35 psi.
• Follow manufacturer's recommendations for other settings.

4. Calibration:

• Prepare a series of calibration standards of Piperazine-bis(ethyl octadeca-9,12-dienoate) in the dissolution solvent.
• Analyze the standards using the same HPLC-CAD method.
• Construct a calibration curve by plotting the peak area against the concentration of the standards.

5. Quantification:

• Analyze the prepared sample.
• Determine the concentration of Piperazine-bis(ethyl octadeca-9,12-dienoate) in the sample by interpolating its peak area on the calibration curve.

Parameter	Typical Value
Limit of Detection (LOD)	5-10 ng on column
Limit of Quantification (LOQ)	15-30 ng on column
Linearity (r²)	> 0.995
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95-105%

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle: LC-MS combines the separation power of HPLC with the high sensitivity and selectivity of mass spectrometry. For Piperazine-bis(ethyl octadeca-9,12-dienoate), electrospray ionization (ESI) in positive ion mode is highly effective due to the basic nature of the piperazine moiety.

Rationale for Use: This method is the gold standard for quantifying the analyte in complex matrices, such as plasma or tissue extracts, due to its ability to distinguish the target molecule from endogenous interferences based on its mass-to-charge ratio (m/z)[6][7]. It is also ideal for confirming the identity of the compound.

Experimental Workflow: LC-MS

Caption: Workflow for LC-MS/MS quantification.

Detailed Protocol: LC-MS

1. Sample Preparation (from plasma):

• To 100 µL of plasma, add 300 µL of acetonitrile containing an appropriate internal standard (e.g., a deuterated analog of the analyte).
• Vortex for 1 minute to precipitate proteins.
• Centrifuge at 14,000 rpm for 10 minutes.
• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.
• Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC Conditions:

• Use similar HPLC conditions as described for the CAD method, but with a UPLC system for better resolution and shorter run times. A C8 column may also be suitable[8].

3. MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.
• Scan Mode: Multiple Reaction Monitoring (MRM).
• Precursor Ion (Q1): [M+H]⁺ of Piperazine-bis(ethyl octadeca-9,12-dienoate).
• Product Ions (Q3): Select at least two characteristic fragment ions for quantification and confirmation. Fragmentation will likely occur at the ester linkages and around the piperazine ring.
• Optimize cone voltage and collision energy for maximum signal intensity.

4. Quantification:

• Construct a calibration curve using the ratio of the analyte peak area to the internal standard peak area.
• This ratiometric approach corrects for variations in sample preparation and instrument response.

Parameter	Typical Value
Limit of Detection (LOD)	0.1-1 ng/mL
Limit of Quantification (LOQ)	0.5-5 ng/mL
Linearity (r²)	> 0.998
Precision (%RSD)	< 15% (at LLOQ), < 10% (higher conc.)
Accuracy (% Recovery)	85-115%

Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Profiling

Principle: This method does not quantify the intact molecule but rather its constituent fatty acid chains (linoleic acid). This is achieved by transesterification of the lipid to form fatty acid methyl esters (FAMEs), which are volatile and amenable to GC analysis[9].

Rationale for Use: This is a valuable method for confirming the identity and purity of the fatty acid components of the molecule. It can detect the presence of other fatty acids, which would indicate impurities in the starting materials or degradation of the final product.

Detailed Protocol: GC-MS

1. Sample Preparation (Transesterification):

• To a known amount of the lipid, add a solution of sodium methoxide in methanol.
• Heat the mixture at 60°C for 15 minutes to convert the ethyl esters to methyl esters.
• Neutralize the reaction with an acid and extract the FAMEs with hexane.
• Evaporate the hexane and reconstitute in a small volume of hexane for injection.

2. GC Conditions:

• Column: A polar capillary column suitable for FAME analysis (e.g., DB-23 or equivalent).
• Carrier Gas: Helium.
• Inlet Temperature: 250 °C.
• Oven Program: Start at 150 °C, ramp to 230 °C.
• Injection Mode: Splitless.

3. MS Conditions:

• Ionization: Electron Ionization (EI) at 70 eV.
• Scan Mode: Full scan to identify all FAMEs present, and selected ion monitoring (SIM) for quantification of linoleate methyl ester.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

Principle: qNMR is a primary analytical method where the integral of an NMR signal is directly proportional to the number of nuclei giving rise to that signal[10]. By comparing the integral of a specific proton signal from the analyte to that of a certified internal standard of known concentration, the absolute concentration of the analyte can be determined[11][12].

Rationale for Use: qNMR is an excellent method for certifying the purity of reference standards of Piperazine-bis(ethyl octadeca-9,12-dienoate). It does not require a calibration curve and is less susceptible to variations in instrument response compared to chromatographic methods.

Detailed Protocol: qNMR

1. Sample Preparation:

• Accurately weigh a known amount of the analyte and a suitable, certified internal standard (e.g., maleic acid, dimethyl sulfone) into a vial.
• The internal standard should have a simple spectrum with signals that do not overlap with the analyte signals[10].
• Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).
• Transfer the solution to an NMR tube.

2. NMR Acquisition:

• Acquire a ¹H NMR spectrum on a high-field spectrometer (≥400 MHz).
• Key Parameters for Quantification:
• Long Relaxation Delay (d1): At least 5 times the longest T₁ of the protons being integrated to ensure full relaxation.
• Pulse Angle: A calibrated 90° pulse is often used, but smaller flip angles can be used with a shorter delay if properly validated.
• Sufficient Scans: Signal-to-noise ratio should be high (>250:1) for accurate integration.

3. Data Processing and Quantification:

• Carefully phase and baseline correct the spectrum.
• Integrate a well-resolved, non-exchangeable proton signal from the analyte and a signal from the internal standard.
• Calculate the purity or concentration using the following equation[11]:

Conclusion

The quantification of Piperazine-bis(ethyl octadeca-9,12-dienoate) is a critical aspect of the development and quality control of LNP-based therapeutics. This application note provides a suite of robust analytical methods, from routine HPLC-CAD for quality control to highly sensitive LC-MS for bioanalysis and qNMR for primary standard certification. The selection of the most appropriate technique will be dictated by the specific analytical challenge. Each protocol described herein is based on established scientific principles and provides a solid foundation for method development and validation in a research or regulated environment.

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• Simultaneous determination of 10 new psychoactive piperazine derivatives in urine using ultrasound-assisted low-density solvent dispersive liquid-liquid microextraction combined with gas chromatography-tandem mass spectrometry. (2020). PubMed. Available from: [Link]

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• Analytical and Synthetic Studies on Designer Drugs of the Piperazine Class. (n.d.). Office of Justice Programs. Available from: [Link]

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• Diesters of alkane diols and 2-hydroxy fatty acids: identification and discrimination of isomers with the aid of NMR spectroscopy. (n.d.). PubMed. Available from: [Link]

• Fatty Acid Analysis by HPLC. (2019). AOCS. Available from: [Link]

• A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection. (n.d.). NIH. Available from: [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (n.d.). UNODC. Available from: [Link]

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• Synthesis and Quantitative Analysis of Diastereomeric Linked Ester Conjugates With Remote Stereocenters Using High-Field NMR and. (2013). ResearchGate. Available from: [Link]

• Piperazine-bis(ethyl octadeca-9,12-dienoate). (n.d.). Creative Biolabs. Available from: [Link]

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• 3. 2832061-33-1|Piperazine-1,4-diylbis(ethane-2,1-diyl) (9E,9'E,12E,12'E)-bis(octadeca-9,12-dienoate)|BLD Pharm [bldpharm.com]
• 4. A Simple Quantitative Approach for the Determination of Long and Medium Chain Lipids in Bio-relevant Matrices by High Performance Liquid Chromatography with Refractive Index Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. hplc.eu [hplc.eu]
• 6. Glycidyl fatty acid esters in food by LC-MS/MS: method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | A strategy for accurately and sensitively quantifying free and esterified fatty acids using liquid chromatography mass spectrometry [frontiersin.org]
• 8. lebchem.uni-wuppertal.de [lebchem.uni-wuppertal.de]
• 9. researchgate.net [researchgate.net]
• 10. Quantitative NMR Spectroscopy - Acanthus Research [acanthusresearch.com]
• 11. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

Troubleshooting low encapsulation efficiency with Piperazine-bis(ethyl octadeca-9,12-dienoate)

Welcome to the technical support center for Piperazine-bis(ethyl octadeca-9,12-dienoate). This guide is designed for researchers, scientists, and drug development professionals who are utilizing this novel cationic lipid for the formulation of Lipid Nanoparticles (LNPs). We understand that achieving high and consistent encapsulation efficiency (EE) is paramount for therapeutic efficacy. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you overcome common challenges and optimize your LNP formulations.

Troubleshooting Guide: Low Encapsulation Efficiency

Low encapsulation efficiency is one of the most common hurdles in LNP formulation. The issue rarely stems from a single cause but is often a multifactorial problem. This guide is structured to help you systematically diagnose and resolve the underlying issues in your experimental workflow.

Q1: My encapsulation efficiency is consistently below 50%. Where should I start my investigation?

This is a classic sign that one or more core formulation parameters are suboptimal. The interaction between the cationic Piperazine-bis(ethyl octadeca-9,12-dienoate) and your therapeutic payload is the foundation of encapsulation. We must first ensure the fundamental stoichiometry and chemical environment are correct.

Initial Diagnostic Workflow

Caption: Initial troubleshooting workflow for low encapsulation efficiency.

1. Re-evaluate Formulation Ratios:

• Nitrogen-to-Phosphate (N/P) Ratio: For nucleic acid payloads (mRNA, siRNA), the N/P ratio is the most critical parameter.[1] This ratio represents the molar balance between the amine groups (N) on Piperazine-bis(ethyl octadeca-9,12-dienoate) and the phosphate groups (P) on your nucleic acid backbone.

  • Causality: An insufficient amount of cationic lipid (low N/P ratio) will result in incomplete charge neutralization of the anionic payload, leading to poor complexation and low EE. Conversely, an excessively high N/P ratio can lead to particle aggregation and potential toxicity.

  • Action: Perform an N/P ratio titration. Formulate LNPs at a range of N/P ratios (e.g., 3:1, 6:1, 10:1, 15:1) while keeping all other parameters constant. Measure the EE, particle size, and Polydispersity Index (PDI) for each. See Protocol 1 for a detailed methodology.

• Molar Ratios of Lipid Components: The synergy between the four core lipid components is essential for forming stable LNPs.[2][3]

  • Causality: Each lipid serves a specific function. The helper lipid (e.g., DOPE) facilitates endosomal escape, cholesterol provides structural integrity, and the PEGylated lipid controls particle size and stability.[3][4] An imbalance can lead to unstable particles that cannot effectively retain the payload.

  • Action: Start with a standard molar ratio, for instance: 50% Piperazine-bis(ethyl octadeca-9,12-dienoate), 10% Phospholipid (e.g., DSPC), 38.5% Cholesterol, and 1.5% PEG-lipid. If EE remains low after N/P optimization, consider systematically varying these ratios.

2. Scrutinize Process Parameters:

• pH of the Aqueous Buffer: The pH of the buffer in which your payload is dissolved is crucial for the ionization of Piperazine-bis(ethyl octadeca-9,12-dienoate).

  • Causality: This lipid is an ionizable cationic lipid, meaning its primary amine groups become protonated (positively charged) at an acidic pH (typically pH 4-5). This positive charge is essential for the initial electrostatic interaction with the negatively charged payload.[2] If the buffer pH is too high (e.g., >6), the lipid will be less charged, leading to a drastic drop in EE.

  • Action: Ensure your payload is dissolved in an acidic buffer (e.g., 50 mM citrate buffer, pH 4.0) before mixing.

Table 1: Key LNP Formulation Components and Their Functions

Component	Typical Molar %	Primary Function
Piperazine-bis(ethyl octadeca-9,12-dienoate)	40 - 50%	Cationic/Ionizable Lipid: Complexes with the anionic payload and facilitates endosomal escape.[2][5]
Phospholipid (e.g., DSPC, DOPE)	10 - 20%	Helper Lipid: Provides structural support and aids in membrane fusion/destabilization for payload release.[4]
Cholesterol	30 - 45%	Structural Lipid: Fills gaps between lipids, enhancing particle stability and modulating membrane fluidity.[2]

| PEGylated Lipid (e.g., DMG-PEG 2000) | 1 - 5% | Stealth Lipid: Forms a hydrophilic corona to prevent aggregation, control particle size, and increase circulation time.[3][6] |

Q2: I've optimized my N/P ratio and buffer pH, but my encapsulation efficiency is still variable. What's next?

Variability often points to inconsistencies in the particle formation process itself. The kinetics of nanoprecipitation, where the lipids self-assemble around the payload, must be precisely controlled.[1]

Nanoprecipitation and Self-Assembly

Caption: The LNP self-assembly process via nanoprecipitation.

1. Evaluate Mixing Dynamics (Microfluidics):

• Flow Rate Ratio (FRR): This is the ratio of the volumetric flow rate of the aqueous phase to the organic (ethanol) phase.

  • Causality: The FRR determines the polarity of the environment at the point of mixing, which directly impacts the speed and nature of lipid precipitation. A common starting point is an FRR of 3:1 (Aqueous:Organic). A low FRR may not provide a sufficient polarity shock for rapid, uniform particle formation.

  • Action: Keeping the Total Flow Rate (TFR) constant, experiment with different FRRs (e.g., 2:1, 3:1, 4:1). See Protocol 2 .

• Total Flow Rate (TFR): This is the combined flow rate of both phases.

  • Causality: The TFR controls the mixing time. A higher TFR leads to more rapid, turbulent mixing, which generally produces smaller, more uniform particles with higher encapsulation.[1] Slow mixing allows more time for particle growth and can lead to larger, more heterogeneous populations with lower EE.

  • Action: Experiment with increasing the TFR (e.g., from 12 mL/min to 18 mL/min) while maintaining the optimal FRR.

2. Assess Payload Characteristics:

• Payload Solubility and Integrity:

  • Causality: The payload must be fully solubilized in the aqueous buffer. Any pre-existing aggregates will not be encapsulated. For small molecule drugs, poor aqueous solubility is a major cause of low EE.[7][8] For RNA, ensure it has not undergone degradation.

  • Action: For small molecules, consider adjusting the buffer composition (e.g., adding a small percentage of a co-solvent) to improve solubility.[8] For RNA, verify its integrity using gel electrophoresis or a Bioanalyzer before each experiment.

Frequently Asked Questions (FAQs)

Q: What is the primary role of Piperazine-bis(ethyl octadeca-9,12-dienoate) in an LNP formulation? A: Piperazine-bis(ethyl octadeca-9,12-dienoate) is an ionizable cationic lipid.[5][9][10] Its primary role is to electrostatically complex with the negatively charged therapeutic payload (like mRNA or siRNA) at an acidic formulation pH, forming the core of the nanoparticle. Upon cellular uptake into the endosome (which is also acidic), the lipid maintains its positive charge, allowing it to interact with and destabilize the endosomal membrane, facilitating the release of the payload into the cytoplasm.[2]

Q: How do I accurately measure encapsulation efficiency? A: For nucleic acid payloads, the most common method is a fluorescence-based quantification assay, such as the RiboGreen assay.[11] The protocol involves measuring the fluorescence of your LNP sample in two conditions: 1) intact, where only unencapsulated RNA is accessible to the dye, and 2) lysed (using a detergent like Triton X-100), where the LNP is disrupted and the total RNA is measured. The EE is then calculated from these two values. See Protocol 3 for a detailed guide. For small molecules, separation of the free drug from the LNPs (e.g., via size exclusion chromatography or dialysis) followed by quantification of the drug in the LNP fraction (e.g., by HPLC or UV-Vis spectroscopy) is standard.[12]

Q: What are the target physicochemical characteristics for a successful LNP formulation? A: While application-dependent, a typical high-quality LNP formulation will have the following characteristics:

• Particle Size: 60-120 nm. This range is optimal for avoiding rapid renal clearance and for promoting cellular uptake.[13]

• Polydispersity Index (PDI): < 0.2. A low PDI indicates a monodisperse, homogenous population of nanoparticles, which is critical for reproducible in vivo performance.[2]

• Zeta Potential: Near-neutral (-10 mV to +10 mV) at physiological pH. While the core is charged, the final particle should have a near-neutral surface charge to reduce immunogenicity and rapid clearance by serum proteins.[13]

Experimental Protocols

Protocol 1: Optimization of N/P Ratio for Nucleic Acid Encapsulation

Objective: To determine the optimal N/P ratio that yields the highest encapsulation efficiency.

Materials:

• Piperazine-bis(ethyl octadeca-9,12-dienoate) stock solution in ethanol.

• Other lipid components (DSPC, Cholesterol, PEG-lipid) stock solutions in ethanol.

• Nucleic acid payload (e.g., mRNA) stock solution of known concentration in RNase-free water.

• Formulation buffer (e.g., 50 mM Sodium Citrate, pH 4.0).

• Microfluidic mixing system.

• Dynamic Light Scattering (DLS) instrument.

• RNA quantification kit (e.g., Quant-iT RiboGreen).

Procedure:

• Calculate Moles of Nitrogen (N): Based on the concentration of your Piperazine-bis(ethyl octadeca-9,12-dienoate) stock, calculate the molar amount of nitrogen atoms per unit volume. Note: The piperazine ring contains two nitrogen atoms.

• Prepare Lipid Master Mix: Prepare a single organic phase master mix in ethanol containing all four lipid components at your desired molar ratio (e.g., 50/10/38.5/1.5), ensuring enough volume for all planned experiments.

• Prepare Aqueous Phase: For each N/P ratio to be tested (e.g., 3, 6, 10, 15), prepare a separate aqueous phase.

  • Keep the volume of the lipid phase constant for each run.

  • Calculate the required moles of phosphate for the target N/P ratio.

  • Based on your nucleic acid's length (number of bases) and concentration, calculate the volume needed to achieve this mole count.

  • Add the calculated volume of nucleic acid to the formulation buffer to reach the final volume required for your microfluidic run (e.g., to achieve a 3:1 FRR).

• LNP Formulation:

  • Set up the microfluidic system with the desired FRR (e.g., 3:1) and TFR (e.g., 12 mL/min).

  • Load the lipid master mix into the organic phase syringe and the prepared aqueous phase into the aqueous phase syringe.

  • Perform the formulation run for each N/P ratio.

  • Collect the nanoparticle suspension and allow it to incubate for 30 minutes at room temperature.

• Analysis:

  • For each sample, measure the particle size and PDI using DLS.

  • Measure the encapsulation efficiency using the RiboGreen assay as described in Protocol 3 .

• Data Interpretation: Create a table or plot comparing N/P ratio to EE (%), Size (nm), and PDI. Select the N/P ratio that provides the highest EE while maintaining an acceptable size and PDI.

Table 2: Example N/P Ratio Optimization Data

N/P Ratio	Encapsulation Efficiency (%)	Mean Particle Size (Z-avg, nm)	PDI
3:1	65.2%	110.5	0.25
6:1	92.8%	85.1	0.13
10:1	94.5%	88.3	0.12

| 15:1 | 93.1% | 95.7 | 0.18 |

In this example, an N/P ratio between 6:1 and 10:1 would be considered optimal.

Protocol 2: LNP Formulation using Microfluidics

Objective: To produce LNPs with consistent characteristics using a standardized microfluidic mixing protocol.

Procedure:

• Phase Preparation:

  • Organic Phase: In an appropriate glass vial, combine the required volumes of the ethanolic stock solutions of Piperazine-bis(ethyl octadeca-9,12-dienoate), DSPC, Cholesterol, and PEG-lipid to achieve your final, optimized molar ratio. Ensure the final lipid concentration is appropriate (e.g., 10-20 mg/mL).

  • Aqueous Phase: In an RNase-free tube, dilute your nucleic acid payload into the acidic formulation buffer (e.g., citrate buffer, pH 4.0) to the final concentration determined from your N/P optimization.

• System Setup:

  • Prime the microfluidic system pumps and tubing with ethanol and formulation buffer to remove any air bubbles.

  • Load the prepared organic and aqueous phases into their respective syringes.

  • Install the syringes onto the pump system.

• Formulation Run:

  • Set the desired flow rates for each pump to achieve the target FRR (e.g., 3:1 Aqueous:Organic) and TFR (e.g., 12 mL/min). For example, Aqueous Pump = 9 mL/min, Organic Pump = 3 mL/min.

  • Begin the pump flow and discard the initial ~200 µL of output to ensure the flow has stabilized.

  • Collect the desired volume of the LNP suspension into a sterile tube.

• Downstream Processing:

  • Immediately following collection, dilute the sample with a neutral buffer (e.g., PBS, pH 7.4) to reduce the ethanol concentration and stabilize the newly formed particles.

  • For buffer exchange and removal of free payload, perform dialysis or tangential flow filtration (TFF) against your final storage buffer (e.g., PBS, pH 7.4).

  • Sterile-filter the final LNP suspension through a 0.22 µm filter.

  • Store at 2-8°C.

Protocol 3: Measurement of Encapsulation Efficiency (RiboGreen Assay)

Objective: To quantify the percentage of RNA successfully encapsulated within the LNPs.

Procedure:

• Reagent Preparation:

  • Prepare a 1X TE buffer solution.

  • Prepare a 2% Triton X-100 solution in RNase-free water.

  • Prepare the RiboGreen working solution by diluting the stock concentrate (typically 1:200) in 1X TE buffer. Protect from light.

  • Prepare a standard curve of your specific RNA in 1X TE buffer.

• Sample Preparation (in triplicate):

  • On a 96-well black plate, set up two sets of wells for each LNP sample.

  • "Total RNA" wells: Add 10 µL of 2% Triton X-100 to each well. Then, add a volume of your LNP sample (e.g., 10 µL, diluted if necessary) and bring the total volume to 100 µL with TE buffer. Incubate for 10 minutes to ensure complete lysis.

  • "Free RNA" wells: Add 10 µL of TE buffer (without detergent) to each well. Add the same volume of your LNP sample and bring the total volume to 100 µL with TE buffer.

• Fluorescence Measurement:

  • Add 100 µL of the RiboGreen working solution to all wells (standards and samples).

  • Incubate for 5 minutes at room temperature, protected from light.

  • Read the fluorescence on a plate reader (Excitation: ~485 nm, Emission: ~525 nm).

• Calculation:

  • Use the standard curve to determine the concentration of RNA in both the "Total RNA" and "Free RNA" samples.

  • Calculate the Encapsulation Efficiency using the following formula: EE (%) = [(Total RNA) - (Free RNA)] / (Total RNA) * 100

References

• Inside Therapeutics. (2025).
• Barnett Technical Services. (n.d.).
• Hassett, K. J., et al. (2021). Optimization of Lipid Nanoparticle Formulations for mRNA Delivery in Vivo with Fractional Factorial and Definitive Screening Designs. Nano Letters.
• Bioprocess Online. (n.d.).
• Cheow, W. S., & Hadinoto, K. (2011). Factors affecting drug encapsulation and stability of lipid-polymer hybrid nanoparticles. Colloids and Surfaces B: Biointerfaces.
• ACS Publications. (n.d.). Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development.
• Al-Bahrani, M., et al. (2024). Optimization of Lipid-Based Nanoparticles Formulation Loaded with Biological Product Using A Novel Design Vortex Tube Reactor via Flow Chemistry. PubMed Central.
• Precision Nanosystems. (2025).
• SelectScience. (2022).
• NeoVac. (2025).
• MedChemExpress. (n.d.).
• Inside Therapeutics. (n.d.). A complete guide to understanding Lipid nanoparticles (LNP).
• MDPI. (2025).
• MedChemExpress. (n.d.).
• ResearchGate. (2013).
• ResearchGate. (2025). Very low encapsulation efficiency in liposomes: what could be going wrong and how to optimize?
• BioCat GmbH. (n.d.).
• Ohsawa, T., Miura, H., & Harada, K. (1985). Improvement of Encapsulation Efficiency of Water-Soluble Drugs in Liposomes Formed by the Freeze-Thawing Method. Chemical and Pharmaceutical Bulletin.

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• 1. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Engineering Lipid Nanoparticles for Enhanced Drug Encapsulation and Release: Current Status and Future Prospective , American Journal of Polymer Science and Technology, Science Publishing Group [sciencepublishinggroup.com]
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• 13. barnett-technical.com [barnett-technical.com]

Technical Support Center: Optimizing Piperazine-bis(ethyl octadeca-9,12-dienoate) LNP Stability and Storage

Welcome to the technical support center for lipid nanoparticle (LNP) formulations utilizing Piperazine-bis(ethyl octadeca-9,12-dienoate). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability and storage of these advanced delivery vehicles.

The unique structure of Piperazine-bis(ethyl octadeca-9,12-dienoate) imparts desirable characteristics for nucleic acid delivery, including a piperazine headgroup for efficient encapsulation and endosomal escape. However, its structure also contains features—specifically ester linkages and polyunsaturated linoleate tails—that present distinct challenges for long-term stability. This guide will help you understand and mitigate these challenges to ensure the robustness and reproducibility of your experiments.

Troubleshooting Guide: Common LNP Stability Issues

This section addresses specific experimental problems in a question-and-answer format, focusing on the underlying chemical and physical causes and providing actionable solutions.

Question 1: I'm observing a significant increase in LNP size and polydispersity (PDI) upon storage at 4°C for a few weeks. What is the likely cause and how can I fix it?

Answer:

An increase in particle size and PDI is a classic sign of colloidal instability, often due to particle aggregation or fusion. For LNPs formulated with Piperazine-bis(ethyl octadeca-9,12-dienoate), this can be triggered by the chemical degradation of the lipid itself.

Probable Causes & Mechanisms:

• Hydrolysis of Ester Bonds: The ethyl ester linkages in the lipid's hydrophobic tails are susceptible to hydrolysis, especially if the storage buffer pH is not optimal.[1] This reaction breaks down the lipid, altering the LNP surface charge and morphology, which can lead to aggregation. While ester bonds are often included to confer biodegradability, this comes at the cost of reduced chemical stability in aqueous environments.[][3]

• Oxidation of Linoleate Tails: The octadeca-9,12-dienoate (linoleate) tails are polyunsaturated, making them highly prone to oxidation.[4] Lipid oxidation can generate reactive byproducts, such as aldehydes, that can alter the lipid structure or even form adducts with your nucleic acid payload.[5] This degradation compromises the integrity of the LNP shell, leading to fusion and aggregation.[6]

Recommended Solutions:

• Buffer Optimization: The pH and composition of your storage buffer are critical.

  • pH Control: Maintain a slightly acidic to neutral pH (e.g., pH 6.0-7.4) to minimize the rate of ester hydrolysis.[7]

  • Buffer Selection: Consider using a histidine-based buffer. Histidine has been shown to mitigate oxidative degradation mechanisms, improving stability compared to standard phosphate-buffered saline (PBS) at room temperature.[6]

• Inert Atmosphere: Minimize exposure to oxygen during formulation and storage.

  • Use degassed buffers for formulation and dialysis.

  • Overlay the final LNP suspension with an inert gas like argon or nitrogen before sealing vials for storage.[8]

• Chelating Agents: Trace metal ions can catalyze lipid oxidation. If your buffer components are not of high purity, consider adding a small amount of a chelating agent like ethylenediaminetetraacetic acid (EDTA) to sequester these ions.

Experimental Protocol: Buffer Screening for LNP Stability

• Formulate a single, large batch of your Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs.

• After purification, divide the batch into several aliquots.

• Exchange the buffer in each aliquot to a different candidate buffer (e.g., PBS pH 7.4, Citrate buffer pH 6.0, Histidine-Sucrose buffer pH 6.5).

• Store all aliquots under identical temperature conditions (e.g., 4°C).

• At regular intervals (e.g., Day 0, Week 1, Week 2, Week 4), measure the particle size and PDI of each sample using Dynamic Light Scattering (DLS).

• Plot the change in size and PDI over time for each buffer to identify the optimal storage condition.

Question 2: My LNPs show good initial encapsulation efficiency, but it drops significantly after a single freeze-thaw cycle. Why is this happening?

Answer:

A drop in encapsulation efficiency indicates that the LNP structure has been compromised, leading to the leakage of your nucleic acid payload. This is a common issue when freezing LNPs without proper precautions.

Probable Causes & Mechanisms:

• Cryo-Aggregation: During freezing, the formation of ice crystals exerts mechanical stress on the nanoparticles.[8] This stress can fracture the lipid bilayer, causing LNPs to aggregate and release their contents upon thawing.

• Lipid Phase Separation: The extreme temperature change can induce phase separation of the different lipid components (ionizable lipid, helper lipid, cholesterol, PEG-lipid), disrupting the organized structure required to retain the payload.

Recommended Solutions:

• Incorporate Cryoprotectants: The addition of cryoprotectants is essential for protecting LNPs during freezing.[9]

  • Sugars: Sucrose and trehalose are the most commonly used and effective cryoprotectants. They form a glassy matrix during freezing, which immobilizes the LNPs and prevents the formation of large, damaging ice crystals.[9] A final concentration of 5-10% (w/v) is a good starting point.[10][11]

  • Mechanism: These sugars are thought to work via two main models: the "water replacement model," where they form hydrogen bonds with the lipid headgroups, and the "vitrification model," where they create a protective glassy state.[9]

Experimental Protocol: Optimizing Cryoprotectant Concentration

• Prepare your LNP formulation as usual.

• Before freezing, divide the batch and add a cryoprotectant (e.g., sucrose) to final concentrations of 0%, 5%, 10%, and 20% (w/v).[12]

• Flash-freeze the samples in liquid nitrogen and store them at -80°C overnight.

• Thaw the samples at room temperature.

• Measure key quality attributes:

  • Size and PDI: Use DLS to check for aggregation.

  • Encapsulation Efficiency: Use a fluorescence-based assay (e.g., RiboGreen) to quantify payload leakage.

• Compare the post-thaw results to the pre-freeze measurements to determine the lowest effective concentration of the cryoprotectant.

Frequently Asked Questions (FAQs)

Q: What is the primary degradation pathway for Piperazine-bis(ethyl octadeca-9,12-dienoate) and how can I monitor it?

A: The two primary degradation pathways are hydrolysis of the ester bonds and oxidation of the polyunsaturated tails.[1][4]

• Monitoring Hydrolysis: This can be tracked by measuring the concentration of the intact ionizable lipid over time using a quantitative analytical method like High-Performance Liquid Chromatography with Charged Aerosol Detection (HPLC-CAD) or Liquid Chromatography-Mass Spectrometry (LC/MS).[13][14] A decrease in the parent lipid peak and the appearance of degradation products would indicate hydrolysis.

• Monitoring Oxidation: Detecting lipid oxidation can be more complex. One approach is to use LC/MS to look for oxidized lipid species (e.g., the parent lipid +16 Da or +32 Da, corresponding to the addition of one or two oxygen atoms).[5] Specialized techniques like electron-activated dissociation (EAD) mass spectrometry can even pinpoint the exact site of oxidation.[15]

Q: What are the recommended storage conditions for my LNPs?

A: The optimal conditions depend on your desired storage duration.

Storage Duration	Recommended Temperature	Key Considerations
Short-term (Up to 1 month)	2°C to 8°C (Refrigerated)	Use an optimized, slightly acidic buffer (pH 6.0-7.0). Store in sealed vials with an inert gas overlay to minimize oxidation.[6][7]
Medium-term (1-6 months)	-20°C to -80°C (Frozen)	Cryoprotectants (e.g., 10% sucrose) are mandatory. Avoid repeated freeze-thaw cycles. Flash-freezing is preferred over slow freezing.[11]
Long-term (>6 months)	Lyophilized (Freeze-dried)	This offers the best stability by removing water, which is a reactant in hydrolysis.[16] Requires careful formulation with lyoprotectants (e.g., sucrose, trehalose) and optimization of the freeze-drying cycle.[12]

Q: Should I be concerned about the piperazine headgroup's stability?

A: Piperazine-based lipids have been shown to formulate into stable LNPs.[17][18] The piperazine core itself is generally stable. However, the tertiary amines within the piperazine structure can be susceptible to oxidation, which could potentially lead to the generation of reactive aldehyde impurities. This process has been noted in other ionizable lipids with tertiary amine headgroups.[19] While the primary concerns for this specific molecule remain ester hydrolysis and tail oxidation, careful control of oxygen exposure is a good practice to maintain the integrity of the entire lipid structure.

Q: Can I use antioxidants to improve the stability of my LNPs?

A: Yes, incorporating antioxidants into the LNP formulation can be an effective strategy to prevent the oxidation of the polyunsaturated lipid tails.[7] Lipophilic antioxidants like butylated hydroxytoluene (BHT) or tocopherols (Vitamin E) can be dissolved with the other lipids in the ethanol phase during LNP synthesis.[20] They integrate into the lipid core and act as radical scavengers, terminating the chain reactions of lipid peroxidation.

Visualizations and Workflows

Key Degradation Pathways

The diagram below illustrates the two main chemical instability pathways for Piperazine-bis(ethyl octadeca-9,12-dienoate).

Caption: LNP Degradation Pathways.

Workflow for Stability Assessment

This workflow outlines a comprehensive approach to evaluating the stability of your LNP formulation.

Caption: LNP Stability Study Workflow.

References

• Helix Biotech. (2024). How is Lipid Nanoparticle Stability Maintained in Storage? Helix Biotech. [Link]

• Patsnap. (2025). What Ensures Stability in mRNA Lipid Nanoparticle Systems. Patsnap Eureka. [Link]

• Singh, S., et al. (2025). Buffer optimization of siRNA-lipid nanoparticles mitigates lipid oxidation and RNA-lipid adduct formation. ResearchGate. [Link]

• Muramatsu, H., et al. (2022). Lyophilization provides long-term stability for a lipid nanoparticle-formulated, nucleoside-modified mRNA vaccine. Molecular Therapy, 30(5), 1941-1951. [Link]

• Ball, R. L., Bajaj, P., & Whitehead, K. A. (2017). Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization. International Journal of Nanomedicine, 12, 305–312. [Link]

• Zhang, Y., et al. (2021). Determination of lipid content and stability in lipid nanoparticles using ultra high-performance liquid chromatography in combination with a Corona Charged Aerosol Detector. Journal of Pharmaceutical and Biomedical Analysis, 199, 114044. [Link]

• Bioengineer.org. (2025). Optimized Buffers Reduce Oxidation in siRNA Nanoparticles. Bioengineer.org. [Link]

• Wang, Y., et al. (2025). Investigations Into the Influence of Ionizable Lipids on the Stability of Lipid Nanoparticle. Advanced Science. [Link]

• Tanaka, H., et al. (2024). Overcoming thermostability challenges in mRNA–lipid nanoparticle systems with piperidine-based ionizable lipids. Communications Chemistry, 7(1), 101. [Link]

• Paunovska, D., et al. (2022). Chemistry and Art of Developing Lipid Nanoparticles for Biologics Delivery: Focus on Development and Scale-Up. Pharmaceutics, 14(11), 2303. [Link]

• The Analytical Scientist. (2022). Overcoming Oxidation. The Analytical Scientist. [Link]

• Wilson, D. S., et al. (2023). Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome. Advanced Drug Delivery Reviews, 197, 114821. [Link]

• Feldman, J., et al. (2022). Piperazine-based lipids formulate into stable lipid nanoparticles (LNPs). ResearchGate. [Link]

• Hyperion Analytical. (n.d.). Lipid Nanoparticle Analysis | Accurate Insights with Envision NTA. Hyperion Analytical. [Link]

• S. H. Jang, et al. (2022). Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo. Nature Communications, 13(1), 4766. [Link]

• Curapath. (2025). Optimized Analytical Strategies for Superior Lipid Nanoparticle Formulations. Curapath. [Link]

• Inside Therapeutics. (2025). Ionizable lipids key role in novel RNA-lipid nanoparticle therapies. Inside Therapeutics. [Link]

• Kim, J., et al. (2023). Novel piperazine-based ionizable lipid nanoparticles allow the repeated dose of mRNA to fibrotic lungs with improved potency and safety. Bioengineering & Translational Medicine, 8(3), e10521. [Link]

• Al-Amin, M., & D'Souza, M. J. (2026). Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability. Pharmaceutics, 18(1), 1. [Link]

• Agilent Technologies. (2024). LC/MS Analysis of Lipid Composition in an mRNA LNP Formulation: A Stability Study. Agilent Technologies. [Link]

• Tanaka, H., et al. (2024). Ready-to-Use-Type Lyophilized Lipid Nanoparticle Formulation for the Postencapsulation of Messenger RNA. ResearchGate. [Link]

• Feldman, J., et al. (2022). Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo. Nature Communications. [Link]

• Ball, R. L., Bajaj, P., & Whitehead, K. A. (2017). Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization. International Journal of Nanomedicine. [Link]

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• Roy, B., et al. (2025). Spotlighting the criticality of lipid quality control through a mechanistic investigation of mRNA activity loss in lipid nanoparticles. ResearchGate. [Link]

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• Bio-Synthesis Inc. (2025). Lipids used for the formulation of lipid nanoparticles (LNPs). Bio-Synthesis Inc. [Link]

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• Google Patents. (2024). US20240148651A1 - LIPID NANOPARTICLES FOR DELIVERING mRNA VACCINES.

• Yan, Y., et al. (2023). Branched hydrophobic tails in lipid nanoparticles enhance mRNA delivery for cancer immunotherapy. Biomaterials, 301, 122279. [Link]

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Technical Support Center: Achieving Monodispersity in Piperazine-bis(ethyl octadeca-9,12-dienoate) LNP Formulations

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for Piperazine-bis(ethyl octadeca-9,12-dienoate) lipid nanoparticle (LNP) formulations. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions to help you minimize polydispersity and achieve uniform LNP populations in your experiments. As Senior Application Scientists, we combine established principles of LNP formulation with insights into the unique properties of novel cationic lipids like Piperazine-bis(ethyl octadeca-9,12-dienoate) to empower your research and development.

Understanding Polydispersity in LNP Formulations

The Polydispersity Index (PDI) is a critical quality attribute of LNP formulations, reflecting the heterogeneity of particle sizes in a sample. A lower PDI value (ideally < 0.2) indicates a more uniform and monodisperse population, which is crucial for consistent in vitro and in vivo performance, including cellular uptake, biodistribution, and therapeutic efficacy.[1] High PDI can arise from several factors during the LNP self-assembly process, including suboptimal lipid composition, inconsistent mixing, and inappropriate process parameters. This guide will walk you through a systematic approach to identify and resolve the root causes of high polydispersity in your Piperazine-bis(ethyl octadeca-9,12-dienoate) LNP formulations.

Troubleshooting Guide: High Polydispersity Index (PDI)

This section is structured in a question-and-answer format to directly address common issues encountered during LNP formulation that can lead to a high PDI.

Question 1: My PDI is consistently high (> 0.3). Where should I start my investigation?

A high PDI is often a multifactorial issue. We recommend a systematic approach, starting with the most common culprits: the formulation process and the lipid composition.

Initial Diagnostic Workflow:

Caption: Influence of lipid components on LNP PDI.

• Piperazine-bis(ethyl octadeca-9,12-dienoate): As the ionizable cationic lipid, its interaction with the nucleic acid cargo at acidic pH initiates the formation of the LNP core. [2]The structure of the ionizable lipid itself can influence the final particle morphology and stability. [3][4][5][6][7]* Helper Lipid (e.g., DOPE, DSPC): These phospholipids contribute to the structural integrity of the LNPs and can influence the efficiency of endosomal escape. The choice between a saturated (DSPC) or unsaturated (DOPE) helper lipid can affect the rigidity and phase behavior of the lipid bilayer, which can in turn impact polydispersity. [8]* Cholesterol: Acts as a "molecular glue," filling gaps between the other lipid components to stabilize the LNP structure and regulate membrane fluidity. [9]* PEG-Lipid: This component is critical for controlling LNP size and reducing PDI. The polyethylene glycol (PEG) chains form a hydrophilic corona on the LNP surface, which provides steric hindrance that limits particle growth during formation and prevents aggregation after formulation. [2][10] Troubleshooting with PEG-Lipid Content:

• Too Little PEG-Lipid (< 0.5 mol%): May result in insufficient steric shielding, leading to particle aggregation and a high PDI. [10]* Too Much PEG-Lipid (> 3 mol%): Can lead to the formation of smaller micelles instead of well-formed LNPs and may also hinder cellular uptake in some cases.

Recommendation: Systematically vary the molar percentage of the PEG-lipid in your formulation (e.g., 0.5%, 1.5%, 2.5%) while keeping the ratios of the other lipid components constant. This will help you identify the optimal PEG-lipid concentration for achieving a low PDI with your Piperazine-bis(ethyl octadeca-9,12-dienoate) formulation.

Question 4: Can post-formulation processing help to reduce the PDI of my LNPs?

Yes, post-formulation purification and processing steps can be effective in narrowing the size distribution of your LNP preparation.

• Size Exclusion Chromatography (SEC): This is a powerful technique for separating LNPs based on their size. By collecting the fractions corresponding to the desired particle size, you can effectively remove larger aggregates and smaller lipid fragments, resulting in a more monodisperse sample. [11]* Tangential Flow Filtration (TFF): TFF can be used for buffer exchange and to remove smaller impurities. While not as effective as SEC for fine-tuning size distribution, it can help to remove unincorporated lipids and nucleic acids, which can contribute to a higher PDI reading.

• Extrusion: Although less common for LNP formulations prepared by microfluidics, extrusion through polycarbonate membranes with defined pore sizes can be used to reduce the size and polydispersity of LNPs. This method is more typically applied to liposomes but can be adapted for LNPs if larger aggregates are a persistent issue. [12]

Frequently Asked Questions (FAQs)

Q1: What is the ideal PDI for in vivo applications? A1: For systemic drug delivery, a PDI below 0.2 is generally considered acceptable, with a value below 0.15 being ideal. A narrow size distribution is critical for predictable pharmacokinetics and biodistribution. [1] Q2: Can the type of nucleic acid cargo affect the PDI? A2: While some studies suggest that LNP size is not significantly affected by the size of the RNA cargo, the concentration and purity of the nucleic acid can play a role. [10]Aggregated or impure nucleic acid preparations can interfere with the self-assembly process. Always use high-quality, purified nucleic acids in your formulations.

Q3: My PDI is low immediately after formulation but increases upon storage. What could be the cause? A3: An increase in PDI over time indicates particle aggregation or fusion, suggesting a stability issue. This could be due to:

• Suboptimal PEG-Lipid Content: Insufficient steric shielding can lead to aggregation over time.

• Inappropriate Buffer Conditions: After formulation, LNPs are typically dialyzed into a neutral buffer (e.g., PBS, pH 7.4) for storage. [12]The ionic strength and pH of the storage buffer can impact LNP stability.

• Storage Temperature: LNPs are generally stored at 2-8°C. Freeze-thaw cycles can disrupt LNP integrity and cause aggregation, unless appropriate cryoprotectants are used. [13] Q4: What is the N/P ratio, and how does it affect LNP properties? A4: The N/P ratio is the molar ratio of the nitrogen atoms in the ionizable lipid (like Piperazine-bis(ethyl octadeca-9,12-dienoate)) to the phosphate groups in the nucleic acid backbone. [12]This ratio is critical for efficient encapsulation of the nucleic acid cargo. While it primarily influences encapsulation efficiency and surface charge, an excessively high or low N/P ratio can sometimes lead to the formation of unstable or aggregated particles, indirectly affecting the PDI. An N/P ratio of around 6 is common for many LNP formulations. [12] Q5: Are there any specific handling considerations for Piperazine-bis(ethyl octadeca-9,12-dienoate)? A5: As with most lipids, it is important to handle Piperazine-bis(ethyl octadeca-9,12-dienoate) under an inert atmosphere (e.g., argon or nitrogen) whenever possible to prevent oxidation of the unsaturated lipid tails. Store the lipid at the recommended temperature (typically -20°C) and protect it from light. When preparing stock solutions, ensure it is fully dissolved in a high-purity solvent like ethanol.

References

• Dahlman, J.E., et al. (2022). Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo. Nature Communications, 13(1), 4766. Available at: [Link]

• Inside Therapeutics. (2025). Optimization of lipid nanoparticle formulation. Available at: [Link]

• Li, L., et al. (2025). Piperazine-Derived Bisphosphonate-Based Ionizable Lipid Nanoparticles Enhance mRNA Delivery to the Bone Microenvironment. Angewandte Chemie International Edition, 64(3), e202415389. Available at: [Link]

• McKay, C.S., et al. (2014). Optimization of Lipid Nanoparticle Formulations for mRNA Delivery in Vivo with Fractional Factorial and Definitive Screening Designs. Nano Letters, 14(11), 6455-6462. Available at: [Link]

• Ni, H., et al. (2023). Piperazine-derived ionizable lipids for enhanced mRNA delivery and cancer immunotherapy. ProQuest. Available at: [Link]

• Helix Biotech. (n.d.). Exploring Lipid Nanoparticle Formulation Strategies: How To Make The Best LNPs. Available at: [Link]

• Nakagawa, S., et al. (2018). Development of the iLiNP Device: Fine Tuning the Lipid Nanoparticle Size within 10 nm for Drug Delivery. Analytical Chemistry, 90(11), 6689-6695. Available at: [Link]

• Berber, C.A., et al. (2023). Insights into mRNA lipid nanoparticle polydispersity and shape using quantitative solution biophysics. Structural Dynamics, 10(2), 024101. Available at: [Link]

• Al-Rawwash, M.A., et al. (2024). Optimization of Lipid-Based Nanoparticles Formulation Loaded with Biological Product Using A Novel Design Vortex Tube Reactor via Flow Chemistry. Pharmaceutics, 16(9), 1184. Available at: [Link]

• Tenchov, R., et al. (2022). The role of lipid components in lipid nanoparticles for vaccines and gene therapy. Journal of Controlled Release, 348, 95-108. Available at: [Link]

• Kim, M., et al. (2023). Novel piperazine-based ionizable lipid nanoparticles allow the repeated dose of mRNA to fibrotic lungs with improved potency and safety. Biomaterials, 298, 122137. Available at: [Link]

• Dahlman, J.E., et al. (2022). Piperazine-derived lipid nanoparticles deliver mRNA to immune cells in vivo. Nature Communications, 13(1), 4766. Available at: [Link]

• Kulkarni, J.A., et al. (2017). Understanding the formation mechanism of lipid nanoparticles in microfluidic devices with chaotic micromixers. Langmuir, 33(49), 13978-13986. Available at: [Link]

• ResearchGate. (n.d.). Effect of the flow rate ratio (FRR) on the production of lipid... Available at: [Link]

• ResearchGate. (n.d.). Formulation factors affecting the particle size, polydispersity index (PDI), and entrapment efficiency (EE) of nanoparticles. Available at: [Link]

• ResearchGate. (n.d.). The effect of lipid concentration on LNP size under different flow... Available at: [Link]

• Beck, J., et al. (2026). Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability. MDPI. Available at: [Link]

• Inside Therapeutics. (2025). LNP characterization guidelines: Size, PDI, Morphology. Available at: [Link]

• AIP Publishing. (2025). Insights into mRNA lipid nanoparticle polydispersity and shape using quantitative solution biophysics. Available at: [Link]

• ResearchGate. (2018). What are the factors that influence the polydispersity index of SLNs? Available at: [Link]

• Danaei, M., et al. (2018). Impact of Particle Size and Polydispersity Index on the Clinical Applications of Lipidic Nanocarrier Systems. Pharmaceutics, 10(2), 57. Available at: [Link]

• Hosseini, S.M.R., et al. (2016). The Impact of Variables on Particle Size of Solid Lipid Nanoparticles and Nanostructured Lipid Carriers; A Comparative Literature Review. Advanced Pharmaceutical Bulletin, 6(2), 143-151. Available at: [Link]

• Wilson, J.A., et al. (2017). Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization. International Journal of Nanomedicine, 12, 305-314. Available at: [Link]

• Inside Therapeutics. (2025). Fundamentals of microfluidic mixing for LNP synthesis. Available at: [Link]

• Proceedings.Science. (n.d.). Methods for reducing size and polydispersity index of polymeric vesicles – effect of magnetic stirring speed, time, and centrifugation. Available at: [Link]

• ResearchGate. (2022). How to reduce PDI of polymeric nanoparticles? Available at: [Link]

• McMillan, C., et al. (2024). Tailoring lipid nanoparticle dimensions through manufacturing processes. Journal of Materials Chemistry B, 12(40), 11466-11476. Available at: [Link]

• Maeki, M., et al. (2022). Microfluidic technologies and devices for lipid nanoparticle-based RNA delivery. Biochemical and Biophysical Research Communications, 633, 11-19. Available at: [Link]

• Roces, C.B., et al. (2020). Microfluidic Fabrication of Lipid Nanoparticles for the Delivery of Nucleic Acids. ACS Nano, 14(10), 12344-12362. Available at: [Link]

• uFluidix. (2025). Enhancing mRNA-LNP Production with Optimized Microfluidic Baffles. Available at: [Link]

• bioRxiv. (2025). Automated and parallelized microfluidic generation of large and precisely-defined lipid nanoparticle libraries. Available at: [Link]

• ResearchGate. (n.d.). Ready-to-Use-Type Lyophilized Lipid Nanoparticle Formulation for the Postencapsulation of Messenger RNA. Available at: [Link]

• Creative Biolabs. (n.d.). Piperazine-bis(ethyl octadeca-9,12-dienoate). Available at: [Link]

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Addressing cytotoxicity of Piperazine-bis(ethyl octadeca-9,12-dienoate) formulations

Welcome to the technical support center for Piperazine-bis(ethyl octadeca-9,12-dienoate) [PBED] and its associated lipid nanoparticle (LNP) formulations. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to in vitro cytotoxicity.

The unique structure of PBED, featuring a piperazine headgroup and linoleate-derived tails, positions it as a potent cationic lipid for nucleic acid delivery. However, this cationic nature, essential for complexing anionic cargo and facilitating endosomal escape, can also be a source of cellular toxicity.[1] This guide provides a structured approach to identifying the root cause of cytotoxicity and implementing effective mitigation strategies.

Section 1: Quick Troubleshooting & FAQs

This section addresses the most common issues encountered during initial experiments.

Question/Issue	Probable Cause(s)	Recommended Action(s)
High cytotoxicity observed across all concentrations.	1. Formulation Aggregation: LNPs may be aggregating in culture media, leading to rapid sedimentation and high local concentrations on the cell monolayer. 2. Endotoxin Contamination: Contamination from reagents or labware can induce a strong inflammatory response and cell death.[2] 3. Incorrect Dosing Calculation: Errors in calculating the final concentration of the PBED formulation.	1. Verify LNP Size in Media: Use Dynamic Light Scattering (DLS) to measure the size and polydispersity index (PDI) of your LNPs after dilution in your specific cell culture medium. An increasing size or PDI over time indicates aggregation. Consider pre-coating plates with serum or using serum-containing media to improve stability. 2. Perform LAL Assay: Test your final formulation for endotoxin levels using a Limulus Amebocyte Lysate (LAL) assay. 3. Double-Check Calculations: Review all dilution steps and stock concentrations.
Cell viability is high at 24 hours but drops significantly at 48 or 72 hours.	Delayed Apoptotic Response: The initial insult may trigger programmed cell death pathways that take longer to manifest. Cationic lipids can induce mitochondrial dysfunction, leading to apoptosis.[1]	1. Perform Apoptosis Assay: Use an Annexin V/Propidium Iodide (PI) assay to differentiate between early apoptotic, late apoptotic, and necrotic cells at multiple time points (e.g., 12, 24, 48 hours).[3] 2. Reduce Incubation Time: Determine if a shorter exposure to the formulation is sufficient for payload delivery while minimizing toxicity.
Results are inconsistent between experiments.	1. Batch-to-Batch Variability: Differences in LNP size, PDI, or encapsulation efficiency between formulation batches. 2. Inconsistent Cell Health/Density: Variations in cell passage number, seeding density, or confluence at the time of treatment.	1. Characterize Each Batch: Do not assume batches are identical. Measure size, PDI, and zeta potential for every new batch before use. 2. Standardize Cell Culture: Use cells within a consistent, low passage number range. Seed cells and allow them to adhere for a consistent period (e.g., 24 hours) to reach a target confluence (typically 70-80%) before adding formulations.
My blank LNPs (without payload) are also toxic.	Inherent Lipid Toxicity: The cytotoxicity is likely caused by the PBED lipid itself or another component of the formulation, not the cargo.	This is the core focus of this guide. Proceed to the In-Depth Troubleshooting Workflow in Section 2.

Section 2: In-Depth Troubleshooting Workflow

When initial checks do not resolve the cytotoxicity, a more systematic approach is required. This workflow is designed to help you diagnose and address the root cause of formulation-induced cell death.

Diagnostic Workflow for Unexpected Cytotoxicity

The following diagram outlines a logical progression for troubleshooting. Start at the top and proceed based on your experimental findings.

Caption: Troubleshooting workflow for LNP cytotoxicity.

Understanding the Mechanism: Necrosis vs. Apoptosis

Distinguishing the mode of cell death is critical for effective troubleshooting. Cationic lipids can induce both necrotic and apoptotic pathways.[1][4]

• Necrosis (Membrane Disruption): Often occurs at high concentrations where the positively charged LNPs disrupt the negatively charged cell membrane, causing rapid cell lysis.[4] This is characterized by the release of intracellular components.

  • Key Assay: Lactate Dehydrogenase (LDH) Assay. LDH is a stable cytosolic enzyme that is released into the culture medium upon loss of membrane integrity.[5][6]

• Apoptosis (Programmed Cell Death): A more controlled form of cell death often triggered by intracellular stress, such as mitochondrial dysfunction or activation of specific signaling pathways.

  • Key Assay: Annexin V & Propidium Iodide (PI) Staining. In early apoptosis, phosphatidylserine (PS) flips to the outer membrane leaflet and can be detected by fluorescently-labeled Annexin V.[7][8] PI is a nuclear stain that can only enter cells with compromised membranes, indicating late apoptosis or necrosis.[3]

The table below summarizes the interpretation of these key assays.

Assay Result	Viable Cells	Early Apoptosis	Late Apoptosis / Necrosis
Annexin V Staining	Negative	Positive	Positive
Propidium Iodide (PI) Staining	Negative	Negative	Positive
LDH Release in Supernatant	Low / Baseline	Low / Baseline	High

Section 3: Formulation & Experimental Optimization Strategies

If you have confirmed that the blank PBED formulation is the source of toxicity, the following strategies can be employed to mitigate these effects.

Modifying LNP Formulation Ratios

The molar ratio of the lipids in your formulation dramatically impacts its safety and efficacy. PBED is the cationic lipid, but other components are crucial.

Component	Role in Formulation	Strategy to Reduce Cytotoxicity	Rationale
PBED (Cationic Lipid)	Complexes with nucleic acid cargo; facilitates endosomal escape.	Decrease Molar %: Reduce the overall positive charge of the LNP.	A lower surface charge density reduces non-specific interactions with the cell membrane, which is a primary driver of necrotic toxicity.[9][10]
Helper Lipid (e.g., DOPE, DSPC)	Provides structural stability to the lipid bilayer.	Optimize Type & Ratio: Replace DOPE with a more rigid lipid like DSPC.	DOPE's conical shape can promote membrane fusion and disruption. A more cylindrical lipid like DSPC can create a more stable, less fusogenic particle, reducing membrane damage.
Cholesterol	Modulates bilayer fluidity and stability.[11]	Maintain or Slightly Increase Molar %: Typically kept around 35-45 mol%.	Cholesterol fills gaps between lipids, increasing particle stability and reducing the likelihood of lipid exchange with the cell membrane, which can be a toxic event.
PEG-Lipid	Provides a hydrophilic stealth layer, preventing aggregation and opsonization.	Increase Molar % (within limits): Increase from 1.5% to 2-3%.	A denser PEG shield can sterically hinder the interaction of the cationic PBED core with the cell membrane, directly reducing cytotoxicity.[11] However, too much PEG can inhibit cellular uptake and endosomal escape.

Optimizing the N:P Ratio

The N:P ratio represents the molar ratio of nitrogen atoms in the cationic lipid (from the piperazine headgroup of PBED) to the phosphate groups in the nucleic acid cargo.

• High N:P Ratio (e.g., >10:1): Ensures strong nucleic acid compaction and results in a highly positive surface charge (zeta potential). This is often good for initial binding to cells but is frequently associated with higher cytotoxicity.[1]

• Low N:P Ratio (e.g., 3:1 to 6:1): Results in a less positive or near-neutral particle. This can significantly reduce cytotoxicity but may compromise encapsulation efficiency and endosomal escape.

Recommendation: Perform a titration experiment to find the lowest N:P ratio that maintains acceptable payload delivery and biological effect.

Section 4: Detailed Experimental Protocols

Protocol: LDH Release Assay for Necrotic Cytotoxicity

This protocol measures the activity of LDH released from damaged cells into the supernatant.[5][12]

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere for 24 hours. Include wells for "untreated" (negative control) and "maximum LDH release" (positive control).

• Treatment: Treat cells with your PBED-LNP formulations at various concentrations. For the maximum release control, add a lysis buffer (e.g., 1% Triton X-100) 45 minutes before the endpoint.[9]

• Incubation: Incubate for the desired time period (e.g., 24, 48 hours).

• Sample Collection: Carefully collect 50 µL of supernatant from each well and transfer to a new flat-bottom 96-well plate.

• Reaction: Add 50 µL of the LDH assay reaction mixture (containing lactate, NAD+, and a tetrazolium salt) to each well.[13]

• Incubation: Incubate at room temperature for 30 minutes, protected from light.

• Measurement: Measure the absorbance at 490 nm using a plate reader.

• Calculation: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = 100 * (Sample_Abs - Untreated_Abs) / (Max_Release_Abs - Untreated_Abs)

Protocol: Annexin V/PI Staining for Apoptosis

This flow cytometry-based protocol distinguishes between viable, apoptotic, and necrotic cells.[14]

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with PBED-LNP formulations for the desired duration.

• Cell Harvesting: Collect both the floating cells (from the supernatant) and adherent cells (using trypsin). Combine them and centrifuge at 300 x g for 5 minutes.

• Washing: Wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin-binding buffer at a concentration of approximately 1 x 10^6 cells/mL.[8]

• Staining: Add 5 µL of FITC-conjugated Annexin V and 1 µL of Propidium Iodide (100 µg/mL working solution).[7]

• Incubation: Incubate for 15 minutes at room temperature in the dark.[8]

• Dilution: Add 400 µL of 1X Annexin-binding buffer to each tube.

• Analysis: Analyze the samples by flow cytometry within one hour.

  • Viable Cells: Annexin V-negative / PI-negative

  • Early Apoptotic Cells: Annexin V-positive / PI-negative

  • Late Apoptotic/Necrotic Cells: Annexin V-positive / PI-positive

Caption: Apoptosis detection via Annexin V/PI staining.

References

• 1. Correlation of the cytotoxic effects of cationic lipids with their headgroups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the principle of LDH assay? | AAT Bioquest [aatbio.com]
• 7. kumc.edu [kumc.edu]
• 8. bosterbio.com [bosterbio.com]
• 9. Cationic additives in nanosystems activate cytotoxicity and inflammatory response of human neutrophils: lipid nanoparticles versus polymeric nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Recent Advances in Lipid Nanoparticles and Their Safety Concerns for mRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantifying cell viability via LDH cytotoxicity assay protocol v1 [protocols.io]
• 13. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 14. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]

Impact of pH on Piperazine-bis(ethyl octadeca-9,12-dienoate) LNP performance

Prepared by: Senior Application Scientist, Advanced Drug Delivery Systems

Welcome to the technical support guide for researchers utilizing Piperazine-bis(ethyl octadeca-9,12-dienoate) in their lipid nanoparticle (LNP) formulations. This novel ionizable lipid, characterized by its piperazine-based headgroup, offers significant potential for enhancing the delivery of nucleic acid payloads such as mRNA and siRNA.[1][2]

The performance of these advanced LNPs is intrinsically linked to pH at every stage of their lifecycle—from formulation and storage to the ultimate delivery of their cargo within the target cell. This guide is designed to provide you with a mechanistic understanding of these pH-dependent processes, alongside practical, field-proven troubleshooting advice to help you overcome common challenges and optimize your experimental outcomes.

Section 1: The Critical Role of pH - A Mechanistic Overview

The functionality of an ionizable lipid like Piperazine-bis(ethyl octadeca-9,12-dienoate) is governed by its acid dissociation constant (pKa). The pKa is the pH at which the lipid is 50% protonated (positively charged) and 50% deprotonated (neutral). This pH-responsive charge switching is the engine that drives both efficient nucleic acid encapsulation and subsequent endosomal escape.[3]

The optimal pKa for an LNP system is typically in the range of 6.0-7.0.[4][5] This allows the LNP to remain largely neutral at physiological pH (~7.4), minimizing non-specific interactions and toxicity in circulation, while becoming potently cationic in the acidic environment of the endosome (pH 5.0-6.5).[6][] This protonation is the key trigger for membrane disruption and payload release into the cytoplasm.[8][9]

The diagram below illustrates the pH-dependent journey of a Piperazine-bis(ethyl octadeca-9,12-dienoate) LNP from synthesis to intracellular delivery.

Caption: The pH-dependent lifecycle of a piperazine-based LNP.

Section 2: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Formulation & Stability Issues

Q1: My LNP aggregation is high immediately after formulation. What are the likely causes?

A1: Immediate aggregation is typically a sign of instability during the nanoparticle formation process. The primary factor to investigate is the pH of your aqueous buffer.

• The "Why": During formulation via microfluidic mixing, the lipids dissolved in ethanol are rapidly mixed with an acidic aqueous buffer (typically pH 4.0) containing your nucleic acid payload.[10] This low pH is essential to protonate the piperazine headgroup, giving it a positive charge. This charge is critical for the electrostatic complexation with the negatively charged phosphate backbone of the mRNA/siRNA.[11]

• Troubleshooting Steps:

  • Verify Buffer pH: Ensure your aqueous buffer (e.g., citrate buffer) is precisely at the target pH (e.g., 4.0). A pH that is too high will result in incomplete protonation of the piperazine lipid, leading to poor and loose encapsulation and aggregation. A pH that is too low can sometimes lead to excessive surface charge, which can also cause instability.[12]

  • Check N/P Ratio: The N/P ratio, which is the molar ratio of nitrogen atoms in the ionizable lipid to phosphate groups in the nucleic acid, is critical. An excessively high N/P ratio can lead to a highly positive surface charge post-formulation, causing aggregation. Systematically evaluate a range of N/P ratios (e.g., 3:1 to 10:1) to find the optimal balance for your specific payload.[10]

  • Review Mixing Parameters: If using microfluidics, ensure the total flow rate (TFR) and flow rate ratio (FRR) are optimal. Inefficient mixing can lead to the formation of larger, less stable particles.[13]

Q2: My LNPs look fine after formulation but aggregate during storage at 4°C or after a freeze-thaw cycle. How can I improve stability?

A2: Delayed aggregation points to issues with the final buffer composition or storage conditions.

• The "Why": After formulation, LNPs are typically subjected to buffer exchange (e.g., dialysis) to raise the pH to a physiological level (e.g., pH 7.4 in PBS) and remove ethanol.[14] While some formulations are stable at neutral pH, the surface charge is minimal, and particles can be susceptible to aggregation over time.[15] Freeze-thaw cycles can be particularly disruptive, as ice crystal formation can physically stress the nanoparticles, forcing them together and causing aggregation.[15]

• Troubleshooting Steps:

  • Evaluate Storage Buffer pH: While convenient, storing at pH 7.4 may not be optimal for all formulations. Consider storing your LNPs in a slightly acidic buffer (e.g., pH 5.5-6.0). This can impart a slight positive surface charge, increasing electrostatic repulsion between particles and preventing aggregation. However, there is a trade-off, as very low pH can increase aggregation propensity.[16][17]

  • Incorporate Cryoprotectants: If you must freeze your LNPs, do so only after adding a cryoprotectant. Sucrose or trehalose at concentrations of 5-20% (w/v) are effective at preventing aggregation during freeze-thaw cycles by forming a protective glassy matrix.[15]

  • Confirm Ethanol Removal: Ensure that the dialysis or tangential flow filtration (TFF) process has adequately removed residual ethanol. Lingering ethanol can compromise the integrity of the lipid bilayer over time.[14]

Caption: Troubleshooting flowchart for LNP aggregation issues.

Performance & Characterization Issues

Q3: My encapsulation efficiency (EE) is below 85%. How can I improve it?

A3: Low EE is almost always a formulation issue, directly tied to the protonation state of the piperazine lipid.

• The "Why": High EE (>90%) is achieved when the positively charged ionizable lipid efficiently complexes and condenses the negatively charged nucleic acid into the core of the forming nanoparticle.[11] If the lipid is not sufficiently protonated, this interaction is weak, and much of the payload remains unencapsulated.

• Troubleshooting Steps:

  • Re-confirm Formulation pH: This is the most critical parameter. The aqueous phase must be acidic (pH 3.5-4.5) to ensure the piperazine moiety is protonated.[10] Use a calibrated pH meter.

  • Optimize N/P Ratio: A very low N/P ratio may not provide enough positive charges to encapsulate all the nucleic acid. Gradually increase the N/P ratio and measure the effect on EE.

  • Check RNA/DNA Integrity: Degraded nucleic acid fragments may not encapsulate as efficiently. Run your payload on a gel to confirm its integrity before formulation.[18]

Q4: My in vitro transfection efficiency is poor, even though my LNPs have good physical characteristics (size <150 nm, PDI <0.2, high EE). What's wrong?

A4: This classic problem often points to a failure in endosomal escape, which is directly related to the LNP's pKa.

• The "Why": An LNP can be successfully taken up by a cell but remain trapped in the endosome. If the LNP's pKa is too low (e.g., <5.5), the endosomal environment (pH 5.0-6.5) will not be acidic enough to sufficiently protonate the piperazine lipid.[3] Without this strong positive charge, the LNP cannot effectively interact with and disrupt the endosomal membrane to release its cargo.[6][8]

• Troubleshooting Steps:

  • Measure the LNP's pKa: This is a critical quality attribute that you must determine experimentally (see Protocol 4). If the pKa is not in the optimal 6.0-7.0 range, the formulation needs adjustment.

  • Adjust Lipid Ratios: The apparent pKa of the LNP is an emergent property of all its components. Altering the molar ratio of the Piperazine-bis(ethyl octadeca-9,12-dienoate) or the other helper lipids (e.g., DOPE, cholesterol) can shift the pKa. Systematically vary the molar percentage of the ionizable lipid and re-measure the pKa.[4]

  • Consider Helper Lipid Choice: Helper lipids like DOPE are known to adopt non-bilayer structures (inverted hexagonal) under acidic conditions, which is thought to aid in endosomal membrane fusion and cargo release.[19][20] Ensure you are using a suitable helper lipid.

Table 1: Target Physicochemical Parameters for Optimal LNP Performance

Parameter	Target Value	Measurement Technique	Common Issues if Off-Target
Size (Z-average)	80 - 150 nm	Dynamic Light Scattering (DLS)	Altered biodistribution, potential immunogenicity
Polydispersity (PDI)	< 0.2	Dynamic Light Scattering (DLS)	Inconsistent performance, aggregation
Zeta Potential	Near-neutral at pH 7.4	Electrophoretic Light Scattering	Aggregation (if too neutral), toxicity (if too positive)
Encapsulation Eff.	> 90%	RiboGreen Assay	Low potency, wasted payload
Apparent pKa	6.0 - 7.0	TNS Fluorescence Assay	Poor endosomal escape, low transfection efficiency

Section 3: Frequently Asked Questions (FAQs)

Q: What is the exact chemical structure of Piperazine-bis(ethyl octadeca-9,12-dienoate)? A: This lipid features a central piperazine ring, which contains two ionizable nitrogen atoms. This headgroup is connected via ethyl ester linkages to two C18 fatty acid tails, specifically linoleic acid tails (octadeca-9,12-dienoate), which are unsaturated.[21][22] The presence of two nitrogen atoms in the piperazine core is a key structural feature influencing its pKa and delivery efficiency.[23][24]

Q: How does the pKa of the piperazine lipid itself relate to the apparent pKa of the final LNP? A: The pKa of the free lipid in solution will be different from the "apparent pKa" of the assembled LNP. The apparent pKa is a collective property of the nanoparticle's microenvironment.[3] Factors like the packing of lipids, the presence of other components like cholesterol and PEG-lipids, and the surface-to-core charge distribution all influence the protonation behavior of the piperazine headgroups, resulting in a unique apparent pKa for the entire particle.[5][25] This is why you must measure the pKa of the final formulated LNP, not just the raw lipid.

Q: Can I use a different buffer system for formulation instead of citrate? A: Yes, but with caution. Acetate buffers are also commonly used. The key requirement is that the buffer has strong buffering capacity in the desired pH range (3.5-4.5). It is crucial to ensure that the chosen buffer does not interact adversely with your lipid components or nucleic acid payload. If you switch buffers, you must re-validate your formulation process.

Section 4: Key Experimental Protocols

Protocol 1: LNP Formulation using Microfluidic Mixing

This protocol describes a standard method for producing LNPs with consistent size and high encapsulation efficiency.

• Preparation of Solutions:

  • Lipid Phase (Organic): Prepare a stock solution of Piperazine-bis(ethyl octadeca-9,12-dienoate), DSPC, Cholesterol, and DMG-PEG 2000 in 100% ethanol at the desired molar ratio (e.g., 50:10:38.5:1.5).

  • Aqueous Phase: Prepare your mRNA or siRNA payload in a 50 mM citrate buffer, adjusted to pH 4.0.

• System Setup:

  • Prime a microfluidic mixing system (e.g., from Precision NanoSystems) with ethanol and then with the aqueous buffer according to the manufacturer's instructions.

• Mixing:

  • Load the lipid phase and aqueous phase into separate syringes.

  • Set the Total Flow Rate (TFR) typically between 2-12 mL/min and the Flow Rate Ratio (FRR) of aqueous to organic phase (e.g., 3:1).

  • Initiate mixing. The first few microliters should be directed to waste to ensure stable flow before collecting the product.

• Purification:

  • Immediately after formulation, dialyze the LNP suspension against 1x PBS (pH 7.4) for at least 6 hours, or overnight, at 4°C using a dialysis cassette (e.g., 10 kDa MWCO) to remove ethanol and raise the pH.[18]

• Sterilization & Storage:

  • Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

  • Store at 4°C for short-term use or at -80°C after adding a cryoprotectant for long-term storage.

Protocol 2: Determination of mRNA Encapsulation Efficiency (RiboGreen Assay)

This assay quantifies the amount of nucleic acid protected inside the LNP versus the total amount.[13]

• Reagent Preparation:

  • Prepare a 1x TE buffer (10 mM Tris, 1 mM EDTA, pH 7.5).

  • Prepare a 2% Triton X-100 solution in 1x TE buffer.

  • Dilute the Quant-iT RiboGreen reagent 1:200 in 1x TE buffer (protect from light).

  • Prepare a standard curve of your specific mRNA/siRNA in 1x TE buffer.

• Sample Preparation (in a 96-well plate):

  • For Total RNA: Dilute your LNP sample in the 2% Triton X-100 solution to a suitable concentration. The detergent will lyse the LNPs. Incubate for 10 minutes.

  • For Free (Unencapsulated) RNA: Dilute the same LNP sample to the same concentration in 1x TE buffer without detergent.

• Measurement:

  • Add the diluted RiboGreen reagent to all wells (standards and samples).

  • Incubate for 5 minutes, protected from light.

  • Measure fluorescence using a plate reader (Excitation ~485 nm, Emission ~525 nm).

• Calculation:

  • Use the standard curve to determine the RNA concentration in both the lysed (Total RNA) and intact (Free RNA) samples.

  • Calculate Encapsulation Efficiency (%) = [(Total RNA - Free RNA) / Total RNA] * 100.[26]

Protocol 3: pKa Determination of LNPs (TNS Assay)

This assay uses the fluorescent probe 2-(p-toluidino)-6-naphthalenesulfonic acid (TNS), which fluoresces when it enters a hydrophobic environment, such as a protonated LNP surface.[4][13]

• Buffer Preparation:

  • Prepare a series of buffers covering a wide pH range (e.g., from pH 3.0 to 9.0) with overlapping buffering capacities (e.g., citrate, phosphate, borate).

• Sample Preparation:

  • In a 96-well plate, add a fixed amount of your LNP formulation to each well.

  • Add the different pH buffers to the wells to achieve the final target pH values.

  • Add a stock solution of TNS to each well to a final concentration of ~1-5 µM.

• Measurement:

  • Incubate the plate for 5-10 minutes at room temperature.

  • Measure the fluorescence intensity (Excitation ~321 nm, Emission ~445 nm).

• Analysis:

  • Plot the fluorescence intensity as a function of pH.

  • The data should produce a sigmoidal curve. Fit this curve to a four-parameter logistic equation.

  • The pKa is the pH value at which the fluorescence is 50% of the maximum fluorescence.[13]

References

• 1. researchgate.net [researchgate.net]
• 2. Novel piperazine‐based ionizable lipid nanoparticles allow the repeated dose of mRNA to fibrotic lungs with improved potency and safety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pKa of Lipids in Drug Delivery | BroadPharm [broadpharm.com]
• 4. Ionization and structural properties of mRNA lipid nanoparticles influence expression in intramuscular and intravascular administration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of lipid nanoparticle formulation - Inside Therapeutics [insidetx.com]
• 11. Lipid nanoparticles: a complete guide to understanding LNP -Inside Therapeutics [insidetx.com]
• 12. benchchem.com [benchchem.com]
• 13. mitchell-lab.seas.upenn.edu [mitchell-lab.seas.upenn.edu]
• 14. susupport.com [susupport.com]
• 15. Achieving long-term stability of lipid nanoparticles: examining the effect of pH, temperature, and lyophilization - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pH-Dependent Phase Behavior and Stability of Cationic Lipid-mRNA Nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. pubs.acs.org [pubs.acs.org]
• 20. Analytical Characterization of Heterogeneities in mRNA-Lipid Nanoparticles Using Sucrose Density Gradient Ultracentrifugation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. medchemexpress.com [medchemexpress.com]
• 22. alfachemic.com [alfachemic.com]
• 23. Piperazine-Derived Bisphosphonate-Based Ionizable Lipid Nanoparticles Enhance mRNA Delivery to the Bone Microenvironment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Table 3 from pKa Values of Some Piperazines at (298, 303, 313, and 323) K | Semantic Scholar [semanticscholar.org]
• 25. biorxiv.org [biorxiv.org]
• 26. sciex.com [sciex.com]

Strategies to enhance endosomal escape of Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs

Welcome to the technical support guide for enhancing the endosomal escape of Lipid Nanoparticles (LNPs) formulated with the ionizable lipid Piperazine-bis(ethyl octadeca-9,12-dienoate). This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide actionable strategies for improving the cytosolic delivery of nucleic acid payloads. Our goal is to synthesize established principles of LNP biology with practical, field-tested advice to accelerate your research.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of endosomal escape for LNPs containing a piperazine-based ionizable lipid?

The primary mechanism is pH-dependent membrane disruption. After cellular uptake via endocytosis, the LNP is trafficked into endosomes.[1][2] As the endosome matures, its internal pH drops from neutral (~7.4) to acidic (pH 5.0–6.5).[] The piperazine moiety of the ionizable lipid has an apparent pKa that falls within this range.[4][5]

This acidic environment protonates the amine groups on the piperazine headgroup, causing the LNP to switch from a neutral or slightly negative charge to a net positive charge. This charge switch facilitates electrostatic interactions with negatively charged anionic lipids (e.g., phosphatidylserine) present on the inner leaflet of the endosomal membrane.[4][6] This interaction, combined with the cone-like shape of the protonated ionizable lipid, disrupts the endosomal membrane's integrity. It is theorized to trigger a transition from a stable lipid bilayer to a non-lamellar, inverted hexagonal (HII) phase, ultimately leading to membrane fusion, pore formation, and the release of the nucleic acid payload into the cytoplasm.[2][4][7]

Q2: Why is the apparent pKa of the ionizable lipid so critical for endosomal escape?

The apparent pKa is arguably the most critical parameter for an ionizable lipid's function.[5][8] An optimal pKa, typically between 6.2 and 6.7, creates a delicate balance:

• Low Systemic Toxicity: At the physiological pH of blood (~7.4), the lipid remains largely neutral, preventing significant positive charge that could lead to toxicity and rapid clearance.[8]

• Potent Endosomal Escape: The pKa is low enough to ensure neutrality in circulation but high enough to trigger rapid and efficient protonation within the acidifying endosome, initiating the membrane disruption process.[4][5]

LNPs formulated with lipids whose pKa is too high will be positively charged at neutral pH, leading to toxicity. If the pKa is too low, they will not become sufficiently protonated in the endosome, resulting in poor endosomal escape and entrapment in the endo-lysosomal pathway.[5]

Q3: Besides the ionizable lipid, which other LNP components influence endosomal escape?

All LNP components act synergistically to determine the particle's ultimate efficacy.[9]

• Helper Phospholipids: These lipids, such as DSPC or DOPE, contribute to the structural integrity of the LNP.[10] Replacing a saturated, cylindrical-shaped lipid like DSPC with an unsaturated, cone-shaped lipid like DOPE can promote the formation of non-lamellar structures, which enhances fusion with the endosomal membrane.[7][11]

• Cholesterol and its Analogs: Cholesterol provides stability and modulates membrane fluidity.[9][12] Substituting cholesterol with certain phytosterols, such as β-sitosterol, has been shown to dramatically increase endosomal perturbation events and subsequent mRNA expression, likely by altering the fusogenic properties of the LNP.[1][13]

• PEG-Lipids: Polyethylene glycol (PEG) lipids provide a steric barrier that prevents aggregation and reduces opsonization, prolonging circulation time.[14] However, this "stealth" layer can also hinder cellular uptake and interfere with the interaction between the LNP and the endosomal membrane.[11][14] The choice of the PEG-lipid's anchor chain length and its molar concentration are critical optimization parameters.[10]

Troubleshooting Guide: Low Transfection Efficiency

Low functional output (e.g., poor protein expression or gene silencing) is a common issue. It is critical to determine if the root cause is poor cellular uptake or inefficient endosomal escape.

Diagram: General Troubleshooting Workflow

This workflow provides a logical path to diagnose and solve issues related to low LNP efficacy.

Caption: A logical workflow for troubleshooting low LNP-mediated transfection efficiency.

Problem: My transfection efficiency is low, but I'm unsure if it's an uptake or escape problem.

Recommended Action: Perform a co-localization and endosomal escape assay.

This involves two key experiments: quantifying LNP internalization and directly visualizing endosomal membrane rupture.

Protocol 1: Cellular Uptake Quantification via Flow Cytometry

• Preparation: Synthesize your Piperazine-bis(ethyl octadeca-9,12-dienoate) LNPs, incorporating a fluorescent lipid label (e.g., DiI or a similar lipophilic dye) at a low molar ratio (e.g., 0.2 mol%).

• Cell Treatment: Plate your target cells and allow them to adhere overnight. Treat the cells with the fluorescently labeled LNPs at your desired concentration for a relevant time course (e.g., 2, 4, and 8 hours).

• Sample Preparation: At each time point, wash the cells thoroughly with PBS to remove non-internalized LNPs. Detach the cells using a gentle enzyme (e.g., TrypLE).

• Analysis: Analyze the cell suspension using a flow cytometer. The geometric mean fluorescence intensity (MFI) in the appropriate channel will provide a quantitative measure of LNP uptake.

Protocol 2: Galectin-8 Endosomal Escape Assay

The Galectin-8 (or Galectin-9) reporter assay is a gold standard for visualizing endosomal rupture.[1][13] Galectin-8 is a cytosolic protein that binds to glycans exposed on the inner leaflet of the endosomal membrane. Upon membrane damage, cytosolic Gal8-GFP can access the endosomal lumen, appearing as distinct fluorescent puncta.

• Cell Line: Use a cell line stably expressing a Galectin-8-GFP fusion protein. If one is not available, transient transfection is an alternative.

• Live-Cell Imaging: Plate the Gal8-GFP cells in a glass-bottom imaging dish.

• Treatment & Imaging: Add your LNPs (which can be co-labeled with a red fluorescent dye for visualization) to the cells. Begin imaging immediately using a confocal or high-content imaging system equipped with a live-cell incubation chamber.

• Data Acquisition: Acquire images every 5-10 minutes for several hours. Look for the formation of green (Gal8-GFP) puncta that co-localize with or appear adjacent to your red-labeled LNPs.

• Quantification: The number of Gal8-GFP puncta per cell serves as a direct, quantitative measure of endosomal escape events. A 10-fold increase in detectable events was observed when substituting cholesterol with β-sitosterol in one study, highlighting the sensitivity of this assay.[1][13]

Problem: Cellular uptake is high, but functional protein expression is still poor. The Galectin-8 assay confirms inefficient endosomal escape.

Recommended Action: Systematically optimize the LNP formulation by modifying the helper lipids.

The composition of your LNP is a critical determinant of its fusogenic potential.[6][10] Small changes can lead to significant improvements in endosomal escape.

Diagram: Mechanism of Endosomal Escape

This diagram illustrates the key molecular events leading to payload release.

Caption: The pH-triggered mechanism of LNP-mediated endosomal escape.

Optimization Strategies:

Focus on lipids known to promote membrane fusion and destabilization. A systematic approach, such as a Design of Experiments (DoE), is highly recommended.

Table 1: LNP Formulation Parameters for Enhancing Endosomal Escape

Component	Parameter to Optimize	Typical Starting Point (Molar Ratio)	Rationale for Enhancement	Key References
Helper Phospholipid	Structure (Saturated vs. Unsaturated)	10% DSPC	Replace DSPC (saturated) with DOPE (unsaturated). DOPE's cone shape promotes the formation of non-bilayer hexagonal (HII) phases, which are intermediates in membrane fusion.	[7][11]
Sterol Component	Structure (Cholesterol vs. Analog)	38.5% Cholesterol	Substitute Cholesterol with β-sitosterol or other phytosterols. These analogs can increase membrane disorder and fusogenicity, significantly boosting endosomal escape.	[1][13]
PEG-Lipid	Acyl Chain Length & Molar %	1.5% DSPE-PEG2k	Switch to a PEG-lipid with a shorter acyl chain (e.g., DMG-PEG2k). This accelerates the "shedding" of the PEG shield post-internalization, unmasking the LNP for endosomal interaction. Titrate molar % between 0.5-2.0%.	[10][14]

| Ionizable Lipid | Molar % | 50% Piperazine-bis(ethyl octadeca-9,12-dienoate) | While the structure is fixed, fine-tuning the molar ratio relative to the other components can impact the overall charge density and fusogenicity upon protonation. Titrate between 40-55%. |[4][5] |

Problem: I've optimized my formulation, but now I'm observing increased cytotoxicity.

Recommended Action: Verify LNP charge at physiological pH and perform a dose-response analysis.

Enhanced fusogenicity can sometimes correlate with increased toxicity if not properly controlled.

Table 2: Troubleshooting Common Issues Post-Optimization

Observed Problem	Potential Cause	Recommended Action & Verification
High Cytotoxicity	Excessive Positive Charge: The optimized formulation may have a net positive surface charge at physiological pH (7.4), leading to non-specific membrane disruption.	Measure Zeta Potential: Analyze your LNP formulation at pH 7.4. The zeta potential should be near neutral or slightly negative. If it is positive, consider slightly decreasing the molar ratio of the ionizable lipid.
	High LNP Concentration: The new formulation may be much more potent, meaning your standard dose is now in a toxic range.	Perform a Dose-Response Curve: Test a wide range of LNP concentrations (e.g., using a CCK-8 or similar viability assay) to determine the EC50 (effective concentration) and CC50 (cytotoxic concentration) and calculate the therapeutic window.
Inconsistent Results	LNP Stability/Aggregation: The new formulation may be less colloidally stable, leading to aggregation over time.	Monitor Particle Size & PDI: Use Dynamic Light Scattering (DLS) to measure the size and polydispersity index (PDI) of your LNPs immediately after formulation and after storage (e.g., 24h at 4°C). An increasing size or PDI > 0.2 suggests instability.

| Low Transfection in a New Cell Type | Different Uptake Pathways: LNP uptake mechanisms can be cell-type dependent. | Re-validate Uptake: Repeat the cellular uptake quantification (Protocol 1) in the new cell line. Some cell types may rely more heavily on specific opsonins (serum proteins) for efficient uptake. |

By methodically diagnosing bottlenecks and systematically optimizing your LNP formulation, you can significantly enhance endosomal escape and achieve robust cytosolic delivery of your Piperazine-bis(ethyl octadeca-9,12-dienoate) LNP system.

References

• Endosomal Escape: A Critical Challenge in LNP-Mediated Therapeutics. (2025). Precision NanoSystems. [Link]

• Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy. (2024). MDPI. [Link]

• Strategies to enhance the endosomal escape of LNP by optimizing other lipids and adding auxiliaries. (2024). ResearchGate. [Link]

• The role of helper lipids in lipid nanoparticles (LNPs) designed for oligonucleotide delivery. (2016). Advanced Drug Delivery Reviews. [Link]

• The role of helper lipids in lipid nanoparticles (LNPs) designed for oligonucleotide delivery. (2024). ScienceDirect. [Link]

• Illuminating endosomal escape of polymorphic lipid nanoparticles that boost mRNA delivery. (2020). Nature Communications. [Link]

• Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy. (2024). National Center for Biotechnology Information. [Link]

• PEGylated Lipid Nanoparticle Formulations: Immunological Safety and Efficiency Perspective. (2022). ACS Publications. [Link]

• Improving endosomal escape of lipid nanoparticles. (n.d.). Phospholipid Research Center. [Link]

• PEGylation-Dependent Cell Uptake of Lipid Nanoparticles Revealed by Spatiotemporal Correlation Spectroscopy. (2023). National Center for Biotechnology Information. [Link]

• Mechanism of pH-sensitive Amphiphilic Endosomal Escape of Ionizable Lipid Nanoparticles for Cytosolic Nucleic Acid Delivery. (2023). ResearchGate. [Link]

• Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome. (2023). Advanced Drug Delivery Reviews. [Link]

• Illuminating endosomal escape of polymorphic lipid nanoparticles that boost mRNA delivery. (2020). National Center for Biotechnology Information. [Link]

• PEGylated lipids in lipid nanoparticle delivery dynamics and therapeutic innovation. (2024). National Center for Biotechnology Information. [Link]

• The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA. (2022). National Center for Biotechnology Information. [Link]

• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape. (2023). ResearchGate. [Link]

• Calculating Apparent pKa Values of Ionizable Lipids in Lipid Nanoparticles. (2023). ACS Publications. [Link]

• Endosomal escape: A bottleneck for LNP-mediated therapeutics. (2024). ResearchGate. [Link]

• Endosomal escape: A bottleneck for LNP-mediated therapeutics. (2024). National Center for Biotechnology Information. [Link]

• Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm. (2022). National Center for Biotechnology Information. [Link]

• Endosomal escape of delivered mRNA from endosomal recycling tubules visualized at the nanoscale. (2021). Journal of Cell Biology. [Link]

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. Endosomal escape: A bottleneck for LNP-mediated therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Breaking the final barrier: Evolution of cationic and ionizable lipid structure in lipid nanoparticles to escape the endosome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Importance of Apparent pKa in the Development of Nanoparticles Encapsulating siRNA and mRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Endo/Lysosomal-Escapable Lipid Nanoparticle Platforms for Enhancing mRNA Delivery in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Endosomal Escape: Key Challenge in LNP Therapeutics - Inside Therapeutics [insidetx.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. The role of helper lipids in lipid nanoparticles (LNPs) designed for oligonucleotide delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Illuminating endosomal escape of polymorphic lipid nanoparticles that boost mRNA delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Technical Support Center: Piperazine-bis(ethyl octadeca-9,12-dienoate) Purification

Welcome to the technical support center for the purification of Piperazine-bis(ethyl octadeca-9,12-dienoate). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this novel cationic lipid. Drawing from established principles in ester and amine chemistry, this document provides in-depth troubleshooting guides and frequently asked questions to streamline your purification workflows.

Understanding the Molecule and Its Challenges

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a cationic lipid with a unique structure comprising a central piperazine ring linked to two ethyl octadeca-9,12-dienoate chains.[1][2][3][4][5] This structure, while promising for applications such as lipid nanoparticle formulation, presents a distinct set of purification challenges stemming from the physicochemical properties of both the piperazine core and the long, unsaturated fatty acid ester chains.

The primary challenges include:

• High Polarity and Basicity of the Piperazine Core: The two nitrogen atoms in the piperazine ring make the molecule basic and highly polar, leading to potential issues with solubility and chromatographic separation.[6]

• Hygroscopicity: Piperazine and its derivatives are known to readily absorb moisture, which can complicate accurate measurements and handling.[6]

• Formation of Salts and Hydrates: The basic nature of piperazine allows for the formation of salts and hydrates, which can lead to inconsistencies in the isolated material.[6][7][8]

• Presence of Structurally Similar Impurities: The synthesis, likely a variation of the Fischer esterification or a related process, can result in a mixture of the desired product, mono-substituted piperazine, and unreacted starting materials like linoleic acid derivatives.[9][10]

• Oxidation of Unsaturated Chains: The octadeca-9,12-dienoate (linoleate) chains contain double bonds that are susceptible to oxidation, leading to the formation of peroxide and other degradation products.

This guide will provide systematic approaches to address these challenges.

Troubleshooting Guides

Issue 1: Low Purity After Initial Synthesis and Work-up

Symptom: NMR or LC-MS analysis of the crude product shows significant amounts of starting materials (e.g., piperazine, linoleic acid/ester) and a potential mono-substituted intermediate.

Cause: The esterification reaction is often an equilibrium process, which can result in an incomplete reaction.[10][11] Standard aqueous work-ups may not efficiently remove all unreacted starting materials, especially the long-chain fatty acids.

Solution: Multi-Step Purification Workflow

A combination of liquid-liquid extraction followed by column chromatography is a robust strategy for purifying Piperazine-bis(ethyl octadeca-9,12-dienoate).

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate or dichloromethane.

• Acid Wash: Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl). This will protonate the basic piperazine-containing compounds, including the desired product and any unreacted piperazine or mono-substituted intermediate, drawing them into the aqueous layer. The unreacted linoleic acid will remain in the organic layer.

• Separation: Separate the aqueous and organic layers. The organic layer containing the fatty acid impurity can be discarded.

• Basification and Re-extraction: Basify the aqueous layer with a base like sodium bicarbonate or sodium hydroxide until the pH is >10. This deprotonates the piperazine compounds, making them less water-soluble.[12][13]

• Product Extraction: Extract the aqueous layer multiple times with a fresh organic solvent (e.g., ethyl acetate) to recover the purified product mixture (desired product and piperazine-based impurities).

• Drying and Concentration: Combine the organic extracts, dry over an anhydrous salt like sodium sulfate, filter, and concentrate under reduced pressure.

This acid-base extraction technique effectively separates the basic product from acidic and neutral impurities.[11][12][13]

Sources

• 1. 2832061-33-1|Piperazine-1,4-diylbis(ethane-2,1-diyl) (9E,9'E,12E,12'E)-bis(octadeca-9,12-dienoate)|BLD Pharm [bldpharm.com]
• 2. targetmol.cn [targetmol.cn]
• 3. alfachemic.com [alfachemic.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Piperazine-bis(ethyl octadeca-9,12-dienoate) - Creative Biolabs [creative-biolabs.com]
• 6. benchchem.com [benchchem.com]
• 7. US2919275A - Purification of piperazine - Google Patents [patents.google.com]
• 8. US3481933A - Recovery and purification of piperazine - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. benchchem.com [benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Video: Extraction - Concept [jove.com]

Reference Data & Comparative Studies

Topic: Piperazine-bis(ethyl octadeca-9,12-dienoate) vs. DLin-MC3-DMA: A Comparative Study for Advanced Nucleic Acid Delivery

An In-Depth Comparative Guide for Senior Researchers

The clinical translation of nucleic acid therapeutics, from siRNA to mRNA vaccines, has been fundamentally enabled by advances in lipid nanoparticle (LNP) delivery systems. At the heart of these formulations lies the ionizable cationic lipid, a component meticulously engineered to navigate the complex journey from administration to intracellular payload release. DLin-MC3-DMA (MC3) has long been the gold standard in this field, validated by its pivotal role in Onpattro®, the first FDA-approved siRNA therapeutic[1][2]. However, the pursuit of enhanced potency, improved safety profiles, and differential biodistribution continues to drive the development of novel lipids.

This guide provides a detailed, evidence-based comparison between the benchmark lipid, DLin-MC3-DMA, and a novel challenger, Piperazine-bis(ethyl octadeca-9,12-dienoate). We will dissect their molecular architectures, compare their mechanisms of action, present available performance data, and provide robust experimental protocols for their evaluation. This document is designed for researchers, scientists, and drug development professionals seeking to make informed, data-driven decisions for their next-generation therapeutic programs.

The Molecular Blueprint: Structural and Physicochemical Dissection

The efficacy and safety of an ionizable lipid are not accidental; they are dictated by its chemical structure, which governs its pKa, fusogenicity, and metabolism.

DLin-MC3-DMA (MC3) is an industry-defining lipid featuring a tertiary amine headgroup (dimethylamino) connected via a butanoate linker to a branched dilinoleyl tail structure[3][4]. This architecture was the result of extensive combinatorial screening and is optimized for hepatic gene silencing. Its apparent pKa of ~6.44 is a critical attribute, keeping the LNP neutral in the bloodstream (pH 7.4) but allowing for protonation in the acidic environment of the endosome, a crucial step for payload release[2][5][6].

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a more recent entrant, characterized by a piperazine headgroup, a distinct structural motif compared to MC3's tertiary amine[7][8]. The piperazine ring, with its two nitrogen atoms, offers a different charge distribution and potential for protonation, which could significantly influence the lipid's pKa and its interaction with both the nucleic acid cargo and endosomal membranes. Its tails are derived from linoleic acid, similar to MC3, suggesting comparable properties related to membrane fluidity and fusion.

Caption: High-level comparison of the structural domains of the two lipids.

Table 1: Key Physicochemical Properties

Property	DLin-MC3-DMA	Piperazine-bis(ethyl octadeca-9,12-dienoate)
Molecular Formula	C43H79NO2[3][4]	C44H78N2O4[7][8]
Molecular Weight	~642.1 g/mol [3]	~699.1 g/mol [7][8]
Apparent pKa	~6.44[5][6][9]	Not publicly available in peer-reviewed literature
Lipid Tails	Dilinoleyl (C18:2)	Octadeca-9,12-dienoyl (C18:2)[10]

Mechanism of Action: The Intracellular Delivery Pathway

The success of an LNP hinges on its ability to navigate the cellular environment to deliver its cargo to the cytoplasm. This multi-stage process is critically dependent on the pH-responsive nature of the ionizable lipid.

Caption: The pH-dependent pathway of LNP-mediated nucleic acid delivery.

• Circulation & Uptake: At the physiological pH of blood (~7.4), both lipids are designed to be largely uncharged. This neutrality is a key design feature that minimizes nonspecific interactions with blood components, reducing toxicity and prolonging circulation time[6]. LNPs are primarily taken up by cells, particularly hepatocytes in the liver, through apolipoprotein E (ApoE)-mediated endocytosis.

• The pH "Switch" and Endosomal Escape: Once inside the cell, the LNP is enclosed within an endosome. As the endosome matures, its internal pH drops from ~6.5 to ~5.5. This acidic environment is the trigger for the ionizable lipid's "switch." The lipid's amine headgroup becomes protonated, conferring a net positive charge to the LNP[11][12]. This cationic LNP can then form ion pairs with anionic lipids present in the endosomal membrane, leading to the disruption of the membrane structure and the subsequent release of the nucleic acid payload into the cytoplasm[11]. The efficiency of this endosomal escape is a primary determinant of a formulation's overall potency.

Comparative Performance: Efficacy and Safety Insights

While direct, head-to-head published data for Piperazine-bis(ethyl octadeca-9,12-dienoate) against MC3 is not yet available, we can analyze the well-documented performance of MC3 as a benchmark and infer the potential implications of the structural changes in the piperazine-based lipid.

DLin-MC3-DMA Performance:

• Potency: MC3-based LNPs have demonstrated potent, dose-dependent silencing of target genes in hepatocytes, with ED50 values (the dose required to achieve 50% gene silencing) in the range of 0.01 mg/kg in preclinical models[2].

• Safety: A key advantage of MC3 is its favorable safety profile. Formulations are well-tolerated in vivo, showing no significant increases in liver toxicity markers such as alanine transaminase (ALT) and aspartate aminotransferase (AST) at therapeutic doses[2]. This is largely attributed to its ionizable nature, which avoids the toxicity associated with permanently cationic lipids[6].

• Biodistribution: When administered intravenously, MC3-LNPs predominantly accumulate in the liver, making them highly suitable for treating liver-related genetic disorders[13].

Piperazine-bis(ethyl octadeca-9,12-dienoate) - A Forward Look: The introduction of a piperazine headgroup represents a rational design choice aimed at potentially modulating the pKa and improving endosomal escape. The presence of two nitrogen atoms could lead to a different protonation profile within the endosome compared to MC3's single dimethylamino group. This could, in theory, lead to more efficient membrane disruption and therefore higher potency. However, without experimental data, this remains a hypothesis. Rigorous in vivo studies are required to determine if this structural modification translates to a superior therapeutic index (the ratio of toxic dose to therapeutic dose) compared to the established MC3 benchmark.

Experimental Protocols for Comparative Evaluation

To facilitate a direct and unbiased comparison, standardized formulation and characterization protocols are essential.

Protocol 1: LNP Formulation via Microfluidic Mixing

This method ensures rapid, reproducible, and scalable production of LNPs with controlled size and polydispersity.

Rationale: Microfluidic mixing provides extremely rapid and controlled mixing of the lipid-in-ethanol and nucleic-acid-in-aqueous-buffer phases. This process, known as nanoprecipitation, ensures that all particles form under identical conditions, leading to highly uniform and reproducible batches, which is critical for comparing different lipid candidates.

Materials:

• Ionizable Lipid (DLin-MC3-DMA or Piperazine-bis(ethyl octadeca-9,12-dienoate))

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• DMG-PEG 2000 (1,2-dimyristoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000])

• Nucleic Acid (e.g., siRNA, mRNA)

• Ethanol (200 proof, anhydrous)

• Citrate Buffer (e.g., 50 mM, pH 4.0)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Microfluidic mixing system (e.g., NanoAssemblr®)

Procedure:

• Prepare Lipid Stock (Organic Phase): In ethanol, prepare a stock solution containing the ionizable lipid, DSPC, cholesterol, and DMG-PEG 2000 at a molar ratio of 50:10:38.5:1.5 [14][15][16][17]. This ratio is a well-established starting point for effective LNP formulations.

• Prepare Nucleic Acid Stock (Aqueous Phase): Dilute the nucleic acid cargo in the citrate buffer (pH 4.0). The acidic pH is crucial for protonating the ionizable lipid, facilitating its complexation with the negatively charged nucleic acid backbone.

• Microfluidic Mixing:

  • Load the lipid-ethanol solution and the nucleic acid-aqueous solution into separate syringes.

  • Set the microfluidic system to a flow rate ratio of 3:1 (Aqueous:Organic).

  • Initiate mixing. The rapid mixing triggers the self-assembly of lipids and nucleic acids into LNPs.

• Purification and Buffer Exchange:

  • Immediately after formulation, dialyze the LNP solution against sterile PBS (pH 7.4) using a dialysis cassette (e.g., 10 kDa MWCO).

  • This step is critical to remove ethanol, which is toxic to cells, and to raise the pH to physiological levels, neutralizing the LNP surface charge for in vivo use.

• Concentration and Sterilization:

  • Concentrate the purified LNPs to the desired final concentration using centrifugal filters (e.g., Amicon® Ultra).

  • Sterile-filter the final product through a 0.22 µm syringe filter into a sterile vial.

Protocol 2: LNP Physicochemical Characterization

These quality control assays are mandatory to ensure the validity of any subsequent in vitro or in vivo experiments.

• Particle Size and Polydispersity (PDI) Measurement:

  • Technique: Dynamic Light Scattering (DLS)[18].

  • Procedure: Dilute a small aliquot of the final LNP formulation in PBS. Analyze using a DLS instrument.

  • Acceptance Criteria: For in vivo use, a hydrodynamic diameter of 80-150 nm and a PDI < 0.2 are typically targeted to ensure optimal biodistribution and avoid rapid clearance[18][19].

• Nucleic Acid Encapsulation Efficiency:

  • Technique: Quant-iT™ RiboGreen™ Assay (or similar nucleic acid-binding fluorescent dye).

  • Rationale: This assay quantifies the amount of nucleic acid protected inside the LNP versus the total amount present. High encapsulation efficiency (>90%) is critical for ensuring an effective dose is delivered.

  • Procedure:

    • Measure the fluorescence of a diluted LNP sample (measures unencapsulated, accessible RNA).

    • In a separate well, add a detergent (e.g., 0.5% Triton™ X-100) to the diluted LNP sample to lyse the particles.

    • Measure the fluorescence of the lysed sample (measures total RNA).

    • Calculate the encapsulation efficiency using the formula: EE (%) = (Fluorescence_Total - Fluorescence_Free) / Fluorescence_Total * 100.

• Zeta Potential Measurement:

  • Technique: Laser Doppler Electrophoresis[18].

  • Rationale: Measures the surface charge of the LNPs. This should be near-neutral at pH 7.4 to confirm successful buffer exchange and predict in vivo stability.

  • Procedure: Analyze a diluted LNP sample in PBS using a suitable instrument.

Conclusion and Strategic Outlook

DLin-MC3-DMA remains the undisputed benchmark for ionizable lipids in clinically approved therapeutics, offering a robust profile of high potency, particularly in hepatocytes, and a well-established safety record. Its performance is the standard against which all new lipids must be measured.

Piperazine-bis(ethyl octadeca-9,12-dienoate) represents a rational step in the evolution of ionizable lipids. Its novel piperazine headgroup is a deliberate design choice that may offer advantages in pKa modulation and endosomal escape efficiency. While promising on a structural basis, its true potential can only be unlocked through rigorous, direct comparative studies against MC3, following the standardized protocols outlined above. Key future experiments must focus on determining its apparent pKa, in vivo potency (ED50), therapeutic index, and biodistribution profile. For researchers in the field, the choice between a proven workhorse and a next-generation candidate will depend on the specific therapeutic application, target tissue, and the compelling nature of forthcoming preclinical data.

References

• Comparison of DLin-MC3-DMA and ALC-0315 for siRNA delivery to hepatocytes and hepatic stell
• DLin-MC3-Containing mRNA Lipid Nanoparticles Induce an Antibody Th2-Biased Immune Response Polarization in a Delivery Route-Dependent Manner in Mice.
• Approaches to the Design of Lipid-based Nanocarriers for mRNA Delivery. Sigma-Aldrich.
• An Improved Synthesis of Ionizable Lipids D‐Lin‐KC2‐DMA and D‐Lin‐MC3‐DMA.
• A Comparative Guide to Ionizable Lipids for mRNA Delivery: Fe
• DLin-MC3-Containing mRNA Lipid Nanoparticles Induce an Antibody Th2-Biased Immune Response Polarization in a Delivery Route-Dependent Manner in Mice.
• D-Lin-MC3-DMA, 1224606-06-7. BroadPharm.
• Piperazine-bis(ethyl octadeca-9,12-dienoate)
• Piperazine-bis(ethyl octadeca-9,12-dienoate) (CAT#: GLJF-1125-HX113).
• 2832061-33-1 Piperazine-bis(ethyl octadeca-9,12-dieno
• Analysis of Lipid Nanoparticle Composition. Agilent.
• CAS 2832061-33-1 Piperazine-bis(ethyl octadeca-9,12-dieno
• Lipid Nanoparticles. Echelon Biosciences.
• Preparation of MC3 Lipid Nanoparticles for RNA delivery. Tocris Bioscience.
• Calculating Apparent pKa Values of Ionizable Lipids in Lipid Nanoparticles.
• Dlin-mc3-dma | C43H79NO2 | CID 49785164.
• Lipid Nanoparticles: Formulation, Production Methods and Characteriz
• LNP characterization guidelines: Size, PDI, Morphology. Inside Therapeutics.
• Dlin-MC3-DMA | 1224606-06-7 | Avanti Research. Avanti Polar Lipids.
• Lipid-Based Nanoparticles for Drug/Gene Delivery: An Overview of the Production Techniques and Difficulties Encountered in Their Industrial Development.
• Prediction of the Apparent pKa Value of Lipid Nanoparticles by Density Functional Theory. MDPI.
• Ionizable Lipid Nanoparticles for mRNA Delivery: Internal Self-Assembled Inverse Mesophase Structure and Endosomal Escape.
• Intro to Lipid Nanoparticle Formul
• Comparison of DLin-MC3-DMA and ALC-0315 for siRNA Delivery to Hepatocytes and Hepatic Stellate Cells.
• Lipid Nanoparticle Characterization: Size, Charge & Stability. Barnett Technical Services.
• Measuring the pKa of ALC-0315 ionisable lipid LNPs.
• DLin-MC3-DMA (CAS 1224606-06-7). Cayman Chemical.
• Evaluating how cationic lipid affects mRNA-LNP physical properties and biodistribution. Sartorius.
• Ethyl octadeca-9,12-dienoate | C40H72O4 | CID 157130059.
• Calculating Apparent pKa Values of Ionizable Lipids in Lipid Nanoparticles. ChemRxiv.
• DLIN-MC3-DMA - C
• Lipid Nanoparticles Formulated with a Novel Cholesterol-Tailed Ionizable Lipid Markedly Increase mRNA Delivery Both in vitro and in vivo.
• Analysis of Lipid Nanoparticles.

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• 1. Approaches to the design of lipid-based nanocarriers [sigmaaldrich.com]
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• 5. D-Lin-MC3-DMA, 1224606-06-7 | BroadPharm [broadpharm.com]
• 6. DLin-MC3-DMA for Injection CAS 1224606-06-7 Manufacturer - AVT [avt-pharma.com]
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• 8. Piperazine-bis(ethyl octadeca-9,12-dienoate) - Creative Biolabs [creative-biolabs.com]
• 9. Prediction of the Apparent pKa Value of Lipid Nanoparticles by Density Functional Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ethyl octadeca-9,12-dienoate | C40H72O4 | CID 157130059 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. DLin-MC3-Containing mRNA Lipid Nanoparticles Induce an Antibody Th2-Biased Immune Response Polarization in a Delivery Route-Dependent Manner in Mice - PMC [pmc.ncbi.nlm.nih.gov]
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A Senior Application Scientist's Guide to Benchmarking Cationic Lipids for Nucleic Acid Delivery: A Comparative Analysis of Piperazine-bis(ethyl octadeca-9,12-dienoate)

Introduction: The Critical Role of Cationic Lipids in Modern Therapeutics

The advent of nucleic acid-based therapeutics, including mRNA vaccines and gene therapies, has revolutionized medicine. The success of these therapies hinges on their effective delivery into target cells, a challenge primarily addressed by lipid nanoparticle (LNP) technology.[1][2][3] At the heart of these LNPs are cationic or ionizable lipids, which are instrumental in encapsulating negatively charged nucleic acids and facilitating their entry into cells.[4][5] The structural diversity of these lipids directly impacts their efficacy and safety, making rigorous benchmarking a cornerstone of formulation development.[6][7]

This guide provides an in-depth comparative analysis of a novel piperazine-based cationic lipid, Piperazine-bis(ethyl octadeca-9,12-dienoate) , against two well-established benchmarks: DOTAP and DC-Cholesterol . We will delve into the key performance attributes, present detailed experimental protocols for their evaluation, and offer insights into the structure-function relationships that govern their performance.

The Competitors: A Structural Overview

A cationic lipid's structure, comprising a hydrophilic headgroup, a hydrophobic tail, and a linker, dictates its physicochemical properties and biological activity.[4][6][7]

• Piperazine-bis(ethyl octadeca-9,12-dienoate): This novel lipid features a piperazine headgroup, a biodegradable ester linker, and two unsaturated octadeca-9,12-dienoate tails.[8][9][10] Piperazine-based lipids have garnered attention for their potential to offer high transfection efficiency and, in some cases, preferential delivery to specific cell types like immune cells.[1][3][11][12] The unsaturated tails can enhance membrane fluidity, potentially aiding in endosomal escape.[4]

• DOTAP (1,2-dioleoyl-3-trimethylammonium-propane): A widely used cationic lipid with a permanently positively charged quaternary amine headgroup and two oleoyl (C18:1, cis-9) unsaturated tails.[13] Its permanent positive charge ensures strong interaction with nucleic acids but can also lead to higher cytotoxicity.[13]

• DC-Cholesterol (3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol): A cholesterol-based cationic lipid with a tertiary amine headgroup that is ionizable at acidic pH.[10][][15] The cholesterol backbone provides rigidity and stability to the LNP structure and can enhance fusion with the cell membrane.[13][16][17]

Key Performance Indicators for Cationic Lipid Benchmarking

The evaluation of cationic lipids for nucleic acid delivery relies on a set of critical quality attributes (CQAs) that correlate with their in vitro and in vivo performance.[18][19][20]

• Physicochemical Properties of LNPs:

  • Particle Size: Influences cellular uptake, biodistribution, and clearance. Generally, sizes between 80-150 nm are considered optimal for many applications.[19][20][]

  • Polydispersity Index (PDI): A measure of the size distribution uniformity. A PDI value below 0.2 is indicative of a homogenous population of nanoparticles.[20][22]

  • Zeta Potential: The surface charge of the LNPs, which affects their stability and interaction with cell membranes. A positive zeta potential is necessary for binding to the negatively charged cell surface.[19][20][]

• Nucleic Acid Encapsulation Efficiency:

  • The percentage of the nucleic acid that is successfully encapsulated within the LNPs. High encapsulation efficiency (ideally >90%) is crucial for ensuring an adequate therapeutic dose.[23]

• In Vitro Performance:

  • Transfection Efficiency: The ability of the LNP to deliver its nucleic acid cargo into cells, leading to the desired biological effect (e.g., protein expression from mRNA). This is often measured using reporter genes like luciferase.[5][24]

  • Cytotoxicity: The toxicity of the LNPs to cells. Lower cytotoxicity is essential for a good safety profile.

Comparative Performance Analysis

While direct head-to-head experimental data for Piperazine-bis(ethyl octadeca-9,12-dienoate) against DOTAP and DC-Cholesterol is not publicly available due to its novelty, we can construct a comparative overview based on published data for piperazine-based lipids and the established benchmarks.

Parameter	Piperazine-bis(ethyl octadeca-9,12-dienoate) (Projected)	DOTAP	DC-Cholesterol
Headgroup	Piperazine (Ionizable)	Quaternary Amine (Permanent Positive Charge)	Tertiary Amine (Ionizable)
Particle Size (nm)	~80-150[4][11]	~100-500[13][19]	~130-250[13][16]
PDI	< 0.2[4][11]	< 0.2 (with optimization)[13][22]	< 0.2 (with optimization)[13]
Encapsulation Efficiency	>90%[4][25]	Variable, can be optimized[13]	Moderate to High[13][26]
Transfection Efficiency	High[1][2][4]	High[9][27]	Moderate to High[16][17]
Cytotoxicity	Potentially lower due to ionizable nature[28]	Higher due to permanent positive charge	Lower than DOTAP[17]
Key Advantages	High transfection efficiency, potential for targeted delivery (e.g., to immune cells)[11][12]	Well-established, commercially available	Biocompatible (cholesterol-based), good stability[13][17]

Experimental Protocols for Benchmarking

To ensure a robust and reliable comparison, standardized experimental protocols are essential. The following section provides detailed, step-by-step methodologies for the key benchmarking assays.

LNP Formulation: Microfluidic Mixing

Microfluidic mixing offers precise control over nanoparticle formation, leading to uniform size distribution and high encapsulation efficiency.

Caption: Workflow for LNP formulation using microfluidics.

Protocol:

• Prepare Lipid Stock Solution: Dissolve the cationic lipid (Piperazine-bis(ethyl octadeca-9,12-dienoate), DOTAP, or DC-Cholesterol), helper lipid (e.g., DOPE or DSPC), cholesterol, and PEG-lipid in ethanol at the desired molar ratio. A common starting ratio is 50:10:38.5:1.5 (cationic lipid:DSPC:cholesterol:PEG-lipid).

• Prepare Nucleic Acid Solution: Dissolve the nucleic acid (e.g., mRNA encoding luciferase) in an acidic aqueous buffer (e.g., citrate buffer, pH 4.0).

• Microfluidic Mixing: Set up a microfluidic mixing system (e.g., NanoAssemblr). Load the lipid solution into one syringe and the nucleic acid solution into another.

• Initiate Mixing: Pump the two solutions through the microfluidic cartridge at a defined total flow rate and flow rate ratio (e.g., 3:1 aqueous to organic phase). The rapid mixing of the two phases leads to the self-assembly of LNPs.

• Purification: Remove the ethanol and exchange the buffer to a physiological buffer (e.g., PBS, pH 7.4) using dialysis or tangential flow filtration (TFF).

• Sterilization: Sterilize the final LNP formulation by passing it through a 0.22 µm filter.

Physicochemical Characterization

a. Particle Size and PDI (Dynamic Light Scattering - DLS)

• Dilute the LNP suspension in PBS (pH 7.4) to an appropriate concentration.

• Transfer the diluted sample to a disposable cuvette.

• Measure the particle size and PDI using a DLS instrument (e.g., Malvern Zetasizer).[][29]

• Perform measurements in triplicate.

b. Zeta Potential (Electrophoretic Light Scattering - ELS)

• Dilute the LNP suspension in a low ionic strength buffer (e.g., 0.1x PBS) to prevent charge screening effects.[30]

• Load the diluted sample into a folded capillary cell.

• Measure the zeta potential using an ELS instrument.[][29]

• Perform measurements in triplicate.

Encapsulation Efficiency (RiboGreen Assay)

This assay quantifies the amount of encapsulated nucleic acid by comparing the fluorescence of a nucleic acid-binding dye in the presence and absence of a detergent that lyses the LNPs.[23][31]

Caption: Workflow for the RiboGreen encapsulation efficiency assay.

Protocol:

• Prepare a Standard Curve: Create a series of known concentrations of the free nucleic acid in TE buffer.

• Prepare Samples: In a 96-well black plate, prepare two sets of wells for each LNP sample.

  • Set 1 (Total Nucleic Acid): Add the LNP sample and a detergent (e.g., 0.5% Triton X-100) to lyse the nanoparticles.

  • Set 2 (Free Nucleic Acid): Add the LNP sample and TE buffer (without detergent).

• Incubate: Incubate the plate at 37°C for 10-15 minutes to ensure complete lysis in the detergent-containing wells.

• Add RiboGreen Reagent: Dilute the RiboGreen reagent in TE buffer and add it to all wells (standards and samples).

• Measure Fluorescence: Read the fluorescence on a plate reader (excitation ~480 nm, emission ~520 nm).

• Calculate Encapsulation Efficiency:

  • Determine the concentration of total and free nucleic acid from the standard curve.

  • Calculate the encapsulation efficiency using the formula: EE (%) = [(Total NA - Free NA) / Total NA] x 100.

In Vitro Transfection Efficiency (Luciferase Reporter Assay)

This assay measures the expression of a reporter protein (luciferase) following the delivery of its corresponding mRNA by the LNPs.[5][24]

Protocol:

• Cell Seeding: Seed a suitable cell line (e.g., HEK293T or HeLa) in a 96-well white, clear-bottom plate at a density that will result in 70-80% confluency at the time of transfection.

• Transfection:

  • Dilute the LNP-mRNA complexes in serum-free media to the desired final concentration of mRNA (e.g., 100 ng/well).

  • Remove the old media from the cells and add the LNP-containing media.

  • Incubate for 4-6 hours.

  • Replace the transfection media with complete growth media.

• Incubation: Incubate the cells for 24-48 hours to allow for protein expression.

• Cell Lysis: Wash the cells with PBS and then add a passive lysis buffer.

• Luciferase Assay:

  • Add a luciferase assay reagent containing the substrate (luciferin) to the cell lysate.

  • Measure the luminescence using a luminometer. The light output is proportional to the amount of luciferase expressed.

• Data Normalization: Normalize the luciferase activity to the total protein content in each well (e.g., using a BCA assay) to account for variations in cell number.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat them with a range of concentrations of the different LNP formulations, similar to the transfection assay. Include untreated cells as a control.

• Incubation: Incubate the cells for 24-48 hours.

• Add MTT Reagent: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilize Formazan: Add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Measure Absorbance: Read the absorbance at ~570 nm using a microplate reader.

• Calculate Cell Viability: Express the absorbance of the treated wells as a percentage of the absorbance of the untreated control wells to determine the cell viability.

Conclusion and Future Outlook

The selection of a cationic lipid is a critical decision in the development of nucleic acid therapies. While established lipids like DOTAP and DC-Cholesterol have a long history of use, novel structures incorporating moieties like piperazine are demonstrating significant promise. Piperazine-bis(ethyl octadeca-9,12-dienoate), with its ionizable headgroup and biodegradable tails, represents a promising candidate for efficient and safe nucleic acid delivery.

The experimental framework provided in this guide offers a robust methodology for the head-to-head comparison of this novel lipid against established benchmarks. By systematically evaluating key performance indicators such as physicochemical properties, encapsulation efficiency, transfection efficiency, and cytotoxicity, researchers can make data-driven decisions to select the optimal cationic lipid for their specific application. The continued exploration and rational design of new cationic lipids will undoubtedly be a key driver of innovation in the field of genetic medicine.

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A Comparative Guide to the In Vivo Validation of Piperazine-Derived LNPs in Animal Models

Welcome to this in-depth technical guide for researchers, scientists, and drug development professionals. This document provides a comprehensive comparison and analysis of the in vivo performance of lipid nanoparticles (LNPs) formulated with a novel class of piperazine-derived ionizable lipids. Moving beyond simple protocol recitation, this guide delves into the causal relationships behind experimental design, validates claims with robust data, and offers a comparative perspective against established LNP formulations. Our objective is to equip you with the expert-level insights needed to evaluate and potentially integrate these advanced delivery systems into your research and development pipelines.

Introduction: The Challenge of Extra-Hepatic mRNA Delivery

The advent of mRNA therapeutics, catapulted into the spotlight by COVID-19 vaccines, has been largely dependent on Lipid Nanoparticle (LNP) delivery systems. However, a significant portion of first-generation LNPs, such as those utilizing well-known ionizable lipids like DLin-MC3-DMA, exhibit a strong tropism for the liver.[1] While effective for liver-targeted therapies, this hepatoselectivity presents a major hurdle for broadening the therapeutic landscape of mRNA to other tissues.

Systemic delivery to non-hepatocyte cell types, particularly immune cells, remains a formidable challenge.[2][3][4] Achieving this without the use of complex targeting ligands (e.g., antibodies or aptamers) is a key goal for creating simpler, more manufacturable, and potentially safer therapeutics.[2][4] This guide focuses on a promising solution: the use of ionizable lipids built around a piperazine core. The unique chemical properties of the piperazine motif, a structure prevalent in numerous FDA-approved small-molecule drugs, offer a new avenue for designing LNPs with novel biodistribution profiles and enhanced safety.[2] We will explore the in vivo validation data that positions these piperazine-derived LNPs as a superior alternative for applications requiring robust immune cell engagement.

The Piperazine LNP Platform: Formulation and Rationale

The distinct in vivo behavior of piperazine-LNPs stems from the rational design of their core component: the ionizable lipid.

Causality Behind the Design: Why Piperazine?

The piperazine ring is a six-membered heterocycle containing two nitrogen atoms. Its inclusion as the core of an ionizable lipid is a deliberate choice driven by several factors:[2]

• Medicinal Chemistry Precedent: The piperazine scaffold is a well-established "privileged structure" in pharmacology, found in drugs ranging from antidepressants to antibiotics. Its biocompatibility and favorable pharmacokinetic properties are well-documented.

• Tunable pKa: The tertiary amines within the piperazine-based lipid headgroups can be finely tuned to achieve a pKa in the ideal range of 6.0-7.0.[1] This is critical for LNP function: the lipid remains relatively neutral at physiological pH (~7.4) for stability in circulation but becomes positively charged in the acidic environment of the endosome, facilitating membrane disruption and mRNA release into the cytoplasm.

• Structural Diversity: The piperazine core allows for straightforward chemical modification, enabling the synthesis of large libraries of lipids with varying hydrophobic tails and linker chemistries. This diversity is essential for high-throughput screening to identify lead candidates with specific delivery characteristics.[2][5]

Standard Formulation of Piperazine-LNPs

Like their conventional counterparts, piperazine-LNPs are typically formulated using four core components. The precise molar ratio of these components is a critical parameter that influences particle size, stability, and biological activity.[2][3]

Component	Example	Molar Ratio (Example: LNP-A10)[2]	Function
Ionizable Lipid	PPZ-A10	35%	Encapsulates mRNA via electrostatic interactions at low pH; facilitates endosomal escape.
Helper Lipid	DOPE	16%	A fusogenic lipid that aids in destabilizing the endosomal membrane.
Cholesterol	Cholesterol	46.5%	Provides structural integrity and stability to the nanoparticle.
PEG-Lipid	C18PEG2K	2.5%	Forms a hydrophilic corona that prevents aggregation and reduces opsonization, extending circulation time.

The formulation process typically involves the rapid mixing of an ethanol phase containing the lipids with an acidic aqueous buffer (e.g., sodium acetate, pH 4.0) containing the mRNA cargo, often using a microfluidic device. This controlled nanoprecipitation yields uniform, stable LNPs.

Figure 1: High-level workflow for the formulation of piperazine-LNPs.

In Vivo Validation: A Comparative Performance Analysis

The true value of a novel delivery platform is determined by its performance in vivo. Piperazine-LNPs have been subjected to rigorous testing in various animal models, demonstrating significant advantages in biodistribution, efficacy, and safety.

Animal Models: Choosing the Right System

The selection of an appropriate animal model is fundamental to generating translatable data.

• Reporter Models (Ai14 Mice): For initial screening and validation of functional delivery, Cre-Lox reporter mouse models, such as the Ai14, are invaluable.[2] These mice express a fluorescent protein (e.g., tdTomato) only upon successful delivery and translation of Cre recombinase mRNA. This provides a clear, quantifiable readout of which cell types are being successfully transfected.

• Disease Models: To demonstrate therapeutic potential, piperazine-LNPs have been tested in disease-specific models, such as bleomycin-induced pulmonary fibrosis, to assess delivery and efficacy in a relevant pathological context.[6]

• Humanized Models: To improve the prediction of clinical success, humanized mouse models (e.g., with human liver engraftment) are increasingly used.[7][8] These models help to de-risk candidates by assessing performance against human cells and proteins in an in vivo setting.[8][9]

Biodistribution and Tropism: A Paradigm Shift to Immune Cells

A key differentiator for piperazine-LNPs is their natural tropism towards immune cells, particularly in the spleen and liver.[2][3][4] This stands in stark contrast to many conventional LNPs that are primarily cleared by hepatocytes.

Following a single intravenous injection in Ai14 mice, a top-performing piperazine formulation, LNP-A10 , demonstrated preferential delivery of Cre mRNA to immune cells.[2] As shown in the table below, significant tdTomato expression was observed in dendritic cells and macrophages in both the liver and spleen, with comparatively lower expression in hepatocytes.

Organ	Cell Type	% tdTomato+ Cells (LNP-A10)[2]	% tdTomato+ Cells (Typical Conventional LNP)
Liver	Kupffer Cells (Macrophages)	~25%	Low
Dendritic Cells	~20%	Low
Hepatocytes	~10%	High (>70%)
Spleen	Macrophages	~15%	Very Low
Dendritic Cells	~10%	Very Low

Note: Comparative values for conventional LNPs are generalized from literature knowledge for illustrative purposes.

This targeted delivery to antigen-presenting cells (APCs) is highly desirable for vaccines and cancer immunotherapies, as it concentrates the mRNA payload in the precise cellular machinery needed to orchestrate a robust immune response.[1][10] Other specialized piperazine-based lipids have also been developed to specifically target the lungs or bone.[6][11][12]

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A Senior Application Scientist's Guide to Assessing the Immunogenicity of Novel Piperazine-Based Lipid Nanoparticles

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Immunogenicity Imperative in LNP-Mediated Therapeutics

The advent of lipid nanoparticles (LNPs) has undeniably revolutionized medicine, providing a powerful delivery platform for nucleic acid therapeutics, most notably the mRNA vaccines against COVID-19.[1] These formulations are critical for protecting the fragile nucleic acid payload from degradation and facilitating its entry into target cells.[2] However, the interaction of these nanoparticles with the immune system is a double-edged sword. While the intrinsic immunostimulatory properties of LNPs can act as a potent adjuvant effect, enhancing vaccine efficacy, they can also lead to undesirable reactogenicity and adverse inflammatory responses, particularly for therapies requiring repeated administration.[1][3]

The primary driver of this immune response is the ionizable lipid, a core component that is essential for encapsulating the nucleic acid and mediating its escape from the endosome.[2][4] The structural characteristics of this lipid dictate the magnitude and nature of the innate immune activation. As the field moves towards next-generation therapeutics, novel ionizable lipids are being designed to optimize this balance—enhancing delivery potency while fine-tuning the immunogenic profile.

This guide provides a comprehensive framework for assessing the immunogenicity of LNPs, with a particular focus on the emerging class of piperazine-based ionizable lipids. We will dissect the underlying immunological mechanisms, compare these novel lipids to established benchmarks such as DLin-MC3-DMA (MC3) and SM-102, and provide detailed, field-proven experimental protocols for a robust comparative assessment. Our objective is to equip researchers with the scientific rationale and practical methodologies required to select and validate LNP formulations with the desired immunogenic profile for their specific therapeutic application.

The Immunological Landscape of LNP Activation

Upon administration, LNPs are recognized by the innate immune system as foreign entities, triggering a cascade of signaling events that shape the subsequent immune response. Understanding these pathways is fundamental to interpreting immunogenicity data.

Causality Behind LNP-Induced Immunity: The ionizable lipids within LNPs are the principal instigators of the innate immune response. Structurally, some of these lipids can mimic pathogen-associated molecular patterns (PAMPs), leading to their recognition by pattern recognition receptors (PRRs) on immune cells.[5] Key pathways include:

• Toll-Like Receptor (TLR) Activation: Certain ionizable lipids, particularly those with tertiary amine headgroups, can engage TLRs, such as TLR4.[3][5] This interaction initiates a signaling cascade, often through the MyD88 adaptor protein, culminating in the production of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[6]

• NLRP3 Inflammasome Activation: LNPs can induce cellular stress signals, such as potassium efflux, which trigger the assembly of the NLRP3 inflammasome.[3] This multi-protein complex activates Caspase-1, which in turn cleaves pro-IL-1β and pro-IL-18 into their mature, potent inflammatory forms.

The other lipid components are not passive bystanders. The choice of phospholipid, cholesterol, and PEG-lipid can significantly modulate particle stability, cellular uptake, and ultimately, the immunogenic outcome.[7] For instance, modifying PEG-lipid chain length or molar ratios can impact cytokine and T-cell responses.[7]

Caption: LNP-mediated activation of innate immune signaling pathways.

A Comparative Analysis of Ionizable Lipids

The selection of an ionizable lipid is a critical decision in drug development. A direct comparison against established standards is necessary to benchmark the performance of any novel lipid.

The Benchmarks: Established Ionizable Lipids

• DLin-MC3-DMA (MC3): As the ionizable lipid in the first FDA-approved siRNA-LNP therapeutic (Onpattro®), MC3 is a foundational benchmark.[2] It is known for high potency but can also induce a notable immune response. Interestingly, studies have shown that the route of administration can influence the type of T-helper cell response, with subcutaneous injection of MC3-LNPs promoting a Th2-biased antibody response.[8]

• SM-102: Utilized in Moderna's COVID-19 vaccine, SM-102 is a biodegradable lipid designed for transient protein expression and potent immune activation.[9] Its immunogenic profile is well-suited for vaccine applications where a strong adjuvant effect is desired.[10]

• ALC-0315: A key component of the Pfizer-BioNTech COVID-19 vaccine, ALC-0315 is another potent immunostimulatory lipid that has proven highly effective in a vaccine context.[9][10]

The Challenger Class: Piperazine-Based Lipids

The piperazine core represents a versatile scaffold for designing novel ionizable lipids with distinct properties.[11][12] This chemical motif has been explored to create lipids that can preferentially deliver mRNA to immune cells or offer improved safety profiles.[11][13]

A standout example is the biodegradable ionizable lipid 244cis . In a direct comparative study, LNPs formulated with 244cis were evaluated against those containing MC3 and SM-102. The results indicated that 244cis LNPs not only enabled substantial protein expression but also minimally induced the secretion of the pro-inflammatory chemokine MCP-1 compared to the benchmark LNPs.[13] This suggests a potentially improved safety profile, which is highly advantageous for therapies requiring repeated dosing.

While comprehensive immunogenicity data for every novel piperazine lipid, such as Piperazine-bis(ethyl octadeca-9,12-dienoate) , is not yet in the public domain, the promising results from lipids like 244cis underscore the importance of the experimental framework detailed below to characterize these new chemical entities thoroughly.[14]

Quantitative Data Summary

To contextualize the performance of novel lipids, it is essential to summarize available quantitative data in a structured format. The table below consolidates comparative immunogenicity data for the piperazine-based lipid 244cis and the benchmark lipids SM-102 and MC3.

Ionizable Lipid	Key Immunogenicity Metric	Result	Animal Model	Administration Route	Reference
244cis	MCP-1 Induction (plasma)	Minimally induced relative to controls	C57BL/6 Mice	Intravenous	[13]
SM-102	MCP-1 Induction (plasma)	Higher induction than 244cis	C57BL/6 Mice	Intravenous	[13]
MC3	MCP-1 Induction (plasma)	Higher induction than 244cis	C57BL/6 Mice	Intravenous	[13]
SM-102	IL-6 Induction (serum)	Peak conc. ~1500 pg/mL at 6 hrs	C57BL/6 Mice	Intramuscular	[15]
MC3	IL-6 Induction (serum)	Peak conc. ~1000 pg/mL at 6 hrs	C57BL/6 Mice	Intramuscular	[15]
ALC-0315	IL-6 Induction (serum)	Peak conc. ~500 pg/mL at 6 hrs	C57BL/6 Mice	Intramuscular	[15]

Note: Data is compiled from different studies and direct comparison should be made with caution. The value of this table lies in establishing expected performance benchmarks.

Experimental Framework for Immunogenicity Assessment

A robust and reproducible experimental workflow is the cornerstone of any comparative assessment. The following protocols are designed as a self-validating system, incorporating necessary controls to ensure the data is reliable and interpretable.

Caption: Overall workflow for assessing LNP immunogenicity.

Protocol 1: LNP Formulation and Characterization

Expertise & Rationale: The physicochemical properties of LNPs (size, polydispersity, and surface charge) are critical determinants of their biological activity and immunogenicity. A consistent and controlled formulation process, such as microfluidic mixing, is essential for generating reproducible batches for comparative studies.

Methodology:

• Lipid Preparation: Dissolve the ionizable lipid (e.g., Piperazine-bis(ethyl octadeca-9,12-dienoate)), phospholipid (e.g., DSPC), cholesterol, and PEG-lipid in ethanol at the desired molar ratio.[13]

• Nucleic Acid Preparation: Dilute the mRNA or pDNA cargo in an acidic aqueous buffer (e.g., sodium acetate, pH 4.0).

• Microfluidic Mixing: Utilize a microfluidic mixing device (e.g., NanoAssemblr) to rapidly mix the lipid-ethanol phase with the nucleic acid-aqueous phase at a defined flow rate ratio (e.g., 3:1 aqueous:ethanolic).

• Dialysis & Concentration: Dialyze the resulting nanoparticle suspension against phosphate-buffered saline (PBS), pH 7.4, to remove ethanol and raise the pH. Concentrate the sample using an appropriate centrifugal filter device.

• Characterization:

  • Size & Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI using Dynamic Light Scattering (DLS). Target size is typically 80-120 nm with a PDI < 0.2.[16]

  • Encapsulation Efficiency: Quantify the amount of encapsulated nucleic acid using a fluorescent dye-based assay (e.g., RiboGreen assay) before and after LNP lysis with a surfactant (e.g., Triton X-100).

Protocol 2: In Vivo Cytokine Profiling in Mice

Trustworthiness & Rationale: This assay provides a direct measure of the early innate immune response in vivo. Including a positive control (e.g., an LNP formulation known to be inflammatory like one containing MC3) and a negative control (PBS) is crucial for validating each experiment and providing a reliable benchmark for the test article.

Methodology:

• Animal Groups: Use age- and sex-matched mice (e.g., C57BL/6, n=5 per group).[15] Groups should include: PBS control, a benchmark LNP (e.g., SM-102 LNP), and the test LNP (e.g., Piperazine-based LNP).

• Administration: Administer a single dose of the LNP formulations (e.g., 1 mg/kg mRNA equivalent) via the intended clinical route (e.g., intramuscularly).[15]

• Blood Collection: Collect blood via a relevant method (e.g., retro-orbital bleed) at key time points post-injection, typically 2, 6, and 24 hours, to capture the peak and resolution of the cytokine storm.[15]

• Serum Preparation: Allow blood to clot at room temperature, then centrifuge to separate serum. Store serum at -80°C.

• Cytokine Analysis: Quantify a panel of pro-inflammatory cytokines and chemokines (e.g., IL-6, TNF-α, IFN-γ, MCP-1, IP-10) using a multiplex immunoassay (e.g., Luminex) or ELISA.

• Data Analysis: Calculate the mean cytokine concentrations for each group and time point. Statistical significance between the test LNP and benchmark LNP should be determined.

Protocol 3: Assessment of Antigen-Specific Humoral Response (ELISA)

Expertise & Rationale: For vaccine applications, the goal is to maximize the adaptive immune response. This assay measures the quantity of antigen-specific antibodies, a key correlate of protection for many vaccines. The choice of mRNA antigen and the immunization schedule are critical variables.

Methodology:

• Immunization Schedule: Administer LNP-mRNA formulations encoding a model antigen (e.g., SARS-CoV-2 Spike protein) to mice (n=5-8 per group). A prime-boost regimen is standard, with vaccinations given 3 weeks apart.[7]

• Serum Collection: Collect blood at specified time points, for example, 14 days after the prime and 14 days after the boost, to assess the primary and secondary antibody responses.[7]

• ELISA Procedure:

  • Coat 96-well plates with the recombinant antigen overnight.

  • Block plates with a suitable buffer (e.g., 5% skim milk in PBS with Tween-20).

  • Add serially diluted mouse serum to the wells and incubate.

  • Wash and add a horseradish peroxidase (HRP)-conjugated anti-mouse IgG secondary antibody.

  • Wash again and add a TMB substrate. Stop the reaction and read the absorbance at 450 nm.

• Data Analysis: Calculate the endpoint antibody titer for each animal, defined as the reciprocal of the highest serum dilution that yields a signal above a predetermined cutoff (e.g., 3x the background).

Conclusion: Engineering the Future of LNP Therapeutics

The immunogenicity of lipid nanoparticles is not an inherent flaw but a critical design parameter that must be precisely engineered to fit the therapeutic goal. For vaccines, a robust, adjuvant-like innate immune response is beneficial, whereas for chronic therapies, a quieter, more tolerogenic profile is paramount.

The emergence of novel ionizable lipids, particularly those built on a piperazine scaffold like 244cis, demonstrates a promising trajectory towards uncoupling high delivery potency from excessive immunogenicity.[13] However, realizing this potential requires a rigorous and standardized assessment framework. The protocols and comparative methodologies outlined in this guide are designed to provide the necessary scientific integrity and depth for researchers to confidently characterize their LNP candidates. By systematically benchmarking against established standards and understanding the causal immunological pathways, we can accelerate the development of safer and more effective LNP-based medicines for a wide array of diseases.

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A Comparative Guide to LNP Formulation Reproducibility: Featuring Piperazine-bis(ethyl octadeca-9,12-dienoate) and Leading Alternatives

In the rapidly evolving landscape of nucleic acid therapeutics, lipid nanoparticles (LNPs) have emerged as the leading platform for the delivery of delicate payloads like mRNA and siRNA. The clinical success of LNP-based vaccines and therapies has underscored the critical importance of robust and reproducible formulation processes. For researchers, scientists, and drug development professionals, ensuring batch-to-batch consistency is not merely a matter of quality control; it is a fundamental prerequisite for generating reliable preclinical data and ultimately, for ensuring patient safety and therapeutic efficacy.

This guide provides an in-depth comparison of the reproducibility of LNP formulations, with a special focus on the novel ionizable lipid, Piperazine-bis(ethyl octadeca-9,12-dienoate) . While direct, extensive reproducibility data for this specific lipid is emerging, we will draw upon available information for structurally related piperazine-derived lipids to provide a forward-looking perspective.[1] This guide will objectively compare its projected performance with that of well-established, clinically validated ionizable lipids: DLin-MC3-DMA , SM-102 , and ALC-0315 . Through a detailed examination of experimental data, formulation protocols, and the underlying chemical principles, we aim to equip you with the knowledge to make informed decisions in your LNP formulation development.

The Cornerstone of LNP Development: Understanding and Achieving Reproducibility

Reproducibility in LNP formulations refers to the consistent production of nanoparticles with predefined critical quality attributes (CQAs) across different batches and scales.[2] Variations in CQAs can significantly impact the stability, safety, and efficacy of the final therapeutic product.[3] Key CQAs that are integral to assessing the reproducibility of LNP formulations include:

• Particle Size (Z-average): Influences the biodistribution, cellular uptake, and immunogenicity of the LNPs.[4]

• Polydispersity Index (PDI): A measure of the uniformity of the particle size distribution. A lower PDI (typically <0.2) indicates a more homogenous and reproducible formulation.[4][5]

• Encapsulation Efficiency (%EE): The percentage of the nucleic acid payload successfully encapsulated within the LNPs. High and consistent encapsulation efficiency is crucial for therapeutic potency.[4]

• Zeta Potential: The surface charge of the LNPs, which affects their stability in suspension and interactions with biological membranes.[5]

The choice of ionizable lipid is a critical determinant of these CQAs and, consequently, the overall reproducibility of the formulation.[6]

A New Contender: Piperazine-bis(ethyl octadeca-9,12-dienoate)

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a cationic lipid utilized in the synthesis of lipid nanoparticles.[7][8] Its chemical structure, featuring a piperazine core, suggests unique properties that could influence LNP formation and performance. Research on other piperazine-derived ionizable lipids has shown promise for the delivery of mRNA to immune cells, highlighting the potential of this class of lipids.[1]

The rationale behind exploring novel ionizable lipids like Piperazine-bis(ethyl octadeca-9,12-dienoate) is the continuous pursuit of improved therapeutic indices—balancing high potency with minimal toxicity and immunogenicity.[9] Studies on related piperazine-based lipids have demonstrated efficient mRNA packaging and superior transfection efficiency both in vitro and in vivo.[9]

Benchmarking Against the Gold Standards: DLin-MC3-DMA, SM-102, and ALC-0315

To contextualize the potential of Piperazine-bis(ethyl octadeca-9,12-dienoate), we will compare it against three of the most successful and widely used ionizable lipids in the field:

• DLin-MC3-DMA: The ionizable lipid in the first FDA-approved siRNA-LNP therapeutic, Onpattro®. It is renowned for its potent in vivo gene silencing capabilities.[10][11]

• SM-102: A key component of the Moderna COVID-19 mRNA vaccine (Spikevax®). It has demonstrated excellent performance in terms of mRNA expression and stability.[5][12][13]

• ALC-0315: The ionizable lipid used in the Pfizer-BioNTech COVID-19 mRNA vaccine (Comirnaty®). It is known for its high encapsulation efficiency and robust immune response induction.[14][15][16]

The consistent and reproducible performance of these lipids in large-scale manufacturing has been a cornerstone of their clinical success.[17]

Comparative Performance Analysis

The following tables summarize the key physicochemical properties and performance metrics for LNP formulations containing the benchmark ionizable lipids. While specific data for Piperazine-bis(ethyl octadeca-9,12-dienoate) is limited, we have included projected ranges based on the performance of other piperazine-derived lipids.[1][9]

Table 1: Physicochemical Properties of LNPs with Different Ionizable Lipids

Property	Piperazine-bis(ethyl octadeca-9,12-dienoate) (Projected)	DLin-MC3-DMA	SM-102	ALC-0315
Particle Size (nm)	80 - 120	80 - 100	80 - 120	80 - 100
Polydispersity Index (PDI)	< 0.2	< 0.2	< 0.2	< 0.2
Encapsulation Efficiency (%)	> 90%	> 90%	> 95%	> 90%

Data for DLin-MC3-DMA, SM-102, and ALC-0315 is compiled from multiple sources.[4][5][18][19]

Table 2: In Vivo Performance - A Qualitative Comparison

Parameter	Piperazine-derived Lipids	DLin-MC3-DMA	SM-102	ALC-0315
Primary Target	Immune Cells, Liver	Liver (Hepatocytes)	Muscle (IM injection), Immune Cells	Muscle (IM injection), Immune Cells
Potency	High	High	Very High	High
Immunogenicity	Potentially lower than benchmarks	Moderate	Moderate	Moderate

Experimental Protocols for Reproducible LNP Formulation and Characterization

Achieving reproducible LNP formulations necessitates a standardized and well-controlled manufacturing process. Microfluidic mixing has emerged as the gold standard for producing LNPs with consistent and tunable properties.[17][20][21][22][23] This technique allows for rapid and controlled mixing of the lipid and nucleic acid solutions, leading to the self-assembly of uniform nanoparticles.[2]

Below are detailed, step-by-step methodologies for the preparation and characterization of LNPs, designed to ensure high reproducibility.

Experimental Workflow for LNP Formulation and Characterization

Caption: A generalized workflow for reproducible LNP formulation and characterization.

Detailed Protocol 1: LNP Formulation via Microfluidic Mixing

Rationale: Microfluidic mixing provides rapid and controlled mixing, leading to the formation of LNPs with a narrow size distribution and high batch-to-batch consistency.[17] The acidic pH of the aqueous buffer ensures that the ionizable lipid is protonated, facilitating the encapsulation of the negatively charged nucleic acid.

Materials:

• Ionizable Lipid (e.g., Piperazine-bis(ethyl octadeca-9,12-dienoate), DLin-MC3-DMA, SM-102, or ALC-0315)

• DSPC (1,2-distearoyl-sn-glycero-3-phosphocholine)

• Cholesterol

• DMG-PEG2000 (1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000)

• mRNA or siRNA

• Ethanol (200 proof)

• Sodium Acetate Buffer (50 mM, pH 4.0)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Microfluidic mixing system (e.g., NanoAssemblr®)

Procedure:

• Prepare Lipid Stock Solution (in Ethanol):

  • Dissolve the ionizable lipid, DSPC, cholesterol, and DMG-PEG2000 in ethanol at a molar ratio of 50:10:38.5:1.5. The total lipid concentration will depend on the specific microfluidic system and desired final LNP concentration.

• Prepare Nucleic Acid Solution (in Aqueous Buffer):

  • Dilute the mRNA or siRNA in 50 mM sodium acetate buffer (pH 4.0) to the desired concentration.

• Microfluidic Mixing:

  • Set up the microfluidic system according to the manufacturer's instructions.

  • Load the lipid stock solution and the nucleic acid solution into separate syringes.

  • Pump the two solutions through the microfluidic cartridge at a defined flow rate ratio (e.g., 3:1 aqueous:organic). The rapid mixing of the two streams induces the self-assembly of the LNPs.

• Purification and Buffer Exchange:

  • Immediately after formulation, dialyze the resulting LNP solution against PBS (pH 7.4) overnight at 4°C using a dialysis cassette (e.g., 10 kDa MWCO) to remove the ethanol and raise the pH. This step is crucial for the stability and biocompatibility of the final formulation.

Detailed Protocol 2: LNP Characterization

Rationale: A thorough characterization of the LNPs is essential to ensure that they meet the predefined CQAs and to confirm the reproducibility of the formulation process.

A. Particle Size and Polydispersity Index (PDI) Measurement (Dynamic Light Scattering - DLS):

• Dilute a small aliquot of the LNP suspension in PBS (pH 7.4).

• Measure the particle size (Z-average) and PDI using a DLS instrument.

• Perform measurements in triplicate for each batch to ensure accuracy.

B. Encapsulation Efficiency (%EE) Measurement (RiboGreen Assay):

• Prepare two sets of LNP samples.

• To the first set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the LNPs and release the encapsulated nucleic acid. This will determine the total amount of nucleic acid.

• To the second set, add PBS. This will measure the amount of unencapsulated ("free") nucleic acid.

• Add the RiboGreen reagent to both sets of samples and measure the fluorescence intensity.

• Calculate the %EE using the following formula: %EE = [(Total Nucleic Acid - Free Nucleic Acid) / Total Nucleic Acid] x 100

The Path Forward: Balancing Innovation with Reproducibility

The development of novel ionizable lipids like Piperazine-bis(ethyl octadeca-9,12-dienoate) is vital for advancing the field of nucleic acid therapeutics. The unique structural motifs of these next-generation lipids may offer advantages in terms of cellular targeting, transfection efficiency, and safety profiles. However, as this guide has emphasized, innovation must be accompanied by a rigorous commitment to ensuring the reproducibility of LNP formulations.

The established benchmark lipids—DLin-MC3-DMA, SM-102, and ALC-0315—have set a high standard for consistent performance at a clinical scale. For any new lipid to be considered a viable alternative, it must not only demonstrate superior or comparable efficacy but also the ability to be formulated into LNPs with tight control over critical quality attributes.

By adhering to standardized, well-controlled manufacturing processes, such as microfluidic mixing, and implementing a comprehensive suite of analytical characterization techniques, researchers can confidently assess the reproducibility of their LNP formulations. This disciplined approach is fundamental to bridging the gap between promising preclinical findings and the successful clinical translation of next-generation LNP-based medicines.

Visualizing the Landscape of Ionizable Lipids

Caption: Comparative positioning of ionizable lipids.

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A Framework for Efficacy Screening and Cross-Validation of Novel Anticancer Compounds: A Guide Featuring Piperazine-bis(ethyl octadeca-9,12-dienoate)

This guide provides a comprehensive, scientifically-grounded framework for the initial in vitro efficacy assessment and cross-validation of novel chemical entities, using the compound Piperazine-bis(ethyl octadeca-9,12-dienoate) as a primary example. As this specific molecule is identified as a cationic lipid primarily for lipid nanoparticle (LNP) formulation, its direct cytotoxic potential is largely uncharacterized in public literature.[1][2][3][4][5] Therefore, this document outlines the critical experimental workflow that a drug discovery program would undertake to determine if such a compound possesses anticancer activity and to validate these findings across a diverse panel of human cancer cell lines.

The core of preclinical drug discovery hinges on rigorous, reproducible in vitro evaluation.[6][7] This initial phase is crucial for identifying promising lead compounds and understanding their mechanisms of action before committing to more complex and costly in vivo studies.[8] This guide is designed for researchers, scientists, and drug development professionals, providing not just protocols, but the scientific rationale behind each experimental choice.

Rationale and Strategic Experimental Design

The primary objective is to determine if Piperazine-bis(ethyl octadeca-9,12-dienoate) (or any novel compound) exhibits selective cytotoxicity against cancer cells and to characterize its mode of action. A robust experimental design is foundational to achieving trustworthy and interpretable results.

The Importance of a Diverse Cell Line Panel

Testing a compound on a single cell line provides limited data. A panel of cell lines representing different tumor types and genetic backgrounds is essential for a comprehensive initial assessment.[9][10][11][12][13] This approach helps to:

• Identify potential tumor indications: Discovering which cancer types are most susceptible to the compound.[10]

• Reveal mechanisms of sensitivity or resistance: Correlating the compound's activity with specific genetic features of the cell lines (e.g., TP53 status, KRAS mutations).[11]

• Generate a "fingerprint" of activity: The pattern of sensitivity across a panel can be compared to known drugs, offering early clues about the mechanism of action.[9]

Recommended Starter Panel:

Cell Line	Cancer Type	Key Characteristics
MCF-7	Breast Adenocarcinoma	Estrogen Receptor (ER)+, TP53 wild-type
MDA-MB-231	Breast Adenocarcinoma	Triple-Negative (ER-, PR-, HER2-), TP53 mutant
A549	Lung Carcinoma	KRAS mutation
HCT116	Colorectal Carcinoma	TP53 wild-type
SW480	Colorectal Carcinoma	TP53 mutant, APC mutant
HepG2	Hepatocellular Carcinoma	TP53 wild-type
PC-3	Prostate Carcinoma	Androgen Receptor (AR)-negative, TP53 null

Controls: The Cornerstone of Valid Data

• Vehicle Control: The solvent used to dissolve the test compound (e.g., DMSO) must be tested alone to ensure it has no effect on cell viability at the concentrations used.

• Positive Control: A well-characterized chemotherapy agent, such as Doxorubicin, should be run in parallel. This validates that the experimental assays are performing correctly and provides a benchmark for the potency of the novel compound. Doxorubicin is a widely used anthracycline antibiotic that exerts its anticancer effects through DNA intercalation and inhibition of topoisomerase II.[14][15][16][17]

The overall experimental strategy is designed as a tiered screening process. Initial, high-throughput viability assays identify cytotoxic activity and determine the potency (IC50). Subsequent, more detailed mechanistic assays are then performed at concentrations around the IC50 to elucidate how the compound kills the cells.

Tiered experimental workflow for novel compound validation.

Core Experimental Protocols

The following sections provide detailed, step-by-step protocols for the essential assays in this validation framework.

Experiment 1: Determining Cytotoxicity via MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[18][19][20] Metabolically active cells contain mitochondrial dehydrogenase enzymes that reduce the yellow tetrazolium salt (MTT) into an insoluble purple formazan product.[21] The amount of formazan produced is directly proportional to the number of viable cells.[20]

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Preparation: Prepare a 2X stock concentration series of Piperazine-bis(ethyl octadeca-9,12-dienoate) and the positive control (Doxorubicin) in culture medium. A typical range would be from 100 µM down to 0.01 µM. Also, prepare a 2X vehicle control.

• Cell Treatment: Remove the old medium and add 100 µL of the compound dilutions, vehicle, or positive control to the appropriate wells. Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[21] Purple formazan crystals should become visible in viable cells.

• Solubilization: Carefully aspirate the medium and add 150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01M HCl) to each well to dissolve the formazan crystals.[19]

• Data Acquisition: Shake the plate gently for 15 minutes on an orbital shaker to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

Data Presentation and Interpretation:

The absorbance values are used to calculate the percentage of cell viability relative to the vehicle control. This data is then plotted against the compound concentration to generate a dose-response curve, from which the half-maximal inhibitory concentration (IC50) is calculated.

Table 1: Example IC50 Data for Piperazine-bis(ethyl octadeca-9,12-dienoate) vs. Doxorubicin

Cell Line	Piperazine-bis(ethyl octadeca-9,12-dienoate) IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7	[Experimental Value]	[Experimental Value, e.g., ~0.1-0.5]
MDA-MB-231	[Experimental Value]	[Experimental Value, e.g., ~0.2-0.8]
A549	[Experimental Value]	[Experimental Value, e.g., ~0.1-0.6]
HCT116	[Experimental Value]	[Experimental Value, e.g., ~0.05-0.3]

A lower IC50 value indicates greater potency. Comparing the IC50 values across different cell lines reveals the compound's selectivity.[8]

Experiment 2: Investigating Mechanism of Cell Death via Annexin V/PI Staining

This assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.[6] In early apoptosis, a phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane.[22][23] Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and can label these early apoptotic cells.[22][24][25] Propidium Iodide (PI) is a fluorescent dye that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells where membrane integrity is compromised, allowing it to stain the DNA.[22][23]

Protocol:

• Cell Treatment: Seed cells in 6-well plates and treat with the test compound at its IC50 and 2x IC50 concentrations for 24-48 hours. Include vehicle and positive controls.

• Cell Harvesting: Collect both floating and adherent cells. Centrifuge the cell suspension at 300 x g for 5 minutes.[26]

• Washing: Wash the cells twice with cold PBS.[27]

• Staining: Resuspend the cell pellet in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol.[27]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[25]

• Data Acquisition: Analyze the samples by flow cytometry within one hour.

Data Interpretation:

The flow cytometer will detect the fluorescence signals from FITC and PI, allowing the cell population to be divided into four quadrants:

• Lower-Left (Annexin V- / PI-): Live, viable cells.

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

• Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells.

• Upper-Left (Annexin V- / PI+): Necrotic cells (often due to mechanical injury).

A significant increase in the Annexin V+ populations upon treatment indicates the compound induces apoptosis.

Simplified intrinsic apoptosis signaling pathway.

Experiment 3: Analyzing Cell Cycle Arrest via Propidium Iodide Staining

Many anticancer drugs function by interrupting the cell division cycle. This assay uses propidium iodide (PI) to stain the DNA of fixed and permeabilized cells.[26] The amount of PI fluorescence is directly proportional to the amount of DNA in each cell.[26] This allows for the quantification of cells in the G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content) phases of the cell cycle.

Protocol:

• Cell Treatment: Treat cells in 6-well plates with the test compound at its IC50 concentration for 24 hours.

• Cell Harvesting: Harvest all cells and wash with PBS.

• Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently to prevent clumping.[26][28] Incubate for at least 30 minutes on ice or store at -20°C overnight.[28]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.[26]

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A to ensure only DNA is stained.[26][29]

• PI Staining: Add PI staining solution and incubate for 5-10 minutes at room temperature.[26][29]

• Data Acquisition: Analyze the samples by flow cytometry, measuring the PI fluorescence on a linear scale.[29]

Data Interpretation:

The resulting data is displayed as a histogram of cell count versus DNA content. An effective cell cycle inhibitor will cause an accumulation of cells in a specific phase. For example, a compound that blocks mitosis will show an increased percentage of cells in the G2/M phase compared to the vehicle-treated control cells. This provides critical insight into the compound's cytostatic or cytotoxic mechanism.

Conclusion and Future Directions

This guide outlines a foundational, three-tiered approach to the initial screening and cross-validation of a novel compound like Piperazine-bis(ethyl octadeca-9,12-dienoate). By systematically assessing cytotoxicity (MTT), the mode of cell death (Annexin V/PI), and effects on cell proliferation (Cell Cycle Analysis) across a well-chosen panel of cell lines, researchers can build a robust preliminary data package.

Positive and compelling results from this framework—such as potent low-micromolar IC50 values, clear induction of apoptosis, and a defined cell cycle arrest profile—would provide a strong rationale for advancing the compound to more complex in vitro models (e.g., 3D spheroids) and subsequent in vivo animal studies.[7][8] This structured, evidence-based approach is indispensable for the efficient and logical progression of novel entities through the anticancer drug discovery pipeline.[30]

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Comparative Safety Profile of Piperazine-bis(ethyl octadeca-9,12-dienoate): An In Vivo Evaluation Guide

Introduction: The Need for a Comprehensive In Vivo Safety Assessment

Piperazine-bis(ethyl octadeca-9,12-dienoate) is a novel chemical entity with significant potential in various applications, including as a lipid-based excipient in drug delivery systems or as a synthetic building block. Its structure, a diester of piperazine and ethyl linoleate, suggests a unique physicochemical profile. However, as with any new molecular entity intended for potential biological application, a rigorous evaluation of its in vivo safety is paramount before it can be considered for further development.[1][2]

Currently, there is a lack of publicly available toxicological data for Piperazine-bis(ethyl octadeca-9,12-dienoate). Therefore, this guide provides a comprehensive framework for researchers, scientists, and drug development professionals to conduct a thorough in vivo safety assessment. We will first analyze the known safety profiles of its constituent moieties—piperazine and ethyl linoleate—to form a preliminary risk hypothesis. Subsequently, we will detail a tiered, systematic in vivo testing strategy based on internationally recognized guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), to empirically determine its safety profile.[3] This approach ensures that data generated is robust, reproducible, and suitable for regulatory submission.[4]

Preliminary Safety Analysis of Constituent Moieties

A foundational understanding of the safety of the parent molecules can inform the design of in vivo studies for the novel compound.

Piperazine: Piperazine is a well-characterized compound with a history of use as an anthelmintic agent. It is known to have low acute oral toxicity in animal models, with a reported median lethal dose (LD50) in rats of approximately 2600 mg/kg body weight.[5] However, it is not without hazards. Piperazine is classified as a skin corrosive (Category 1B), a respiratory sensitizer, and a suspected reproductive toxicant (Category 2).[5][6][7] High doses or prolonged exposure can lead to neurotoxic effects, including tremors, ataxia, and convulsions.[5][8][9]

Ethyl Linoleate (Ethyl octadeca-9,12-dienoate): Ethyl linoleate is the ethyl ester of linoleic acid, an essential omega-6 fatty acid. It is generally considered to have low toxicity.[10] However, some safety data sheets classify it as a skin and eye irritant and potentially harmful if swallowed.[11][12] As a common component of vegetable oils, its systemic toxicity is expected to be low, though high doses may have laxative effects.[10]

Hypothesized Profile of the Novel Compound: The combination of these two molecules into a larger diester could potentially alter the toxicological profile. The piperazine core remains a point of concern for sensitization and reproductive toxicity. The covalent linkage to two large lipid chains may alter its absorption, distribution, metabolism, and excretion (ADME) profile, potentially reducing the systemic availability of free piperazine and mitigating its acute neurotoxic effects. Conversely, the ester linkages could be hydrolyzed in vivo, releasing piperazine and ethyl linoleate. Therefore, empirical in vivo testing is non-negotiable.

A Tiered Strategy for In Vivo Safety Evaluation

A structured, tiered approach to in vivo safety testing is recommended, starting with acute toxicity and progressing to more complex, longer-duration studies. This strategy is designed to be efficient, adhere to the 3Rs principles (Replacement, Reduction, Refinement) of animal testing, and provide a comprehensive safety profile.

Tier 1: Acute Systemic Toxicity Assessment

The initial step is to determine the potential for the substance to cause harm after a single dose. This provides critical information for classification and for dose selection in subsequent studies.[13]

Experiment 1: Acute Oral Toxicity - Fixed Dose Procedure (OECD TG 420)

Causality and Experimental Choice: The Fixed Dose Procedure is chosen over the classical LD50 test (now rescinded OECD TG 401) as it avoids using lethality as the primary endpoint, thereby reducing animal suffering, while still providing sufficient information for hazard classification.[13][14] It allows for the identification of a dose that causes evident toxicity and a dose that causes no evident toxicity.

Protocol:

• Animal Model: Healthy, young adult nulliparous, non-pregnant female rats (e.g., Sprague-Dawley strain) are typically used as they are often slightly more sensitive.[14]

• Housing: Animals are housed in standard conditions with controlled temperature, humidity, and light cycle, with ad libitum access to standard diet and water.

• Acclimatization: Animals are acclimatized for at least 5 days before dosing.

• Fasting: Food, but not water, is withheld overnight prior to administration of the test substance.[14]

• Dose Administration: The test substance is administered as a single dose by oral gavage. The vehicle should be inert (e.g., corn oil). The starting dose is selected from fixed levels (5, 50, 300, 2000 mg/kg) based on any available information. In the absence of data, 300 mg/kg is a common starting point.[14]

• Observation Period: Animals are observed for a total of 14 days.[15] Special attention is paid during the first 24 hours, with detailed observations made at least hourly.[14][15]

• Endpoints:

  • Mortality and time of death.

  • Clinical signs of toxicity (e.g., changes in skin, fur, eyes, respiration, tremors, convulsions, salivation, diarrhea).[14][15]

  • Body weight changes, recorded shortly before dosing and at least weekly thereafter.

  • At the end of the observation period, all surviving animals are humanely euthanized and subjected to gross necropsy.

Data Presentation:

Dose Level (mg/kg)	No. of Animals	Mortality	Clinical Signs of Toxicity	Body Weight Change (Day 14 vs Day 0)	Gross Necropsy Findings
Vehicle Control	5	0/5	None	+ X%	No abnormalities
300	5	TBD	TBD	TBD	TBD
2000	5	TBD	TBD	TBD	TBD

Tier 2: Sub-Acute and Genotoxicity Assessment

If the compound shows an acceptable acute toxicity profile, the next tier investigates effects from repeated exposure and the potential to damage genetic material.[16][17]

Experiment 2: Repeated Dose 28-Day Oral Toxicity Study (OECD TG 407)

Causality and Experimental Choice: This study provides information on the potential health hazards from repeated exposure over a limited period.[17] It helps identify target organs of toxicity and establish a No-Observed-Adverse-Effect Level (NOAEL), which is crucial for risk assessment.[16]

Protocol:

• Animal Model: Rats (e.g., Wistar or Sprague-Dawley), both male and female.

• Group Size: At least 5 animals per sex per group.

• Dose Levels: A minimum of three dose levels plus a vehicle control group. The high dose should induce toxic effects but not death, the low dose should not induce any adverse effects (the anticipated NOAEL), and the mid-dose should be intermediate.[17] Doses are selected based on the results of the acute toxicity study.

• Administration: Daily oral gavage for 28 consecutive days.

• Observations:

  • Daily clinical observations.

  • Weekly detailed physical examination and body weight measurement.

  • At the end of the study, blood samples are collected for hematology and clinical chemistry analysis.

  • All animals are euthanized for gross necropsy and organ weight analysis.

  • A comprehensive list of tissues from the control and high-dose groups are preserved for histopathological examination.[18][19] If treatment-related changes are found in the high-dose group, the examination is extended to the other dose groups.[17]

Experiment 3: In Vivo Genotoxicity Assessment

Causality and Experimental Choice: Genotoxicity testing is critical to assess the potential of a substance to cause DNA or chromosomal damage, which can lead to cancer or heritable defects.[20] A combination of assays is recommended to cover different endpoints. The in vivo micronucleus and comet assays are powerful tools that can be integrated into repeated-dose toxicity studies to reduce animal use.[21][22][23][24]

Protocol: Combined Micronucleus and Comet Assay (Integrated into OECD TG 407)

• Micronucleus Assay (OECD TG 474):

  • Principle: This test detects damage to chromosomes or the mitotic apparatus.

  • Procedure: At the termination of the 28-day study, bone marrow or peripheral blood is collected from a subset of animals. Erythrocytes are analyzed for the presence of micronuclei.

• Comet Assay (Single Cell Gel Electrophoresis):

  • Principle: This assay detects DNA strand breaks in individual cells.[21][22]

  • Procedure: Samples from key organs (e.g., liver, stomach - the first organ of contact) are collected at termination. Single-cell suspensions are prepared, embedded in agarose on a microscope slide, lysed, and subjected to electrophoresis. Damaged DNA migrates further, forming a "comet tail." The extent of DNA damage is quantified. The comet assay is highly sensitive for detecting DNA reactive carcinogens.[25]

Visualization of the Integrated Safety Testing Workflow:

Tier 3: Biocompatibility and Local Tolerance

If the intended application involves direct contact with body tissues (e.g., as part of an implantable device or dermal formulation), specific biocompatibility tests are necessary.[26][27][28]

Experiment 4: Irritation and Sensitization

Causality and Experimental Choice: These tests evaluate the potential for the material to cause local irritation upon contact and to elicit an allergic response after repeated exposure.[29]

Protocols:

• Intracutaneous Reactivity Test (ISO 10993-10):

  • Principle: Assesses the potential of a material extract to cause local irritation when injected intracutaneously.[26]

  • Procedure: Extracts of the test material (using both polar and non-polar solvents) are injected into the skin of rabbits. The injection sites are observed for erythema and edema at 24, 48, and 72 hours.

• Skin Sensitization Test - Guinea Pig Maximization Test (GPMT) (OECD TG 406):

  • Principle: A sensitive method to determine if a substance can induce skin sensitization.[29]

  • Procedure: Involves an induction phase where guinea pigs are exposed to the test substance via intradermal injection and topical application, followed by a challenge phase where they are topically exposed again after a rest period. The skin is then scored for allergic reactions.

Comparative Analysis and Conclusion

The data generated from this comprehensive in vivo testing program will allow for a robust safety assessment of Piperazine-bis(ethyl octadeca-9,12-dienoate).

Comparison Framework:

• Against Vehicle Control: This is the primary comparison to determine if any observed effects are due to the test substance.

• Against Constituent Moieties: The observed toxicity profile should be compared to the known profiles of piperazine and ethyl linoleate. For instance, is the neurotoxicity characteristic of piperazine observed? Is there evidence of reproductive toxicity? Does the larger molecular structure mitigate the skin corrosivity of piperazine?

• Against Alternative Compounds: The safety profile (specifically the NOAEL) can be benchmarked against other lipid-based excipients or compounds used for similar applications (e.g., polyethylene glycols, phospholipids). A higher NOAEL for Piperazine-bis(ethyl octadeca-9,12-dienoate) would suggest a superior safety margin compared to an alternative with a lower NOAEL.

Conclusion: The successful completion of this tiered in vivo evaluation will establish a comprehensive safety profile for Piperazine-bis(ethyl octadeca-9,12-dienoate). The results will determine the NOAEL, identify any potential target organs of toxicity, and clarify its genotoxic, irritant, and sensitizing potential. This data is essential for making informed decisions about the future development of this novel compound and for compiling a robust data package for regulatory review. The systematic approach outlined in this guide ensures that the safety assessment is conducted with scientific integrity, adhering to the highest standards of animal welfare and regulatory compliance.

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A Senior Application Scientist's Guide to Transfection Efficiency: A Comparative Analysis of Novel Cationic Lipids

For researchers, scientists, and drug development professionals, the efficient delivery of nucleic acids into cells is a cornerstone of modern molecular biology and therapeutic development. Cationic lipids have long been a workhorse for non-viral transfection, offering a safer alternative to viral vectors.[1][2][3] However, the quest for higher transfection efficiency and lower cytotoxicity is a continuous journey. This guide provides an in-depth comparative analysis of novel cationic lipids, offering insights into their performance and the experimental data that supports their use.

The Fundamental Principle: Cationic Lipid-Mediated Transfection

Cationic lipid-mediated transfection hinges on the electrostatic interaction between positively charged lipid molecules and the negatively charged phosphate backbone of nucleic acids (like plasmid DNA and siRNA).[4][5] These components self-assemble into complexes called lipoplexes, which are then taken up by cells, typically through endocytosis.[4] The journey is not over once inside the cell; the nucleic acid must escape the endosome and, in the case of DNA, enter the nucleus to be expressed.[4] The chemical structure of the cationic lipid is a critical determinant of success at each of these steps.[6][7]

A typical cationic lipid consists of three key domains: a positively charged headgroup, a hydrophobic tail, and a linker that connects the two.[5][6] Innovations in each of these domains have led to the development of novel cationic lipids with improved performance characteristics.

The Evolving Landscape of Cationic Lipids: A Comparative Overview

The field has moved beyond early generation cationic lipids like DOTMA (N-[1-(2,3-dioleoyloxy)propyl]-N,N,N-trimethylammonium chloride) and DOTAP (1,2-dioleoyl-3-trimethylammonium-propane) towards more sophisticated designs that offer better efficacy and safety profiles.[1][8] Here, we compare several classes of these novel lipids.

Ionizable Cationic Lipids: The pH-Sensitive Advantage

Ionizable lipids are a class of cationic lipids that carry a neutral or near-neutral charge at physiological pH but become positively charged in the acidic environment of the endosome.[9][10] This clever design minimizes toxicity and non-specific interactions in the bloodstream while promoting endosomal escape once internalized by the cell.[9] This class of lipids has been pivotal in the success of mRNA-based vaccines.[11][12]

Biodegradable Cationic Lipids: Designing for Safety

A significant concern with cationic lipids is their potential for cytotoxicity.[3][13] Biodegradable cationic lipids address this by incorporating linkages (e.g., esters, amides) that can be cleaved by endogenous enzymes, breaking down the lipid into less toxic, naturally occurring metabolites.[8][12] This approach aims to reduce the long-term accumulation and associated toxicity of the transfection reagent.

Cholesterol-Based Cationic Lipids: Harnessing a Natural Scaffold

Cholesterol is a natural and essential component of cell membranes.[1] Incorporating a cholesterol backbone into cationic lipids can enhance their stability and fusogenicity with the cell membrane, potentially leading to improved transfection efficiency.[1][14]

Lipidoids: A Combinatorial Approach to Discovery

Lipidoids are a class of lipid-like materials, often synthesized through combinatorial chemistry, that have shown great promise for nucleic acid delivery.[15] Their diverse structures allow for the screening of large libraries to identify candidates with optimal delivery properties for specific cell types and nucleic acid payloads.

Quantitative Comparison of Transfection Efficiency and Cytotoxicity

The following table summarizes the performance of various cationic lipids based on published experimental data. It is important to note that transfection efficiency is highly cell-type dependent and influenced by experimental conditions.[16][17]

Cationic Lipid/Reagent	Class	Cell Line(s)	Transfection Efficiency	Cytotoxicity	Reference(s)
Lipofectamine 2000	Polycationic Lipid Formulation	T47D, MCF-10A, Hep-2, SW-480	High efficiency in a broad range of cell lines	Higher concentrations can lead to increased cytotoxicity	[17][18]
DOTAP	Monovalent Cationic Lipid	Hep-2, AGS	9-17% in some studies; can be highly cell-type specific	Generally considered to have moderate cytotoxicity	[1][17][19]
X-tremeGENE HP™	Non-liposomal Cationic Lipid	AGS	Up to 36.9%	Low direct cytotoxicity (<9%)	[20]
Attractene™	Non-liposomal Cationic Lipid	AGS	Up to 29%	Very low direct cytotoxicity (<5%)	[20]
CholCadLys	Cholesterol-Based Cationic Lipid	Hek-293 FT	Up to 40%	Not specified	[1]
DC-Chol	Cholesterol-Based Cationic Lipid	293T	~35%	Low cytotoxicity	[1][14]
SM-102	Ionizable Lipid	In vivo (mouse lung)	High in vivo mRNA expression	Not specified	[11]
In-house DOPE:DOTAP	Cationic Lipid Formulation	I/1Ki	Up to ~12% (mRNA), ~95% (pDNA)	Moderate	[21]
In-house DOPE:DOTMA	Cationic Lipid Formulation	I/1Ki	Up to ~14% (mRNA)	Moderate	[21]

Visualizing the Process: From Lipoplex Formation to Gene Expression

To better understand the mechanisms at play, the following diagrams illustrate key concepts and workflows in cationic lipid-mediated transfection.

Caption: Mechanism of Cationic Lipid-Mediated Transfection.

Caption: Structure-Activity Relationships in Cationic Lipids.

Experimental Protocol: A Head-to-Head Comparison of Transfection Reagents

To objectively compare the performance of a novel cationic lipid against a well-established reagent (e.g., Lipofectamine™ 2000), a robust and standardized experimental protocol is essential.

Objective: To compare the transfection efficiency and cytotoxicity of a novel cationic lipid versus a standard commercial reagent in a selected cell line.

Materials:

• HEK-293T cells (or other relevant cell line)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Opti-MEM™ I Reduced Serum Medium

• Reporter plasmid (e.g., pEGFP-N1 expressing Green Fluorescent Protein)

• Novel Cationic Lipid formulation

• Lipofectamine™ 2000 (or other standard reagent)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 96-well plates (for viability assay) and 24-well plates (for transfection)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Fluorescence microscope and/or flow cytometer

Methodology:

Part 1: Cell Seeding

• Rationale: Proper cell density is crucial for optimal transfection efficiency and consistent results.[22] Over-confluent or sparse cultures can lead to variability.

• The day before transfection, seed HEK-293T cells in a 24-well plate at a density that will result in 80-90% confluency at the time of transfection. For a 24-well plate, this is typically 1 x 10^5 cells per well.

• For the cytotoxicity assay, seed cells in a 96-well plate at a density of 1 x 10^4 cells per well.

Part 2: Transfection

• Rationale: The formation of lipoplexes is a critical step.[4] Using a serum-free medium for complex formation prevents interference from serum proteins.[4] The ratio of lipid to DNA is a key parameter to optimize.[22][23]

• For each transfection reagent, prepare a series of lipid-to-DNA ratios (e.g., 1:1, 2:1, 4:1 by mass).

• For each well to be transfected:

  • Tube A: Dilute 0.5 µg of pEGFP-N1 plasmid DNA in 50 µL of Opti-MEM™.

  • Tube B: Dilute the appropriate amount of cationic lipid reagent in 50 µL of Opti-MEM™.

• Combine the contents of Tube A and Tube B, mix gently by pipetting, and incubate at room temperature for 20 minutes to allow lipoplexes to form.

• During the incubation, remove the growth medium from the cells and wash once with PBS. Add 400 µL of fresh, pre-warmed, serum-containing medium to each well.

• Add the 100 µL of the lipoplex mixture dropwise to each well. Swirl the plate gently to ensure even distribution.

• Incubate the cells at 37°C in a CO2 incubator for 24-48 hours.

Part 3: Assessment of Transfection Efficiency

• Rationale: Transfection efficiency can be assessed both qualitatively and quantitatively. Fluorescence microscopy provides a visual confirmation of protein expression, while flow cytometry gives a more precise measurement of the percentage of transfected cells and the intensity of expression.[20]

• Fluorescence Microscopy: 24-48 hours post-transfection, visualize the cells under a fluorescence microscope to observe GFP expression. Capture images for qualitative comparison.

• Flow Cytometry:

  • Harvest the cells by trypsinization.

  • Wash the cells with PBS and resuspend in flow cytometry buffer.

  • Analyze the cells on a flow cytometer to determine the percentage of GFP-positive cells and the mean fluorescence intensity.

Part 4: Assessment of Cytotoxicity (MTT Assay)

• Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[24] This is crucial for determining the therapeutic window of a transfection reagent.[13]

• Prepare the transfection complexes in the 96-well plate as described in Part 2, scaling down the volumes appropriately. Include a set of wells with untransfected cells as a control.

• 24 hours post-transfection, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Add 100 µL of DMSO to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the untransfected control cells.

Caption: Experimental Workflow for Comparing Transfection Reagents.

Conclusion and Future Perspectives

The development of novel cationic lipids continues to push the boundaries of non-viral gene delivery. Ionizable lipids, biodegradable constructs, and cholesterol-based designs each offer unique advantages in the pursuit of high transfection efficiency coupled with low cytotoxicity. As our understanding of the structure-activity relationships of these molecules deepens, we can expect to see even more sophisticated and effective transfection reagents emerge. For the researcher in the lab, a systematic and objective comparison, as outlined in this guide, is paramount to selecting the optimal tool for their specific application, ultimately accelerating the pace of discovery and therapeutic innovation.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Piperazine-bis(ethyl octadeca-9,12-dienoate)

As researchers and scientists at the forefront of drug development, particularly in the realm of lipid nanoparticle (LNP) technology, our handling of novel cationic lipids like Piperazine-bis(ethyl octadeca-9,12-dienoate) demands the highest standards of safety and environmental stewardship.[1][2] This guide provides a direct, procedural framework for the proper disposal of this compound. While a specific Safety Data Sheet (SDS) for Piperazine-bis(ethyl octadeca-9,12-dienoate) is not widely available, a conservative approach based on its structural components—a piperazine core and long-chain fatty acid esters—is essential for ensuring personnel safety and regulatory compliance.

The procedures outlined herein are derived from established best practices for handling piperazine derivatives and other laboratory chemicals with similar functional groups.[3][4]

Inferred Hazard Profile and Core Safety Principles

The primary directive for disposing of Piperazine-bis(ethyl octadeca-9,12-dienoate) is to treat it as hazardous chemical waste . This precautionary principle stems from the known risk profile of its constituent chemical moieties.

• The Piperazine Moiety: The piperazine functional group is present in many compounds known to cause severe skin burns, eye damage, and potential allergic or respiratory sensitization.[3][4][5]

• Long-Chain Ester Moiety: While the fatty acid ester component is generally less hazardous, it is a combustible organic material.[6]

These potential hazards dictate a stringent set of core principles for disposal:

• NEVER dispose of this compound or its contaminated materials in the general trash.

• NEVER discharge this compound or its solutions down the drain.[4][7][8]

• ALWAYS consult your institution's Environmental Health and Safety (EHS) department for specific local and federal guidelines.[7]

• ALWAYS wear appropriate Personal Protective Equipment (PPE) when handling waste.

Table 1: Potential Hazard Summary and Required PPE

Potential Hazard Category	Basis of Concern (Based on Structural Analogs)	Required Personal Protective Equipment (PPE)
Skin Corrosion/Irritation	Piperazine derivatives are known skin irritants/corrosives.[4][9]	Chemical-resistant gloves (e.g., nitrile), lab coat.
Serious Eye Damage	Piperazine derivatives can cause severe eye damage.[3][4][9]	Chemical safety goggles and/or a face shield.
Respiratory Sensitization	Potential for aerosol or dust generation during handling.[4][5]	Use in a chemical fume hood. A NIOSH-approved respirator may be necessary if aerosols are generated.
Combustibility	The compound is a high-molecular-weight organic material.	Store away from ignition sources.

Step-by-Step Waste Disposal Protocol

Adherence to a systematic protocol is critical for ensuring that all waste streams containing Piperazine-bis(ethyl octadeca-9,12-dienoate) are managed safely and effectively.

Experimental Protocol: Waste Segregation and Collection

• Designate a Waste Container:

  • Select a clean, leak-proof hazardous waste container made of a compatible material, such as high-density polyethylene (HDPE).

  • Ensure the container has a secure, tight-fitting lid to prevent leaks and fumes.[7]

• Properly Label the Container:

  • Affix a "Hazardous Waste" label.

  • Clearly write the full chemical name: "Piperazine-bis(ethyl octadeca-9,12-dienoate)". Do not use abbreviations.[7]

  • List any solvents or other chemicals present in the waste mixture.

  • Include appropriate GHS hazard pictograms if known (based on institutional guidance, the "Corrosion" and "Health Hazard" pictograms are recommended as a precaution).

• Segregate Waste Streams:

  • Solid Waste: Place all contaminated solid materials, such as gloves, weighing paper, pipette tips, and absorbent pads used for minor spills, directly into the designated solid hazardous waste container.[7]

  • Liquid Waste: Collect all solutions containing Piperazine-bis(ethyl octadeca-9,12-dienoate) in a dedicated liquid hazardous waste container. Do not mix with incompatible waste streams (e.g., strong acids, bases, or oxidizers).[5]

• Secure and Store Waste:

  • Keep the hazardous waste container securely sealed when not in use.[7]

  • Store the container in a designated, well-ventilated secondary containment area, away from incompatible materials, pending pickup. This area should be clearly marked as a hazardous waste accumulation site.[7]

• Arrange for Final Disposal:

  • Engage your institution's EHS department to arrange for collection by a licensed hazardous waste disposal company.

  • The recommended final disposal method is high-temperature incineration at an approved facility, which ensures the complete destruction of the molecule.[4][7]

Emergency Procedures: Spill Management

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

Experimental Protocol: Small Spill Cleanup

• Ensure Area Safety: Alert personnel in the immediate vicinity. Ensure the area is well-ventilated, preferably within a chemical fume hood. Remove all sources of ignition.[5]

• Wear Appropriate PPE: At a minimum, wear a lab coat, chemical safety goggles, and double-layered nitrile gloves.

• Contain the Spill: Cover the spill with an inert absorbent material such as vermiculite, sand, or silica gel.[3][5]

• Collect the Waste: Carefully sweep or scoop the contaminated absorbent material into your designated solid hazardous waste container using spark-proof tools.[4]

• Decontaminate the Area: Wipe the spill area with a suitable solvent (e.g., ethanol or isopropanol), followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[3]

• Seal and Store: Securely seal the waste container and place it in the designated storage area for pickup.

Visualization of the Disposal Workflow

The following diagram illustrates the logical flow for the safe management and disposal of waste containing Piperazine-bis(ethyl octadeca-9,12-dienoate).

Sources

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• 2. biocat.com [biocat.com]
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• 6. synerzine.com [synerzine.com]
• 7. benchchem.com [benchchem.com]
• 8. carlroth.com [carlroth.com]
• 9. alphachemika.co [alphachemika.co]

A Senior Application Scientist's Guide to the Safe Handling of Piperazine-bis(ethyl octadeca-9,12-dienoate)

As researchers and scientists at the forefront of drug development, our commitment to innovation is matched only by our dedication to safety. This guide provides essential, immediate safety and logistical information for handling Piperazine-bis(ethyl octadeca-9,12-dienoate), a novel cationic lipid instrumental in the formulation of lipid nanoparticles. Given the limited availability of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes information from its constituent chemical moieties—piperazine and fatty acid esters—to provide a robust framework for its safe utilization in a laboratory setting.

Understanding the Hazard Profile

Piperazine-bis(ethyl octadeca-9,12-dienoate) (CAS No. 2832061-33-1) is a cationic lipid with the molecular formula C44H78N2O4.[1][2] While some suppliers indicate it is not classified as a hazardous material for transport, it is designated for research and development use only and must be handled by technically qualified personnel.[3] The hazard profile can be inferred from its structural components:

• Piperazine Moiety: Piperazine and its derivatives can be corrosive and cause skin, eye, and respiratory irritation.[4] Some piperazine compounds are also known to be sensitizers.

• Fatty Acid Ester Moiety: While generally considered to have low toxicity, fatty acid esters can be combustible and may cause mild irritation upon prolonged contact.[5][6] They are also typically handled in well-ventilated areas to avoid inhalation of any aerosols or vapors.[5]

Therefore, a cautious approach is warranted, assuming the potential for skin and eye irritation, respiratory irritation if aerosolized, and combustibility.

Personal Protective Equipment (PPE): A Multi-layered Defense

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety. The following table outlines the recommended PPE for handling Piperazine-bis(ethyl octadeca-9,12-dienoate).

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Standard laboratory practice to protect against splashes. A face shield provides an additional layer of protection for the entire face.
Hands	Nitrile gloves (double-gloving recommended)	Nitrile gloves offer good chemical resistance.[7] Double-gloving provides an extra barrier and allows for safe removal of the outer glove if contamination occurs.
Body	Laboratory coat and a chemical-resistant apron	A lab coat protects skin and personal clothing from minor spills.[7] A chemical-resistant apron is recommended when handling larger quantities or when there is a significant risk of splashing.
Respiratory	Use in a certified chemical fume hood	A chemical fume hood is the primary means of controlling inhalation exposure. For procedures that may generate aerosols outside of a fume hood, a risk assessment should be performed to determine if a respirator is necessary.[7]
Feet	Closed-toe shoes	Prevents injuries from dropped objects and spills.[7]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational plan is paramount for both safety and experimental integrity.

Preparation and Weighing

• Work Area Preparation : Ensure the chemical fume hood is clean, uncluttered, and functioning correctly. Have all necessary equipment and materials, including waste containers, readily available.

• Personal Protective Equipment : Don the appropriate PPE as outlined in the table above before handling the compound.

• Weighing : Perform all weighing operations within the chemical fume hood to minimize the risk of inhalation or contamination of the laboratory environment. Use a disposable weighing boat to prevent cross-contamination.

Dissolution and Handling

• Solvent Selection : Consult your experimental protocol for the appropriate solvent. Ensure the solvent is compatible with the compound and your experimental setup.

• Dissolution : Add the solvent to the weighed Piperazine-bis(ethyl octadeca-9,12-dienoate) slowly and carefully within the fume hood. Avoid splashing.

• Mixing : If required, use a vortex mixer or sonicator to aid dissolution. Ensure the container is securely capped during mixing to prevent aerosols from escaping.

• Transfers : Use appropriate tools, such as calibrated micropipettes with filtered tips, for all liquid transfers to ensure accuracy and prevent contamination.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Solid Waste : Dispose of all contaminated solid waste, including weighing boats, pipette tips, and gloves, in a designated and clearly labeled solid chemical waste container.[7]

• Liquid Waste : Collect all solutions containing Piperazine-bis(ethyl octadeca-9,12-dienoate) in a designated and clearly labeled liquid chemical waste container.[7] Do not pour any of this material down the drain.

• Decontamination : Decontaminate all non-disposable equipment that has come into contact with the compound using an appropriate solvent, and collect the rinsate as liquid chemical waste.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing while continuing to flush. Seek medical attention.[4]

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[4]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[4]

• Spill : For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal as chemical waste.[5] For larger spills, evacuate the area and follow your institution's emergency spill response procedures.

Visualizing the Safety Workflow

The following diagram illustrates the key decision points and actions for the safe handling of Piperazine-bis(ethyl octadeca-9,12-dienoate).

Caption: Workflow for the safe handling of Piperazine-bis(ethyl octadeca-9,12-dienoate).

References

• SMS Rail Lines. (2020, October 3).
• Loba Chemie. (2016, June 7). N-ETHYL PIPERAZINE FOR SYNTHESIS MSDS.
• BenchChem. (2025). Personal protective equipment for handling Acid-PEG12-NHS ester.
• Carl ROTH.
• REG Marketing & Logistics Group, LLC. (2023, July 26).
• Carl ROTH.

• Creative Biolabs. Piperazine-bis(ethyl octadeca-9,12-dienoate) (CAT#: GLJF-1125-HX113). Retrieved from [Link]

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